Methyl 2-methoxy-6-methylbenzoate

• CAS: 79383-44-1

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 2-methoxy-6-methylbenzoate

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological significance of Methyl 2-methoxy-6-methylbenzoate. The information is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. It is important to note that while detailed experimental data for this specific compound is limited in publicly available literature, this guide consolidates the available information and provides context based on related compounds and established chemical principles.

Chemical and Physical Properties

Methyl 2-methoxy-6-methylbenzoate is an organic compound characterized by a benzene ring substituted with a methyl ester group, a methoxy group, and a methyl group at positions 1, 2, and 6, respectively.[1] Its structural features suggest it is likely a colorless to pale yellow liquid with an aromatic odor, soluble in organic solvents, and having limited solubility in water.[1]

The following table summarizes the key identifiers and physical properties of Methyl 2-methoxy-6-methylbenzoate.

Property	Value	Source(s)
IUPAC Name	Methyl 2-methoxy-6-methylbenzoate	[2]
CAS Number	79383-44-1	[2]
Molecular Formula	C₁₀H₁₂O₃	[2]
Molecular Weight	180.20 g/mol	[2]
Appearance	Colorless to pale yellow liquid with a pleasant, aromatic odor	[1]
Solubility	Soluble in organic solvents (e.g., ethanol, ether); limited solubility in water	[1]
Storage	Store in a refrigerator (2-8°C) for long-term storage	[2]

Experimental Protocols: Synthesis of Methyl 2-methoxy-6-methylbenzoate

The synthesis of Methyl 2-methoxy-6-methylbenzoate can be achieved through the methylation of its precursor, Methyl 2-hydroxy-6-methylbenzoate. A detailed experimental protocol, as described in patent literature, is provided below.[3]

Reaction: Methylation of Methyl 2-hydroxy-6-methylbenzoate

• Materials:

  • Crude Methyl 2-hydroxy-6-methylbenzoate (125 g)

  • Dimethyl sulfate (50.5 g, 1.6 eq.)

  • 30% Sodium hydroxide solution (93.5 g, 2.8 eq.)

  • Water

• Procedure:

  • To the crude Methyl 2-hydroxy-6-methylbenzoate, add dimethyl sulfate.

  • Heat the mixture to 35-40°C.

  • Slowly add the 30% sodium hydroxide solution dropwise, ensuring the temperature does not exceed 40°C.

  • After the addition is complete, continue stirring the reaction mixture for 1 hour until the reaction is complete.

  • Allow the mixture to stand and separate into layers.

  • Separate the oil layer.

  • Wash the oil layer with water to obtain the crude product of Methyl 2-methoxy-6-methylbenzoate (126 g).[3]

The following diagram illustrates the workflow for the synthesis of Methyl 2-methoxy-6-methylbenzoate.

Synthesis workflow for Methyl 2-methoxy-6-methylbenzoate.

Potential Applications in Drug Development and Signaling Pathways

While direct applications of Methyl 2-methoxy-6-methylbenzoate in drug development are not extensively documented, the structural motifs of methoxy and methyl groups on an aromatic scaffold are of significant interest in medicinal chemistry. Research on resveratrol derivatives has shown that the introduction of such functional groups can enhance biological activity. Specifically, these modifications have been found to stabilize the binding of compounds to the mammalian target of rapamycin (mTOR), a crucial protein in cell signaling.

The mTOR Signaling Pathway

The mTOR signaling pathway is a central regulator of cell growth, proliferation, metabolism, and survival.[4][5] It integrates signals from growth factors, nutrients, and cellular energy status.[6] mTOR forms two distinct protein complexes, mTORC1 and mTORC2, which have different downstream targets and functions.[7] Dysregulation of the mTOR pathway is implicated in various diseases, including cancer and metabolic disorders.[8]

One of the key functions of mTOR is the inhibition of autophagy, a cellular process for the degradation and recycling of cellular components.[9][10] When mTOR is active, it suppresses autophagy. Conversely, inhibition of mTOR can induce autophagy, which is a therapeutic strategy being explored for certain cancers to promote cancer cell death.[7] The potential for Methyl 2-methoxy-6-methylbenzoate to interact with the mTOR pathway, based on its chemical structure, makes it a compound of interest for further investigation in this area.

The diagram below provides a simplified representation of the mTOR signaling pathway and its role in the regulation of autophagy.

Simplified mTOR signaling pathway.

References

• 1. CAS 79383-44-1: Benzoic acid, 2-methoxy-6-methyl-, methyl … [cymitquimica.com]
• 2. clearsynth.com [clearsynth.com]
• 3. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. mTOR - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. mTOR regulation of autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mTOR: a pharmacologic target for autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | The mTOR–Autophagy Axis and the Control of Metabolism [frontiersin.org]

A Comprehensive Technical Guide to the Structural Elucidation of Methyl 2-Methoxy-6-Methylbenzoate

Abstract

The unambiguous determination of a molecule's chemical structure is a foundational requirement in chemical research and drug development. Isomeric ambiguity can lead to significant errors in interpreting biological activity, reactivity, and material properties. This technical guide provides an in-depth, multi-technique workflow for the complete structural elucidation of methyl 2-methoxy-6-methylbenzoate (C₁₀H₁₂O₃). We will move beyond a simple recitation of data to explain the strategic rationale behind the selection of analytical techniques and the logical synthesis of their outputs. This document serves as both a specific guide for the title compound and a general methodological template for the structural analysis of similarly complex small molecules, leveraging a combination of mass spectrometry, infrared spectroscopy, and a comprehensive suite of one- and two-dimensional nuclear magnetic resonance experiments.

Introduction: The Compound and the Challenge

Methyl 2-methoxy-6-methylbenzoate is a substituted aromatic ester. While not a widely studied molecule itself, it represents a common structural motif found in natural products and pharmaceutical intermediates.[1] Its correct identification is paramount, as numerous constitutional isomers exist with the same molecular formula (C₁₀H₁₂O₃) and molecular weight (180.20 g/mol ), such as methyl 2-methoxy-4-methylbenzoate or methyl 3-methoxy-4-methylbenzoate, each possessing distinct chemical and physical properties.

Table 1: Chemical Identity of Methyl 2-Methoxy-6-Methylbenzoate

Identifier	Value
IUPAC Name	Methyl 2-methoxy-6-methylbenzoate
CAS Number	79383-44-1[1]
Molecular Formula	C₁₀H₁₂O₃[1]
Molecular Weight	180.20 g/mol [1]
Chemical Structure	(See Figure 1 below)

graph "molecule_structure" {
layout=neato;
node [shape=plaintext, fontsize=12];
edge [fontsize=10];

// Atom Numbering for NMR
C1 [label="C1", pos="0,1.5!"];
C2 [label="C2", pos="-1.3,0.75!"];
C3 [label="C3", pos="-1.3,-0.75!"];
C4 [label="C4", pos="0,-1.5!"];
C5 [label="C5", pos="1.3,-0.75!"];
C6 [label="C6", pos="1.3,0.75!"];
C7 [label="C7", pos="0,2.8!"]; // Carbonyl C
O_carbonyl [label="O", pos="0,3.8!"];
O_ester [label="O8", pos="1.2,2.8!"];
C_ester_Me [label="C9", pos="2.4,2.8!"];
O_methoxy [label="O10", pos="-2.5,1.25!"];
C_methoxy_Me [label="C11", pos="-3.7,1.25!"];
C_ring_Me [label="C12", pos="2.5,1.25!"];

// Benzene Ring
C1 -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- C1;

// Substituents
C1 -- C7;
C7 -- O_carbonyl [style=double];
C7 -- O_ester;
O_ester -- C_ester_Me;
C2 -- O_methoxy;
O_methoxy -- C_methoxy_Me;
C6 -- C_ring_Me;

// Dummy nodes for ring appearance
node [shape=point, width=0.01, height=0.01];
p1 [pos="-0.65,0!"];
p2 [pos="0.65,0!"];
p1 -- p2 [style=invis];
}

Figure 1: Structure of Methyl 2-Methoxy-6-Methylbenzoate with NMR numbering.

The Integrated Elucidation Workflow

A robust structural elucidation strategy follows a logical progression from low-resolution information (functional groups) to high-resolution data (atomic connectivity). Our approach is designed to be efficient and conclusive, minimizing ambiguity at each step.

Figure 2: The integrated workflow for structural elucidation.

Mass Spectrometry: Defining the Elemental Blueprint

Expertise & Causality: The first step is to determine the molecular weight and, ideally, the elemental formula. High-Resolution Mass Spectrometry (HRMS) is superior to nominal mass as it provides highly accurate mass measurements, allowing for the calculation of a unique elemental composition. This immediately constrains the realm of possible structures.

Expected Data & Interpretation

For methyl 2-methoxy-6-methylbenzoate (C₁₀H₁₂O₃), the calculated exact mass is 180.07864 Da. An HRMS experiment (e.g., via ESI-TOF) should yield a molecular ion peak [M+H]⁺ at m/z 181.0859 or [M+Na]⁺ at m/z 203.0680, confirming the elemental formula.

Electron Ionization (EI) is a "harder" ionization technique that provides valuable fragmentation data. The fragmentation pattern is a molecular fingerprint that reveals stable substructures.

Table 2: Predicted Key Fragments in EI Mass Spectrum

m/z	Proposed Fragment	Significance
180	[M]⁺	Molecular Ion
149	[M - OCH₃]⁺	Loss of the methoxy radical from either the ester or ether, a very common fragmentation pathway.
121	[M - COOCH₃]⁺	Loss of the carbomethoxy group, indicative of a methyl ester.
91	[C₇H₇]⁺	Tropylium ion, a common rearrangement fragment for toluene-like structures.

Experimental Protocol: GC-MS with EI

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in a volatile solvent (e.g., dichloromethane or ethyl acetate).

• Injection: Inject 1 µL of the sample solution into the GC-MS system equipped with a standard non-polar column (e.g., DB-5ms).

• GC Method:

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 450.

  • Source Temperature: 230°C.

• Data Analysis: Analyze the resulting total ion chromatogram for purity and the mass spectrum of the peak of interest for the molecular ion and characteristic fragments.

Infrared Spectroscopy: Functional Group Fingerprinting

Expertise & Causality: IR spectroscopy is a rapid and non-destructive technique used to identify the presence of specific covalent bonds and functional groups. While it cannot reveal the full connectivity, it provides crucial validation of the groups suggested by the molecular formula. For C₁₀H₁₂O₃, we are looking for definitive evidence of an ester and an aromatic ring.

Expected Spectrum & Interpretation

Table 3: Predicted Key IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Interpretation
~3050-3000	C-H Stretch	Aromatic	Confirms the presence of the benzene ring.
~2960, 2850	C-H Stretch	Aliphatic (sp³)	Corresponds to the three methyl groups.
~1725	C=O Stretch	Ester	This is a strong, sharp, and highly characteristic peak for the carbonyl group.
~1600, ~1480	C=C Stretch	Aromatic	Further confirmation of the aromatic ring.
~1250, ~1100	C-O Stretch	Ester & Aryl Ether	Strong bands confirming the C-O single bonds of both the ester and the methoxy ether.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-damped swab (e.g., isopropanol) and running a background scan.

• Sample Application: Place one to two drops of the neat liquid sample directly onto the center of the ATR crystal.

• Data Acquisition: Lower the pressure arm to ensure good contact between the sample and the crystal. Acquire the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-600 cm⁻¹.

• Data Processing: The resulting spectrum is typically displayed in transmittance or absorbance. Identify and label the key peaks corresponding to the expected functional groups.

NMR Spectroscopy: Assembling the Final Structure

Expertise & Causality: NMR is the most powerful tool for determining the precise atom-by-atom connectivity of a molecule in solution. We employ a suite of experiments, starting with simple 1D spectra to identify the types and numbers of protons and carbons, and progressing to 2D experiments to reveal through-bond and through-space relationships.

¹H NMR – The Proton Environment

This experiment provides information on the number of chemically distinct proton environments, their electronic environment (chemical shift), the number of protons in each environment (integration), and the number of neighboring protons (multiplicity).

• Expected Signals (in CDCl₃, referenced to TMS at 0.00 ppm):

  • Aromatic Region (δ 6.8-7.4 ppm): The 1,2,3-trisubstituted ring will give rise to three distinct signals. We expect one triplet and two doublets, integrating to 1H each. The proton at C4, flanked by two other protons, should appear as a triplet. The protons at C3 and C5 will be doublets.

  • Methoxy Protons (δ ~3.8 ppm): A sharp singlet, integrating to 3H. This is characteristic of an aryl methoxy group (-OCH₃).

  • Ester Methyl Protons (δ ~3.9 ppm): A sharp singlet, integrating to 3H. This is characteristic of a methyl ester (-COOCH₃).

  • Ring Methyl Protons (δ ~2.4 ppm): A sharp singlet, integrating to 3H. This is characteristic of a methyl group attached to an aromatic ring.

¹³C NMR & DEPT-135 – The Carbon Skeleton

This experiment reveals the number of chemically distinct carbon environments. A DEPT-135 experiment is run alongside to differentiate between CH, CH₂, and CH₃ carbons.

• Expected Signals (in CDCl₃, referenced to 77.16 ppm):

  • Total Signals: 10 distinct signals are expected, as there is no molecular symmetry.

  • Carbonyl Carbon (δ ~168 ppm): A quaternary carbon (absent in DEPT-135) in the characteristic downfield region for an ester.

  • Aromatic Carbons (δ 110-160 ppm): Six signals. Two will be quaternary (C1, C2, C6 - absent in DEPT-135), and three will be CH carbons (positive in DEPT-135).

  • Methoxy Carbon (δ ~56 ppm): A CH₃ carbon (positive in DEPT-135).

  • Ester Methyl Carbon (δ ~52 ppm): A CH₃ carbon (positive in DEPT-135).

  • Ring Methyl Carbon (δ ~20 ppm): A CH₃ carbon (positive in DEPT-135).

2D NMR – Unambiguous Connectivity

Trustworthiness: While 1D NMR provides a list of parts, 2D NMR shows how they are connected. This is how we build a self-validating system; the correlations observed must be consistent with only one proposed structure.

• COSY (¹H-¹H Correlation Spectroscopy): This experiment identifies protons that are coupled (typically separated by 2-3 bonds). We would expect to see a cross-peak connecting the C3-H proton with the C4-H proton, and another connecting the C4-H proton with the C5-H proton, establishing the three-proton contiguous spin system on the aromatic ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment maps each proton directly to the carbon it is attached to. It allows for the unambiguous assignment of each protonated carbon signal in the ¹³C spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the cornerstone experiment for piecing together the full molecular structure. It reveals correlations between protons and carbons that are 2-3 bonds away. The key correlations that would definitively prove the structure of methyl 2-methoxy-6-methylbenzoate are illustrated below.

Figure 3: Key HMBC correlations confirming the substitution pattern.

Crucial Logic:

• The protons of the methoxy group (H11 ) must show a correlation to the aromatic carbon they are attached to (C2 ). This anchors the methoxy group.

• The protons of the ring methyl group (H12 ) must show correlations to the carbon they are attached to (C6 ) and the adjacent quaternary carbon (C1 ). This anchors the methyl group.

• The protons of the ester methyl group (H9 ) must show a correlation to the carbonyl carbon (C7 ). This confirms the methyl ester.

• Crucially, an aromatic proton (H5 ) must show a correlation to the carbon bearing the ester (C1 ). This, combined with the other data, locks the ester into position 1, adjacent to the methyl group at position 6.

Table 4: Comprehensive Predicted NMR Data Summary (400 MHz, CDCl₃)

Position	δ ¹³C (ppm)	DEPT-135	δ ¹H (ppm)	Multiplicity	Integration	Key HMBC Correlations (from H at δ)
1	~125	C	-	-	-	H5, H12
2	~158	C	-	-	-	H3, H11
3	~115	CH	~6.8	d	1H	C2, C4, C5
4	~130	CH	~7.3	t	1H	C3, C5, C6
5	~122	CH	~6.9	d	1H	C1, C3, C4, C6
6	~135	C	-	-	-	H4, H5, H12
7 (C=O)	~168	C	-	-	-	H5, H9
9 (-OC H₃)	~52	CH₃	~3.9	s	3H	C7
11 (-OC H₃)	~56	CH₃	~3.8	s	3H	C2
12 (-C H₃)	~20	CH₃	~2.4	s	3H	C1, C6, C5

Experimental Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh ~15-20 mg of the sample and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube. Ensure the solvent contains 0.03% v/v tetramethylsilane (TMS) as an internal reference.

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity (as indicated by a sharp, symmetrical solvent peak).

• ¹H Acquisition: Acquire a standard one-pulse proton spectrum. Use a 30- or 45-degree pulse angle with a relaxation delay of 1-2 seconds. Typically, 8-16 scans are sufficient.

• ¹³C & DEPT Acquisition: Acquire a standard proton-decoupled ¹³C spectrum and a DEPT-135 spectrum. These experiments require more scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) due to the lower natural abundance and longer relaxation times of ¹³C nuclei.

• 2D Spectra Acquisition: Using standard instrument parameter sets, acquire COSY, HSQC, and HMBC spectra. These experiments take longer, ranging from 30 minutes to several hours, depending on the desired resolution and sample concentration.

• Data Processing: Fourier transform all acquired data. Phase correct the 1D spectra and reference them to the TMS signal (0.00 ppm for ¹H, 0.00 ppm for ¹³C) or the residual solvent peak. Process the 2D spectra and analyze the cross-peaks to build the connectivity map.

Conclusion: A Unified Structural Hypothesis

The structural elucidation of methyl 2-methoxy-6-methylbenzoate is achieved through the logical synthesis of data from multiple, orthogonal analytical techniques.

• HRMS unequivocally establishes the elemental formula as C₁₀H₁₂O₃.

• IR Spectroscopy confirms the presence of the required functional groups: an ester, an aromatic ring, and aliphatic C-H bonds.

• ¹H and ¹³C NMR provide an inventory of all proton and carbon environments, consistent with the proposed structure.

• 2D NMR (COSY, HSQC, and especially HMBC) acts as the final arbiter, piecing together the molecular puzzle and confirming the 1,2,3-trisubstituted pattern on the benzene ring, leaving no room for isomeric ambiguity.

Each piece of data validates the others, creating a self-consistent and robust structural proof. This methodical approach is essential for ensuring scientific integrity in research and development where molecular identity is non-negotiable.

References

• 1. clearsynth.com [clearsynth.com]

An In-depth Technical Guide to Methyl 2-methoxy-6-methylbenzoate (CAS 79383-44-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-methoxy-6-methylbenzoate, with the CAS registry number 79383-44-1, is a substituted aromatic ester. While not extensively documented in publicly accessible literature for direct pharmaceutical applications, its structural features make it a noteworthy compound for organic synthesis. This technical guide provides a comprehensive overview of its known physicochemical properties, a detailed experimental protocol for its synthesis, and its role as a key intermediate. Due to the limited availability of public data, this guide also highlights areas where further research is needed, particularly concerning its spectroscopic characterization and potential biological activities.

Physicochemical Properties

Methyl 2-methoxy-6-methylbenzoate is a colorless to pale yellow liquid with a characteristic aromatic odor.[1] It exhibits limited solubility in water but is soluble in common organic solvents such as ethanol and ether.[1] The available quantitative physicochemical data are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₂O₃	[1][2]
Molecular Weight	180.20 g/mol	[1][2]
Physical State	Liquid	[1][3]
Boiling Point	95-96 °C	[4]
Density	1.075 g/cm³	[4]
Solubility	Limited in water; Soluble in organic solvents	[1]
Storage Temperature	2-8°C (Refrigerator)	[2]

Synthesis

Methyl 2-methoxy-6-methylbenzoate is synthesized as a key intermediate in the multi-step preparation of 2-methoxy-6-methylbenzoic acid. The following experimental protocol is based on a method described in Chinese patent CN113072441A.[5]

Experimental Protocol: Methylation of Methyl 2-hydroxy-6-methylbenzoate

This procedure details the conversion of methyl 2-hydroxy-6-methylbenzoate to Methyl 2-methoxy-6-methylbenzoate.

Materials:

• Crude methyl 2-hydroxy-6-methylbenzoate (containing methyl 2-methoxy-6-methylbenzoate)

• Dimethyl sulfate ((CH₃)₂SO₄)

• 30% Sodium hydroxide (NaOH) solution

• Water (H₂O)

Procedure:

• To 125 g of crude methyl 2-hydroxy-6-methylbenzoate, add 50.5 g (1.6 equivalents) of dimethyl sulfate.

• Heat the mixture to 35-40 °C.

• Slowly add 93.5 g (2.8 equivalents) of a 30% sodium hydroxide solution dropwise, ensuring the reaction temperature does not exceed 40 °C.

• After the addition is complete, continue stirring the mixture for 1 hour to ensure the reaction goes to completion.

• Allow the mixture to stand and separate into layers.

• Separate the oil layer (the product layer).

• Wash the oil layer with water to obtain the crude product of Methyl 2-methoxy-6-methylbenzoate (approximately 126 g).[5]

Synthesis Workflow Diagram

The following diagram illustrates the workflow for the synthesis of Methyl 2-methoxy-6-methylbenzoate from its precursor.

Synthesis of Methyl 2-methoxy-6-methylbenzoate.

Spectroscopic Data

Applications in Research and Development

Methyl 2-methoxy-6-methylbenzoate is primarily categorized as a research chemical and an intermediate in organic synthesis.[2] Its most well-documented role is as a precursor in the synthesis of 2-methoxy-6-methylbenzoic acid.[5]

Role as an Intermediate in Fungicide Synthesis

2-Methoxy-6-methylbenzoic acid is a key intermediate in the industrial synthesis of the fungicide Metrafenone .[5][7] Metrafenone is a benzophenone-type fungicide used to control powdery mildew on various crops.[7] The synthesis pathway involves the formation of an acid chloride from 2-methoxy-6-methylbenzoic acid, which then undergoes a Friedel-Crafts acylation with a substituted toluene derivative. Given that Methyl 2-methoxy-6-methylbenzoate is a direct precursor to the acid, it plays a crucial role in this synthetic route.

The logical relationship of Methyl 2-methoxy-6-methylbenzoate as an intermediate is depicted in the following diagram.

Role in Metrafenone Synthesis.

Potential Pharmaceutical Applications

While direct applications in drug development are not well-documented, Methyl 2-methoxy-6-methylbenzoate is listed as a potential impurity in Mesalazine, an anti-inflammatory drug.[8] This suggests its possible use or formation in related synthetic processes within the pharmaceutical industry. The structural motifs present in Methyl 2-methoxy-6-methylbenzoate, such as the substituted benzene ring and the ester functionality, are common in many biologically active molecules. This makes it a potentially useful building block for the synthesis of novel compounds with therapeutic potential. However, specific examples of its incorporation into drug candidates and the resulting biological activities or effects on signaling pathways have not been reported in the available literature.

Safety and Handling

According to safety data sheets provided by suppliers, Methyl 2-methoxy-6-methylbenzoate is associated with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.[3]

Standard laboratory safety precautions should be followed when handling this compound, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.[3]

Conclusion

Methyl 2-methoxy-6-methylbenzoate is a valuable intermediate in organic synthesis, most notably as a precursor to the fungicide Metrafenone. Its physicochemical properties have been partially characterized, and a detailed synthesis protocol is available. However, a significant gap exists in the public domain regarding its experimental spectroscopic data and its direct applications in drug discovery and development. For researchers and scientists, this compound represents an opportunity for further investigation, both in terms of its fundamental characterization and its potential as a scaffold for new bioactive molecules. Professionals in drug development may find it useful as a starting material, though its biological activity profile remains to be elucidated.

References

• 1. Buy Potassium hexachloroiridate(IV) (EVT-311763) | 16920-56-2 [evitachem.com]
• 2. Metrafenone | C19H21BrO5 | CID 6451057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 79383-44-1|Methyl 2-methoxy-6-methylbenzoate|BLD Pharm [bldpharm.com]
• 4. 苯菌酮 - (3-溴-6-甲氧基-2-甲苯基)(2,3 [sigmaaldrich.com]
• 5. WO2021175029A1 - A novel form of metrafenone, a process for its preparation and use of the same - Google Patents [patents.google.com]
• 6. clearsynth.com [clearsynth.com]
• 7. Methyl 3-methoxy-4-nitrobenzoate [webbook.nist.gov]
• 8. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Biological Activity of Methyl 2-methoxy-6-methylbenzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-methoxy-6-methylbenzoate is an aromatic ester primarily recognized for its significant role in chemical ecology as a semiochemical. This technical guide provides a comprehensive overview of the known biological activities of Methyl 2-methoxy-6-methylbenzoate, with a detailed focus on its function as an insect pheromone. The document synthesizes available quantitative data, outlines experimental protocols for its study, and illustrates the underlying biological pathways and experimental workflows. While its pheromonal activity is well-documented, this guide also briefly explores potential, though less substantiated, antimicrobial and herbicidal properties, largely inferred from the activities of its derivatives.

Introduction

Methyl 2-methoxy-6-methylbenzoate (C₁₀H₁₂O₃) is a naturally occurring organic compound that has garnered scientific interest predominantly for its role in insect communication. Its most prominent and well-characterized biological activity is as the sole component of the trail pheromone of the pavement ant, Tetramorium immigrans.[1][2] This function makes it a key molecule in the social organization and foraging behavior of this widespread insect species.

Beyond its role as a pheromone, Methyl 2-methoxy-6-methylbenzoate serves as a chemical intermediate in the synthesis of various organic compounds.[3][4] Notably, its derivative, 2-methoxy-6-methylbenzoic acid, is a precursor in the production of the fungicide metrafenone, suggesting a potential, albeit indirect, link to agrochemical applications.[3] This guide will delve into the established pheromonal activity and touch upon the speculative biological roles of this compound.

Pheromonal Activity in Tetramorium immigrans

The most extensively studied biological function of Methyl 2-methoxy-6-methylbenzoate is its action as a trail pheromone in the pavement ant, Tetramorium immigrans.

Identification and Source

Gas chromatography-electroantennographic detection (GC-EAD) analyses of poison gland extracts from T. immigrans workers revealed a single candidate pheromone component that elicited a response from the worker ant antennae.[1] Subsequent analysis by gas chromatography-mass spectrometry (GC-MS) confirmed the identity of this compound as Methyl 2-methoxy-6-methylbenzoate.[1] The poison gland of an individual worker ant contains approximately 7 ng of this compound.[1]

Behavioral Bioassays

A series of laboratory and field bioassays have confirmed the trail-following activity of Methyl 2-methoxy-6-methylbenzoate. In no-choice laboratory bioassays, synthetic Methyl 2-methoxy-6-methylbenzoate trails were followed by ants to a similar extent as trails made from natural poison gland extracts.[1] Furthermore, in two-choice bioassays, ants followed trails of synthetic Methyl 2-methoxy-6-methylbenzoate approximately 21 times farther than they followed solvent-control trails.[2] Field experiments have also demonstrated that synthetic trails of this compound can effectively recruit nestmates to food sources.[5]

Quantitative Data

The available quantitative data on the pheromonal activity of Methyl 2-methoxy-6-methylbenzoate is primarily descriptive rather than based on classical dose-response metrics like ED₅₀. The following table summarizes the key quantitative findings.

Parameter	Value/Observation	Species	Reference
Endogenous Quantity	~7 ng per worker ant	Tetramorium immigrans	[1]
Bioassay Concentration	0.35 ant equivalents (2.5 ng)	Tetramorium immigrans	[1]
Trail-Following Efficacy	~21-fold greater distance followed compared to solvent control	Tetramorium immigrans	[2]
Comparative Efficacy	Synthetic MMMB trails followed to a similar distance as natural poison gland extract trails	Tetramorium immigrans	[1]

Other Potential Biological Activities

Direct evidence for other biological activities of Methyl 2-methoxy-6-methylbenzoate is limited. However, the activities of its derivatives suggest potential areas for future investigation.

Antimicrobial and Antifungal Activity

The hydrolysis product of Methyl 2-methoxy-6-methylbenzoate, 2-methoxy-6-methylbenzoic acid, is a key intermediate in the synthesis of the fungicide metrafenone.[3] This fungicide acts by disrupting the cytoskeleton of pathogenic fungi.[3] While this does not confirm direct antifungal activity for the methyl ester, it suggests that the core chemical scaffold may possess properties that could be explored.

Herbicidal Activity

There is no direct evidence for the herbicidal activity of Methyl 2-methoxy-6-methylbenzoate. However, its close chemical relatives, benzoate derivatives, are known to have herbicidal properties.

Mechanism of Action: Insect Olfaction

The mechanism by which Methyl 2-methoxy-6-methylbenzoate elicits a trail-following response in ants involves the insect olfactory system. While the specific receptors and downstream signaling components in T. immigrans have not been identified, a general model of insect olfactory signal transduction can be proposed.

Pheromone molecules are thought to be transported through the aqueous lymph of the sensory hairs (sensilla) on the ant's antennae by odorant-binding proteins (OBPs). The pheromone-OBP complex then interacts with an olfactory receptor (OR) located on the dendritic membrane of an olfactory sensory neuron (OSN). Insect ORs are typically heterodimers, consisting of a specific odorant-binding subunit and a highly conserved co-receptor (Orco). This interaction can lead to the opening of an ion channel, either directly (ionotropic) or through a G protein-coupled receptor (GPCR) signaling cascade (metabotropic), resulting in the depolarization of the OSN. This electrical signal is then transmitted to the antennal lobe of the ant's brain for processing, ultimately leading to a behavioral response.[6][7]

Experimental Protocols

Pheromone Identification and Analysis: GC-EAD

Objective: To identify compounds in an insect extract that elicit an antennal response.

Materials:

• Gas chromatograph with a flame ionization detector (FID)

• Electroantennography (EAG) system

• Tetramorium immigrans worker ants

• Dissecting microscope and tools

• Dichloromethane (DCM) or hexane (high purity)

• Glass capillaries for electrodes

• Saline solution

Procedure:

• Pheromone Extraction: Dissect the poison glands from T. immigrans workers under a microscope and extract them in a small volume of DCM.

• Antenna Preparation: Excise the head of a worker ant. Mount the head between two electrodes filled with saline solution, with the recording electrode making contact with the tip of one antenna and the reference electrode inserted into the head.

• GC-EAD Analysis: Inject the pheromone extract into the GC. The column effluent is split, with one part going to the FID and the other directed over the prepared antenna.

• Data Acquisition: Simultaneously record the signals from the FID and the EAG.

• Data Analysis: Compare the retention times of peaks in the FID chromatogram with the timing of antennal depolarizations recorded by the EAG to identify biologically active compounds.

Behavioral Assay: Trail-Following Bioassay

Objective: To assess the ability of a compound to elicit trail-following behavior in ants.

Materials:

• Filter paper or other suitable substrate

• Micropipette

• Synthetic Methyl 2-methoxy-6-methylbenzoate

• Solvent (e.g., DCM)

• Foraging arena

• Video recording equipment

• Tetramorium immigrans colony

Procedure:

• Trail Application: Using a micropipette, apply a solution of the test compound or a solvent control in a defined pattern (e.g., a line or a circle) onto the filter paper.

• Bioassay: Place the filter paper in the foraging arena connected to the ant colony.

• Observation: Introduce individual ants to the start of the trail and record their behavior using the video camera.

• Data Analysis: Measure the distance the ant follows the trail and the duration of the trail-following behavior. Compare the results for the test compound with the solvent control.

Visualizations

Experimental Workflow for Pheromone Identification

Caption: Workflow for the identification of Methyl 2-methoxy-6-methylbenzoate as a trail pheromone.

Generalized Insect Olfactory Signaling Pathway

Caption: A generalized model of an insect olfactory signaling pathway.

Conclusion

The primary and well-established biological activity of Methyl 2-methoxy-6-methylbenzoate is its role as the single-component trail pheromone in the pavement ant, Tetramorium immigrans. This activity is supported by chemical analysis and behavioral bioassays. While its chemical structure and its relationship to agrochemical precursors suggest the potential for other biological activities, such as antimicrobial or herbicidal effects, these remain speculative and require direct experimental validation. Future research should focus on elucidating the specific olfactory receptors and signaling pathways involved in its perception by T. immigrans and on systematically screening for other potential biological activities.

References

• 1. antwiki.org [antwiki.org]
• 2. researchgate.net [researchgate.net]
• 3. 2-Methoxy-6-methylbenzoic acid | 6161-65-5 | Benchchem [benchchem.com]
• 4. nzic.org.nz [nzic.org.nz]
• 5. researchgate.net [researchgate.net]
• 6. Olfactory signaling in insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Olfactory receptors: GPCRs and beyond - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Characteristics of Methyl 2-methoxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical characteristics of Methyl 2-methoxy-6-methylbenzoate (CAS No. 79383-44-1). Due to the limited availability of data in public literature, this document focuses on summarizing the established information and presenting relevant experimental protocols where the compound is utilized as an intermediate.

Core Physicochemical Data

Methyl 2-methoxy-6-methylbenzoate is an organic compound featuring a benzoate core with methoxy and methyl substituents at the 2 and 6 positions, respectively.[1] It is typically a colorless to pale yellow liquid with a pleasant, aromatic odor.[1] Its solubility is limited in water, but it is soluble in organic solvents like ethanol and ether.[1]

The following table summarizes the available quantitative data for Methyl 2-methoxy-6-methylbenzoate. It is important to note that many standard experimental values are not readily found in scientific literature.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₂O₃	[1][2]
Molecular Weight	180.20 g/mol	[1][2]
IUPAC Name	methyl 2-methoxy-6-methylbenzoate
CAS Number	79383-44-1
Physical Form	Liquid
Appearance	Colorless to pale yellow liquid	[1]
Odor	Aromatic	[1]
Boiling Point	Not available
Melting Point	Not available
Density	Not available
Solubility	Limited in water; Soluble in organic solvents	[1]
Storage Temperature	Refrigerator

Experimental Protocols

Methyl 2-methoxy-6-methylbenzoate serves as a key intermediate in the synthesis of 2-methoxy-6-methylbenzoic acid. The following experimental protocols are derived from synthetic procedures outlined in patent literature.[3]

2.1. Hydrolysis of Methyl 2-methoxy-6-methylbenzoate to 2-methoxy-6-methylbenzoic acid

This protocol details the conversion of the methyl ester to its corresponding carboxylic acid via saponification.

• Materials:

  • Crude Methyl 2-methoxy-6-methylbenzoate

  • 30% Sodium hydroxide solution

  • Water

  • 20% Sulfuric acid or 20% Hydrochloric acid

• Procedure:

  • To a reaction vessel, add 50 g of crude Methyl 2-methoxy-6-methylbenzoate, 37.8 g of 30% sodium hydroxide solution, and 100 g of water.[3]

  • Heat the mixture to 80-90 °C and maintain this temperature until the reaction is complete.[3]

  • Cool the reaction mixture to 50-60 °C.[3]

  • Slowly add 69.7 g of 20% sulfuric acid to adjust the pH to 1-2, while controlling the temperature.[3]

  • After the addition is complete, continue stirring for 1 hour at the same temperature.[3]

  • The product will precipitate out of the solution.

  • Collect the solid product by filtration.

  • Dry the filtered product to obtain 2-methoxy-6-methylbenzoic acid.[3]

Mandatory Visualizations

Experimental Workflow for the Hydrolysis of Methyl 2-methoxy-6-methylbenzoate

The following diagram illustrates the key steps in the hydrolysis of Methyl 2-methoxy-6-methylbenzoate as described in the experimental protocol.

References

• 1. CAS 79383-44-1: Benzoic acid, 2-methoxy-6-methyl-, methyl … [cymitquimica.com]
• 2. matrixscientific.com [matrixscientific.com]
• 3. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]

Methyl 2-methoxy-6-methylbenzoate molecular weight and formula

This document provides the molecular formula and molecular weight for two related benzoate compounds. The information is intended for researchers, scientists, and professionals in drug development. No direct experimental data was found for "Methyl 2-methoxy-6-methylbenzoate," suggesting a possible alternative name or structure was intended. The data presented below is for structurally similar compounds.

Quantitative Data

Compound Name	Molecular Formula	Molecular Weight ( g/mol )
Methyl 2-methoxybenzoate	C₉H₁₀O₃[1][2][3]	166.17[1][2][4]
Methyl 2-amino-6-methoxybenzoate	C₉H₁₁NO₃[5]	181.19[5]

Compound Identification

Methyl 2-methoxybenzoate is also known by several synonyms, including Methyl o-anisate and Dimethyl salicylate.[1][3] Its chemical structure is recorded under CAS Number 606-45-1.[2][4]

Methyl 2-amino-6-methoxybenzoate is identified by the CAS Number 54166-96-0.[5]

References

• 1. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. scent.vn [scent.vn]
• 4. Methyl 2-methoxybenzoate 99 606-45-1 [sigmaaldrich.com]
• 5. chemscene.com [chemscene.com]

Spectroscopic Data of Methyl 2-methoxy-6-methylbenzoate: A Technical Guide

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Issued: December 30, 2025

Introduction

This technical guide provides a summary of available spectroscopic data for Methyl 2-methoxy-6-methylbenzoate. However, a comprehensive search of scientific literature and spectral databases reveals a scarcity of publicly available experimental spectroscopic data for this specific compound.

To provide a valuable resource for researchers in the field, this document presents a detailed spectroscopic analysis of the closely related and well-characterized compound, Methyl 2-methoxybenzoate . The data and experimental protocols provided for this analog are intended to serve as a practical reference point for the spectroscopic characterization of substituted benzoates.

Spectroscopic Data for Methyl 2-methoxybenzoate

The following sections summarize the key spectroscopic data for Methyl 2-methoxybenzoate, presented in a structured format for clarity and ease of comparison.

¹H NMR Spectroscopy

Table 1: ¹H NMR Spectroscopic Data for Methyl 2-methoxybenzoate

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
7.80	dd	8.0, 2.0	1H	Ar-H
7.47	dt	8.0, 1.6	1H	Ar-H
7.00 - 6.96	m	2H	Ar-H
3.91	s	3H	OCH₃ (ester)
3.90	s	3H	OCH₃ (ether)

Solvent: CDCl₃, Spectrometer Frequency: 400 MHz[1]

¹³C NMR Spectroscopy

Table 2: ¹³C NMR Spectroscopic Data for Methyl 2-methoxybenzoate

Chemical Shift (δ) ppm	Assignment
166.8	C=O (ester)
157.5	C-OCH₃ (ether)
133.2	Ar-C
131.5	Ar-C
120.2	Ar-C
120.1	Ar-C
111.8	Ar-C
55.8	OCH₃ (ether)
51.8	OCH₃ (ester)

Solvent: CDCl₃

Infrared (IR) Spectroscopy

Table 3: IR Spectroscopic Data for Methyl 2-methoxybenzoate

Wavenumber (cm⁻¹)	Intensity	Assignment
3000-2800	Medium	C-H stretch (aromatic and aliphatic)
1730	Strong	C=O stretch (ester)
1600, 1480	Medium-Strong	C=C stretch (aromatic)
1250	Strong	C-O stretch (ester and ether)
750	Strong	C-H bend (ortho-disubstituted aromatic)

Sample Preparation: Neat liquid[2]

Mass Spectrometry

Table 4: Mass Spectrometry Data for Methyl 2-methoxybenzoate

m/z	Relative Intensity (%)	Assignment
166	35	[M]⁺ (Molecular ion)
135	100	[M - OCH₃]⁺
107	15	[M - COOCH₃]⁺
77	45	[C₆H₅]⁺

Ionization Method: Electron Ionization (EI)[2][3]

Experimental Protocols

The following are generalized experimental protocols for the acquisition of the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the purified compound is dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.[4] The solution is then transferred to a 5 mm NMR tube.

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 400 MHz NMR spectrometer.[1]

• ¹H NMR Acquisition: The spectrum is acquired with a sufficient number of scans to obtain a good signal-to-noise ratio. The chemical shifts are reported in parts per million (ppm) relative to TMS (δ 0.00).

• ¹³C NMR Acquisition: The spectrum is acquired using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon atom. The chemical shifts are reported in ppm relative to the CDCl₃ solvent peak (δ 77.16).

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: For a liquid sample, a drop of the neat liquid is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin film.[5][6][7] Alternatively, for Attenuated Total Reflectance (ATR)-FTIR, a drop of the liquid is placed directly onto the ATR crystal.[5][8]

• Instrumentation: The IR spectrum is recorded using an FT-IR spectrometer.[2]

• Data Acquisition: A background spectrum of the clean salt plates or ATR crystal is recorded first.[8] The sample spectrum is then recorded, and the background is automatically subtracted. The spectrum is typically scanned over the range of 4000-400 cm⁻¹.[8]

Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: A small amount of the volatile liquid sample is introduced into the ion source of the mass spectrometer, where it is vaporized.[9][10]

• Ionization: The gaseous molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[9][10]

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer.[10]

• Detection: The abundance of each ion is measured by a detector, generating a mass spectrum.[10]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the spectroscopic characterization of a synthesized organic compound.

Caption: A generalized workflow for the synthesis, purification, and spectroscopic characterization of an organic compound.

References

• 1. rsc.org [rsc.org]
• 2. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzoic acid, 2-methoxy-, methyl ester [webbook.nist.gov]
• 4. benchchem.com [benchchem.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. researchgate.net [researchgate.net]
• 7. eng.uc.edu [eng.uc.edu]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 10. Electron Ionization - Creative Proteomics [creative-proteomics.com]

Unlocking the Potential of Methyl 2-methoxy-6-methylbenzoate: A Technical Guide for Researchers

An In-depth Exploration of a Versatile Molecule for Agrochemical and Pharmaceutical Research

Methyl 2-methoxy-6-methylbenzoate, a substituted aromatic ester, is emerging as a compound of significant interest with diverse potential applications in chemical ecology, agrochemical development, and medicinal chemistry. This technical guide provides a comprehensive overview of its known roles, synthesis, and the experimental protocols that underpin its research applications. Primarily identified as a key trail pheromone in the pavement ant Tetramorium immigrans, this molecule also serves as a valuable synthetic intermediate for bioactive compounds, including the fungicide metrafenone and the diterpene (±)-totarol.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Methyl 2-methoxy-6-methylbenzoate is fundamental for its application in research and development.

Property	Value	Reference
Molecular Formula	C₁₀H₁₂O₃
Molecular Weight	180.20 g/mol
CAS Number	79383-44-1
Appearance	Not specified in literature
Boiling Point	Not specified in literature
Melting Point	Not specified in literature
Solubility	Soluble in organic solvents

Potential Research Applications

The research applications of Methyl 2-methoxy-6-methylbenzoate are primarily centered on its role as a semiochemical and as a building block for more complex bioactive molecules.

Chemical Ecology and Pest Management

Methyl 2-methoxy-6-methylbenzoate is the sole component of the trail pheromone of the pavement ant, Tetramorium immigrans.[1] This discovery opens avenues for the development of novel pest management strategies based on the manipulation of ant behavior.

Key Research Areas:

• Bait Enhancement: Synthetic Methyl 2-methoxy-6-methylbenzoate can be incorporated into insecticidal baits to increase their attractiveness and encourage recruitment of worker ants, leading to more effective colony control.[1]

• Trail Disruption: The widespread application of the synthetic pheromone could potentially disrupt the natural foraging trails of pest ant populations, leading to confusion and reduced foraging efficiency.

• Behavioral Studies: The availability of the pure synthetic pheromone facilitates detailed studies into the chemical ecology and communication of T. immigrans and potentially other related ant species.

Agrochemical Synthesis: Precursor to Metrafenone

The corresponding carboxylic acid of the title compound, 2-methoxy-6-methylbenzoic acid, is a crucial intermediate in the industrial synthesis of the fungicide metrafenone.[2][3] Metrafenone is a benzophenone-type fungicide effective against powdery mildew on crops like cereals and grapes.[3][4]

Mechanism of Action of Metrafenone:

Metrafenone exhibits a unique mode of action by targeting the cytoskeleton of pathogenic fungi. It disrupts the organization of the actin cytoskeleton, leading to abnormal hyphal growth, including swelling, bursting of hyphal tips, and hyperbranching.[5][6] This ultimately inhibits fungal development and sporulation.[5]

Synthesis of Bioactive Natural Products: (±)-Totarol

2-Methoxy-6-methylbenzoic acid, derived from Methyl 2-methoxy-6-methylbenzoate, serves as a starting material in the total synthesis of (±)-totarol.[7][8] Totarol is a naturally occurring diterpenoid with known antibacterial and antioxidant properties.

Medicinal Chemistry and Drug Discovery

The structural motif of a substituted benzoic acid is prevalent in many pharmaceutically active compounds. While direct biological activity of Methyl 2-methoxy-6-methylbenzoate has not been extensively reported, its derivatives and structurally related compounds have shown potential. For instance, derivatives of 2,4-dimethoxy-6-methylbenzoic acid have been investigated for anti-inflammatory, antioxidant, and antimicrobial properties. This suggests that Methyl 2-methoxy-6-methylbenzoate could serve as a scaffold for the development of new therapeutic agents.

Experimental Protocols

This section provides detailed methodologies for key experiments involving Methyl 2-methoxy-6-methylbenzoate and its derivatives.

Synthesis of 2-Methoxy-6-methylbenzoic Acid from Methyl 2-methoxy-6-methylbenzoate

This procedure is adapted from a patented method for the synthesis of the key intermediate for metrafenone.[3]

Materials:

• Crude Methyl 2-methoxy-6-methylbenzoate

• 30% Sodium hydroxide solution

• Water

• 20% Sulfuric acid

Procedure:

• To 50 g of crude Methyl 2-methoxy-6-methylbenzoate, add 37.8 g of 30% sodium hydroxide solution (1.02 eq.) and 100 g of water.

• Heat the mixture to 80-90 °C and maintain the temperature until the reaction is complete (monitoring by TLC or HPLC is recommended).

• Cool the reaction mixture to 50-60 °C.

• Slowly add 69.7 g of 20% sulfuric acid to adjust the pH to 1-2.

• After the addition is complete, stir the mixture for 1 hour while maintaining the temperature.

• Filter the resulting precipitate and dry to obtain 2-methoxy-6-methylbenzoic acid.

Quantitative Data:

Reactant	Product	Yield	Purity (HPLC)	Reference
Crude Methyl 2-methoxy-6-methylbenzoate (50 g)	2-Methoxy-6-methylbenzoic acid (44.6 g)	96.6%	99.5%	[3]

Trail-Following Bioassay for Tetramorium immigrans

This protocol is based on the methods used to identify Methyl 2-methoxy-6-methylbenzoate as the trail pheromone.[1]

Materials:

• Worker ants of Tetramorium immigrans

• Synthetic Methyl 2-methoxy-6-methylbenzoate

• Solvent (e.g., hexane)

• Circular filter paper (e.g., 9 cm diameter)

• Petri dish or other suitable arena

• Micropipette

Procedure:

• Prepare a stock solution of synthetic Methyl 2-methoxy-6-methylbenzoate in hexane. A concentration corresponding to approximately 0.35 ant equivalents (around 2.5 ng) has been shown to be effective.[1]

• Create a circular trail on the filter paper by applying the pheromone solution with a micropipette. A solvent-only trail should be used as a control on a separate filter paper.

• Place the filter paper in the center of the bioassay arena.

• Introduce a single worker ant into the center of the filter paper.

• Observe and record the distance the ant follows the trail.

• Repeat the experiment with a sufficient number of ants for statistical analysis.

Quantitative Data from a Representative Study:

Trail Stimulus	Mean Distance Followed (cm)	Statistical Significance	Reference
Poison Gland Extract (1 ant equivalent)	~15	p < 0.001 vs. control	[1]
Synthetic MMMB (0.35 ant equivalent)	~15	p < 0.001 vs. control	[1]
Solvent Control	< 5	-	[1]

Conclusion

Methyl 2-methoxy-6-methylbenzoate is a molecule with significant and varied potential for research and development. Its role as a natural semiochemical provides a foundation for the creation of environmentally friendly pest management solutions. Furthermore, its utility as a synthetic intermediate for high-value agrochemicals and bioactive natural products underscores its importance for chemists in these fields. The experimental protocols and data presented in this guide offer a solid starting point for researchers looking to explore and capitalize on the diverse applications of this versatile compound. Further investigation into its own potential biological activities and the development of novel derivatives could unlock even more applications in the future.

References

• 1. RETRACTED: Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate [mdpi.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 5. Methyl 2-methoxybenzoate synthesis - chemicalbook [chemicalbook.com]
• 6. antwiki.org [antwiki.org]
• 7. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

The Pivotal Role of Methyl 2-methoxy-6-methylbenzoate in Modern Organic Synthesis

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals

Core Abstract: Methyl 2-methoxy-6-methylbenzoate, a substituted aromatic ester, has emerged as a crucial building block in contemporary organic chemistry. Its strategic importance is most prominently highlighted by its role as a key intermediate in the synthesis of the fungicide metrafenone. This technical guide provides an in-depth analysis of the synthesis, chemical properties, and significant applications of methyl 2-methoxy-6-methylbenzoate, offering detailed experimental protocols and quantitative data to support advanced research and development endeavors.

Introduction

Methyl 2-methoxy-6-methylbenzoate (CAS No. 79383-44-1) is an organic compound characterized by a benzene ring substituted with a methyl ester, a methoxy group, and a methyl group at positions 1, 2, and 6, respectively.[1] This unique substitution pattern imparts specific reactivity and steric hindrance, making it a valuable synthon for the construction of complex molecular architectures. While its applications are specialized, its function as a precursor to 2-methoxy-6-methylbenzoic acid, a vital component in the agrochemical industry, underscores its significance. This guide will elucidate the synthetic pathways involving this compound, present its physicochemical and spectroscopic data, and detail its primary application.

Physicochemical and Spectroscopic Data

Precise characterization of methyl 2-methoxy-6-methylbenzoate is fundamental for its effective use in synthesis. The following tables summarize its key physical and spectroscopic properties.

Table 1: Physical and Chemical Properties of Methyl 2-methoxy-6-methylbenzoate

Property	Value	Reference(s)
CAS Number	79383-44-1	[1][2]
Molecular Formula	C₁₀H₁₂O₃	[1][2]
Molecular Weight	180.20 g/mol	[1][2]
Physical Form	Liquid
Storage Temperature	2-8 °C (Refrigerator)	[2]

Table 2: Spectroscopic Data for Methyl 2-methoxy-6-methylbenzoate

Spectrum Type	Data	Reference(s)
¹H-NMR	Conforms to structure	[3]
Mass Spectrum	Conforms to structure	[3]
Purity by HPLC	>90%	[3]

Synthesis and Reactions

The primary role of methyl 2-methoxy-6-methylbenzoate in organic chemistry is as an intermediate in the synthesis of 2-methoxy-6-methylbenzoic acid. This transformation involves a two-step process starting from methyl 2-hydroxy-6-methylbenzoate: a methylation reaction to introduce the methoxy group, followed by hydrolysis of the methyl ester.

Synthesis of Methyl 2-methoxy-6-methylbenzoate via Methylation

The synthesis of methyl 2-methoxy-6-methylbenzoate is achieved through the methylation of methyl 2-hydroxy-6-methylbenzoate. A common methylating agent for this transformation is dimethyl sulfate in the presence of a base.

Caption: Synthesis of Methyl 2-methoxy-6-methylbenzoate.

• Reaction Setup: To a solution of crude methyl 2-hydroxy-6-methylbenzoate (125 g), add dimethyl sulfate (50.5 g, 1.6 eq.).

• Temperature Control: Heat the mixture to 35-40 °C.

• Addition of Base: Slowly add a 30% sodium hydroxide solution (93.5 g, 2.8 eq.) dropwise, ensuring the reaction temperature does not exceed 40 °C.

• Reaction Completion: After the addition is complete, continue stirring for 1 hour until the reaction is finished (monitored by a suitable technique like TLC or HPLC).

• Work-up: Allow the reaction mixture to stand and separate into layers. Separate the oil layer and wash it with water.

• Product Isolation: The resulting crude product is 126 g of methyl 2-methoxy-6-methylbenzoate.

Hydrolysis to 2-methoxy-6-methylbenzoic Acid

The subsequent step in the primary synthetic route is the hydrolysis of the methyl ester group of methyl 2-methoxy-6-methylbenzoate to yield the corresponding carboxylic acid. This is typically achieved under basic conditions followed by acidification.

Caption: Hydrolysis to 2-methoxy-6-methylbenzoic Acid.

• Reaction Setup: To 100 g of crude methyl 2-methoxy-6-methylbenzoate, add a 30% sodium hydroxide solution (75.0 g, 1.01 eq.) and 200 g of water.

• Heating: Heat the mixture to 80-90 °C until the hydrolysis is complete.

• Cooling: Cool the reaction solution to 20-30 °C.

• Acidification: Add 103 g of 20% hydrochloric acid to adjust the pH to 1-2, leading to the precipitation of the product.

• Stirring and Filtration: After the addition of acid, stir the mixture at a constant temperature for 1 hour. Filter the precipitate.

• Drying: Dry the collected solid at 90-110 °C to obtain 87.8 g of 2-methoxy-6-methylbenzoic acid (HPLC purity: 99.8%, Yield: 95.3%).

Core Application: Intermediate in the Synthesis of Metrafenone

The primary industrial application of methyl 2-methoxy-6-methylbenzoate is its role as a precursor in the synthesis of 2-methoxy-6-methylbenzoic acid, which is a key building block for the fungicide metrafenone.[4] Metrafenone is a benzophenone-type fungicide that is effective against powdery mildew on various crops. The synthesis of metrafenone involves the Friedel-Crafts acylation of a substituted toluene with 2-methoxy-6-methylbenzoyl chloride (derived from the corresponding acid).

Caption: Role in Metrafenone Synthesis Pathway.

Conclusion

Methyl 2-methoxy-6-methylbenzoate is a specialized yet significant molecule in organic synthesis. Its primary utility lies in its function as a direct precursor to 2-methoxy-6-methylbenzoic acid, a critical component for the production of the fungicide metrafenone. The synthetic route to and from methyl 2-methoxy-6-methylbenzoate is well-defined, involving standard methylation and hydrolysis reactions. The detailed protocols and data presented in this guide provide a solid foundation for researchers and professionals working in agrochemical synthesis and other areas of organic chemistry where this versatile intermediate may find future applications. Further research into the spectroscopic characterization of this compound would be beneficial to the scientific community.

References

• 1. CAS:13185-18-7, 8-甲氧基-Α-四氢萘酮-毕得医药 [bidepharm.com]
• 2. clearsynth.com [clearsynth.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]

Protocols & Analytical Methods

Synthesis of Methyl 2-methoxy-6-methylbenzoate from 2-hydroxy-6-methylbenzoate

Application Notes: Synthesis of Methyl 2-methoxy-6-methylbenzoate

Introduction

The synthesis of Methyl 2-methoxy-6-methylbenzoate from Methyl 2-hydroxy-6-methylbenzoate is a classic example of Williamson ether synthesis. This reaction is fundamental in organic chemistry for forming an ether linkage by reacting an alkoxide with an alkyl halide.[1][2] In this specific application, the phenolic hydroxyl group of Methyl 2-hydroxy-6-methylbenzoate is deprotonated by a strong base to form a phenoxide ion. This nucleophilic phenoxide then attacks a methylating agent, such as dimethyl sulfate, in an SN2 reaction to yield the desired methoxy ether product.[2][3]

This transformation is crucial for professionals in drug development and medicinal chemistry, as the conversion of a hydroxyl group to a methoxy group can significantly alter a molecule's physicochemical properties. These changes include lipophilicity, hydrogen bonding capacity, and metabolic stability, which in turn affect the pharmacokinetic and pharmacodynamic profile of a potential drug candidate. The protocol detailed below provides a robust method for achieving this methylation with high yield and purity.

Reaction Mechanism: Williamson Ether Synthesis

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[2] The process involves two main steps:

• Deprotonation: A base, typically sodium hydroxide (NaOH), deprotonates the acidic phenolic hydroxyl group of Methyl 2-hydroxy-6-methylbenzoate to form a sodium phenoxide intermediate.

• Nucleophilic Attack: The resulting phenoxide ion acts as a nucleophile and attacks the electrophilic methyl group of the methylating agent (e.g., dimethyl sulfate). This displaces the leaving group (sulfate) and forms the C-O ether bond, yielding Methyl 2-methoxy-6-methylbenzoate.

Experimental Protocols

Protocol 1: Methylation of Methyl 2-hydroxy-6-methylbenzoate

This protocol is adapted from a documented synthesis process for 2-methoxy-6-methylbenzoic acid, where the methylation of the ester is a key intermediate step.[3]

Materials and Reagents:

• Methyl 2-hydroxy-6-methylbenzoate (Starting Material)

• Dimethyl sulfate ((CH₃)₂SO₄)

• Sodium hydroxide (NaOH), 30% aqueous solution

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

Equipment:

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

• Dropping funnel

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, add the crude Methyl 2-hydroxy-6-methylbenzoate.

• Addition of Methylating Agent: Add dimethyl sulfate (2.2 equivalents) to the flask.

• Initiation of Reaction: Begin stirring and heat the mixture to a temperature between 30-45°C.[3]

• Base Addition: Slowly add a 30% aqueous solution of sodium hydroxide (4.0 equivalents) dropwise using a dropping funnel, ensuring the temperature is maintained within the 30-45°C range.

• Reaction Monitoring: After the addition of NaOH is complete, continue stirring the reaction mixture at the same temperature for 1-2 hours.[3] The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

• Extraction: Add deionized water and ethyl acetate to the separatory funnel. Shake vigorously and allow the layers to separate. The aqueous layer is then extracted with ethyl acetate.[3]

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter off the drying agent and concentrate the organic phase using a rotary evaporator to obtain the crude Methyl 2-methoxy-6-methylbenzoate.

• Purification (Optional): The crude product can be further purified by column chromatography or distillation if required to achieve higher purity.

Data Presentation

Table 1: Summary of Reaction Parameters and Yields

Parameter	Value	Reference
Starting Material	Methyl 2-hydroxy-6-methylbenzoate	[3]
Methylating Agent	Dimethyl Sulfate	[3]
Base	30% Sodium Hydroxide (aq)	[3]
Molar Ratio (Base:Substrate)	4.0 eq.	[3]
Molar Ratio (Agent:Substrate)	2.2 eq.	[3]
Reaction Temperature	30-45 °C	[3]
Reaction Time	1-2 hours	[3]
Reported Purity (HPLC)	99.56%	[4]

| Yield | Not explicitly stated for this step, but subsequent hydrolysis step reports a 95.3% yield based on the crude methylated product.[3] |

Table 2: Physicochemical Properties of Reactant and Product

Property	Methyl 2-hydroxy-6-methylbenzoate	Methyl 2-methoxy-6-methylbenzoate
IUPAC Name	methyl 2-hydroxy-6-methylbenzoate	methyl 2-methoxy-6-methylbenzoate
CAS Number	33528-09-5[5][6][7]	79383-44-1[4]
Molecular Formula	C₉H₁₀O₃[5][6][7]	C₁₀H₁₂O₃[4]
Molecular Weight	166.17 g/mol [6]	180.20 g/mol [4]
Appearance	Solid	Not Available

| Purity | 97% | 99.56%[4] |

Table 3: Spectroscopic Data for Product Characterization (Exemplar Data for Methyl 2-methoxybenzoate) Note: Specific experimental data for the 6-methyl derivative is not widely available. The following data for the closely related Methyl 2-methoxybenzoate (CAS 606-45-1) is provided as a reference for expected spectral features.

Spectroscopic Technique	Characteristic Peaks / Features	Reference
¹H NMR (CDCl₃, 90 MHz)	δ (ppm): Aromatic protons, methoxy group protons (~3.8-3.9 ppm), ester methyl protons (~3.9 ppm).	[8]
¹³C NMR (CDCl₃)	δ (ppm): Carbonyl carbon (~166 ppm), aromatic carbons, methoxy carbon, ester methyl carbon.	[8]
IR Spectroscopy (Liquid Film)	ν (cm⁻¹): C=O stretch (~1730 cm⁻¹), C-O stretch (ester, ~1250 cm⁻¹), aromatic C-H stretch (~3000 cm⁻¹), aliphatic C-H stretch.	[8][9]
Mass Spectrometry (EI)	m/z: Molecular ion peak [M]⁺ at 166, characteristic fragmentation pattern.	[10][11]

Visualizations

Caption: Chemical scheme for the methylation of Methyl 2-hydroxy-6-methylbenzoate.

Caption: Workflow diagram for the synthesis of Methyl 2-methoxy-6-methylbenzoate.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 4. clearsynth.com [clearsynth.com]
• 5. Methyl 2-hydroxy-6-methylbenzoate 97% | CAS: 33528-09-5 | AChemBlock [achemblock.com]
• 6. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemscene.com [chemscene.com]
• 8. Page loading... [guidechem.com]
• 9. brainly.com [brainly.com]
• 10. Methyl 2-methoxybenzoate(606-45-1) 1H NMR spectrum [chemicalbook.com]
• 11. Benzoic acid, 2-methoxy-, methyl ester [webbook.nist.gov]

Methyl 2-methoxy-6-methylbenzoate: A Versatile Intermediate in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Methyl 2-methoxy-6-methylbenzoate is a valuable synthetic intermediate, primarily recognized for its role in the production of agrochemicals and as a building block in the synthesis of more complex organic molecules. Its unique substitution pattern on the benzene ring, featuring a methoxy group and a methyl group ortho to the methyl ester, provides a scaffold for a variety of chemical transformations. This document provides detailed application notes and experimental protocols for the use of methyl 2-methoxy-6-methylbenzoate in several key synthetic reactions.

Physicochemical Properties

A summary of the key physicochemical properties of methyl 2-methoxy-6-methylbenzoate is provided below.

Property	Value	Reference
Molecular Formula	C₁₀H₁₂O₃
Molecular Weight	180.20 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	248 °C (lit.)	[1]
Density	1.157 g/mL at 25 °C (lit.)	[1]
Refractive Index	n20/D 1.534 (lit.)	[1]

Applications in Synthesis

Methyl 2-methoxy-6-methylbenzoate serves as a precursor in a range of chemical reactions, including hydrolysis, Grignard reactions, reduction, and acylation reactions. These transformations lead to the formation of valuable compounds with applications in various fields, most notably in the agrochemical industry.

Synthesis of 2-Methoxy-6-methylbenzoic Acid

A primary application of methyl 2-methoxy-6-methylbenzoate is its use as a key intermediate in the synthesis of 2-methoxy-6-methylbenzoic acid. This acid is a crucial component in the production of the fungicide metrafenone. The synthesis involves the hydrolysis of the methyl ester.[2]

Reaction Scheme:

Caption: Hydrolysis of methyl 2-methoxy-6-methylbenzoate.

Experimental Protocol: Hydrolysis of Methyl 2-methoxy-6-methylbenzoate

This protocol is adapted from a patented procedure for the synthesis of 2-methoxy-6-methylbenzoic acid.[2]

Materials:

• Crude methyl 2-methoxy-6-methylbenzoate

• Sodium hydroxide (NaOH) solution (30%)

• Water (H₂O)

• Hydrochloric acid (HCl) (20%)

Procedure:

• To a reaction vessel, add 100 g of crude methyl 2-methoxy-6-methylbenzoate, 75.0 g of 30% sodium hydroxide solution (1.01 eq.), and 200 g of water.[2]

• Heat the mixture to 80-90 °C and stir until the reaction is complete (monitoring by a suitable technique like TLC or HPLC is recommended).[2]

• Cool the reaction solution to 20-30 °C.[2]

• Slowly add 103 g of 20% hydrochloric acid to adjust the pH to 1-2.[2]

• Stir the mixture at a constant temperature for 1 hour.[2]

• Filter the resulting precipitate and dry at 90-110 °C to obtain 2-methoxy-6-methylbenzoic acid.[2]

Quantitative Data:

Product	Purity (HPLC)	Yield	Reference
2-Methoxy-6-methylbenzoic Acid	99.8%	95.3%	[2]

Grignard Reaction for Tertiary Alcohol Synthesis

The ester functionality of methyl 2-methoxy-6-methylbenzoate can react with Grignard reagents to form tertiary alcohols. This reaction is a powerful tool for carbon-carbon bond formation. Due to the steric hindrance from the ortho-substituents, the reaction may require careful optimization of conditions. The general principle involves the addition of two equivalents of the Grignard reagent to the ester.[3][4]

Reaction Scheme:

Caption: Grignard reaction with methyl 2-methoxy-6-methylbenzoate.

Experimental Protocol: Grignard Reaction with Phenylmagnesium Bromide (Hypothetical)

This protocol is a generalized procedure adapted for methyl 2-methoxy-6-methylbenzoate based on standard Grignard reactions with esters.[3][5]

Materials:

• Methyl 2-methoxy-6-methylbenzoate

• Magnesium turnings

• Bromobenzene

• Anhydrous diethyl ether

• 3 M Hydrochloric acid (HCl)

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, place magnesium turnings. Add a solution of bromobenzene in anhydrous diethyl ether dropwise to initiate the reaction. Once the reaction starts, add the remaining bromobenzene solution at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with the Ester: Cool the Grignard reagent solution in an ice bath. Dissolve methyl 2-methoxy-6-methylbenzoate in anhydrous diethyl ether and add it dropwise to the Grignard reagent. The reaction is exothermic and should be controlled by the rate of addition.

• Work-up: After the addition is complete, stir the reaction mixture at room temperature for 1 hour. Cool the flask in an ice bath and slowly add 3 M HCl to quench the reaction and dissolve the magnesium salts.

• Isolation: Transfer the mixture to a separatory funnel. Separate the ether layer, and extract the aqueous layer with diethyl ether. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude tertiary alcohol.

• Purification: Purify the crude product by column chromatography or recrystallization.

Quantitative Data (Expected):

Product	Expected Yield	Notes
2-(1-hydroxy-1,1-diphenylmethyl)-1-methoxy-3-methylbenzene	Moderate	Yield may be affected by steric hindrance.

Reduction to Primary Alcohol

Methyl 2-methoxy-6-methylbenzoate can be reduced to the corresponding primary alcohol, (2-methoxy-6-methyl)phenylmethanol, using a strong reducing agent like lithium aluminum hydride (LiAlH₄). This reaction is a standard transformation in organic synthesis.

Reaction Scheme:

Caption: Reduction of methyl 2-methoxy-6-methylbenzoate.

Experimental Protocol: Reduction with Lithium Aluminum Hydride (Hypothetical)

This is a generalized protocol for the reduction of an ester using LiAlH₄.[6]

Materials:

• Methyl 2-methoxy-6-methylbenzoate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Water (H₂O)

• 15% Sodium hydroxide (NaOH) solution

Procedure:

• In a dry, three-necked flask under an inert atmosphere, suspend LiAlH₄ in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve methyl 2-methoxy-6-methylbenzoate in anhydrous THF and add it dropwise to the LiAlH₄ suspension at a rate that maintains the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours.

• Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by 15% NaOH solution, and then more water (Fieser workup).[6]

• Stir the resulting granular precipitate for 30 minutes.

• Filter the solid and wash it thoroughly with THF.

• Combine the filtrate and washings, and concentrate under reduced pressure to yield the crude alcohol.

• Purify the product by distillation or column chromatography.

Quantitative Data (Expected):

Product	Expected Yield
(2-methoxy-6-methyl)phenylmethanol	High

Friedel-Crafts Acylation

While the benzene ring of methyl 2-methoxy-6-methylbenzoate is activated by the methoxy and methyl groups, the steric hindrance from these ortho substituents makes direct Friedel-Crafts acylation on this ring challenging. However, the acyl chloride derived from the corresponding carboxylic acid can be used to acylate other aromatic compounds. The general principle of Friedel-Crafts acylation involves the reaction of an acyl chloride with an aromatic compound in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[7][8]

Experimental Workflow:

Caption: Workflow for Friedel-Crafts acylation using a derivative.

Conclusion

Methyl 2-methoxy-6-methylbenzoate is a versatile synthetic intermediate with significant applications in the agrochemical industry and potential for broader use in organic synthesis. The protocols provided herein offer a foundation for its utilization in key chemical transformations. Researchers are encouraged to adapt and optimize these methods to suit their specific synthetic goals, paying close attention to the influence of steric hindrance on reactivity and yields.

References

• 1. Methyl 2-methoxybenzoate 99 606-45-1 [sigmaaldrich.com]
• 2. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 3. community.wvu.edu [community.wvu.edu]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Friedel-Crafts Acylation [organic-chemistry.org]
• 8. condor.depaul.edu [condor.depaul.edu]

Application Notes and Protocols: Methyl 2-methoxy-6-methylbenzoate in Natural Product Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-methoxy-6-methylbenzoate is a versatile aromatic building block increasingly employed in the stereoselective synthesis of complex natural products. Its unique substitution pattern, featuring a methoxy group and a methyl group ortho to the methyl ester, allows for specific reactivity and the construction of intricate molecular architectures. This document provides an overview of its applications, detailed experimental protocols for key transformations, and a summary of relevant quantitative data.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₀H₁₂O₃	[1]
Molecular Weight	180.20 g/mol	[1]
CAS Number	79383-44-1	[1]
Appearance	Not available
Purity (by HPLC)	99.56%
Storage	Refrigerator (2-8°C) for long-term storage

Applications in Natural Product Synthesis

Methyl 2-methoxy-6-methylbenzoate has proven to be a valuable precursor in the synthesis of several classes of natural products, most notably pyranonaphthoquinone antibiotics and anacardic acid analogues.

Pyranonaphthoquinone Antibiotics

A key application of methyl 2-methoxy-6-methylbenzoate is in the construction of the naphthopyranone core of antibiotics such as (+)-kalafungin and semiviriditoxin .[1][2][3][4] The primary synthetic strategy involves a tandem Michael–Dieckmann reaction.[1][2][3][4]

Logical Workflow: Synthesis of Pyranonaphthoquinones

Caption: Workflow for pyranonaphthoquinone synthesis.

• Anion Formation: A solution of methyl 2-methoxy-6-methylbenzoate in an anhydrous ethereal solvent (e.g., THF) is cooled to a low temperature (typically -78 °C).

• Deprotonation: A strong, non-nucleophilic base such as lithium diisopropylamide (LDA) is added dropwise to generate the corresponding benzylic anion.

• Michael Addition: A solution of a suitable α,β-unsaturated lactone (e.g., (R)-6-(2-(tert-butyldimethylsilyloxy)ethyl)-4-methoxy-5,6-dihydropyran-2-one) in the same solvent is added to the anion solution. The reaction mixture is stirred at low temperature to facilitate the Michael addition.

• Dieckmann Condensation: The temperature is gradually raised to allow for the intramolecular Dieckmann condensation to occur, forming the naphthopyranone core.

• Work-up and Purification: The reaction is quenched with a proton source (e.g., saturated aqueous ammonium chloride), and the product is extracted with an organic solvent. The crude product is then purified by column chromatography.

Quantitative Data for Related Syntheses

Starting Material (Ortho-toluate)	Reaction	Product	Yield	Reference
Methyl 2-methoxy-6-methylbenzoate	Tandem Michael–Dieckmann	(+)-Kalafungin intermediate	Not specified	[1]
Methyl 2-methoxy-6-methylbenzoate	Tandem Michael–Dieckmann	Semiviriditoxin intermediate	Not specified	[2]

Anacardic Acid Analogues

Methyl 2-methoxy-6-methylbenzoate serves as a scaffold for the synthesis of anacardic acid analogues through C-alkylation of the methyl group.[5][6] This approach allows for the introduction of various saturated and unsaturated side chains.

• Anion Formation: Similar to the pyranonaphthoquinone synthesis, the benzylic anion of methyl 2-methoxy-6-methylbenzoate is generated using a strong base like LDA at low temperature.

• Alkylation: An alkylating agent (e.g., an alkyl halide) is added to the solution of the anion to introduce the desired side chain.

• Work-up and Purification: The reaction is quenched, and the product is extracted and purified.

• Hydrolysis: The methyl ester is typically hydrolyzed to the corresponding carboxylic acid to yield the final anacardic acid analogue.

Catechol Diterpenes

The synthesis of catechol diterpenes, such as (±)-totarol, has been achieved using 2-methoxy-6-methylbenzoic acid, the precursor to the title compound. The methodology involves the alkylation of the benzylic position followed by cyclization.

Experimental Workflow: Synthesis of (±)-Totarol

Caption: Synthesis of (±)-Totarol workflow.

• Alkylation: 2-Methoxy-6-methylbenzoic acid is treated with LDA followed by geranyl chloride to yield the alkylated acid.

• Esterification: The resulting acid is methylated using methyl iodide and potassium carbonate in acetonitrile to afford the polyene methyl ester.

• Cyclization: The polyene methyl ester undergoes cyclization in the presence of a Lewis acid, such as BF₃·OEt₂ in nitromethane, to give a mixture of cyclized products which can then be converted to (±)-totarol.

Synthesis of Methyl 2-methoxy-6-methylbenzoate

The precursor, 2-methoxy-6-methylbenzoic acid, can be synthesized via a multi-step process, which is then esterified to yield the title compound.[7]

Experimental Workflow: Synthesis of 2-Methoxy-6-methylbenzoic Acid

Caption: Synthesis of 2-methoxy-6-methylbenzoic acid.

Experimental Protocol: Synthesis of 2-Methoxy-6-methylbenzoic Acid[8]

• Reduction: 2-Methyl-6-nitrobenzoic acid methyl ester is reduced via catalytic hydrogenation (using Pd/C or Pt/C as a catalyst) in methanol to yield 2-amino-6-methylbenzoic acid methyl ester.

• Diazotization and Hydrolysis: The amino ester undergoes a one-pot diazotization and hydrolysis reaction in methanol to produce 2-hydroxy-6-methyl benzoate.

• Methylation: The hydroxyl group is methylated using dimethyl sulfate in the presence of a base to give methyl 2-methoxy-6-methylbenzoate.

• Hydrolysis: The final step involves the hydrolysis of the methyl ester with an aqueous base, followed by acidification to precipitate 2-methoxy-6-methylbenzoic acid.

Quantitative Data for Synthesis of 2-Methoxy-6-methylbenzoic Acid

Step	Reactants	Reagents	Conditions	Product	Yield	Reference
Methylation	2-Hydroxy-6-methyl benzoate	Dimethyl sulfate, alkali	30-45 °C, 1-2 h	Methyl 2-methoxy-6-methylbenzoate	Not specified	[7]
Hydrolysis	Methyl 2-methoxy-6-methylbenzoate	NaOH (aq)	80-90 °C	2-Methoxy-6-methylbenzoic acid	96.6%	[7]

Conclusion

Methyl 2-methoxy-6-methylbenzoate is a key building block for the asymmetric synthesis of various natural products. Its utility in forming complex polycyclic structures, particularly through the Michael-Dieckmann reaction, makes it a valuable tool for synthetic chemists. The protocols and data presented herein provide a foundation for its application in the discovery and development of novel therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Saturated Anacardic Acids, and Alkenyl and Alkynyl Analogues† - Journal of Chemical Research, Synopses (RSC Publishing) DOI:10.1039/A605538I [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]

Application Notes and Protocols for the Quantification of Methyl 2-methoxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed analytical methodologies for the quantitative analysis of Methyl 2-methoxy-6-methylbenzoate. The protocols described herein are based on established chromatographic techniques and are intended for use in quality control, stability studies, and research applications. Three primary methods are presented: High-Performance Liquid Chromatography with UV detection (HPLC-UV) for robust, routine analysis; Gas Chromatography with Flame Ionization Detection (GC-FID) for reliable quantification of volatile samples; and Gas Chromatography-Mass Spectrometry (GC-MS) for highly selective and sensitive trace-level analysis.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is adapted from a validated protocol for a structurally similar compound, methyl salicylate, and is suitable for the routine quantification of Methyl 2-methoxy-6-methylbenzoate in bulk drug substances and pharmaceutical formulations.[1] It offers a balance of speed, precision, and accessibility.

Experimental Protocol

1.1. Instrumentation and Chromatographic Conditions

Parameter	Specification
HPLC System	An Agilent 1260 Infinity II or equivalent system with a UV-Vis or Photodiode Array (PDA) detector.
Column	C18, 4.6 x 150 mm, 5 µm particle size (e.g., Lichrosorb C8).[1]
Mobile Phase	Methanol : Water (65:35, v/v) with 1.0% Acetic Acid.[1]
Flow Rate	1.0 mL/min.[1]
Column Temperature	30 °C.[1]
Injection Volume	20 µL.[1]
UV Detection	254 nm (Aromatic compounds absorb well at this wavelength). A wavelength of 304 nm may also be suitable.[1]
Run Time	Approximately 10 minutes.

1.2. Reagents and Standards

• Methanol: HPLC grade

• Water: HPLC grade or purified water

• Acetic Acid: ACS grade

• Methyl 2-methoxy-6-methylbenzoate Reference Standard: Purity >99%

1.3. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of Methyl 2-methoxy-6-methylbenzoate reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 150 µg/mL. These will be used to construct the calibration curve.

• Sample Solution: Dissolve a precisely weighed amount of the sample containing Methyl 2-methoxy-6-methylbenzoate in the mobile phase to achieve a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

Workflow Diagram

A generalized workflow for the HPLC-UV analysis.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is a robust alternative for the quantification of Methyl 2-methoxy-6-methylbenzoate, particularly for purity testing of the neat substance or in non-complex, volatile matrices.

Experimental Protocol

2.1. Instrumentation and Conditions

Parameter	Specification
GC System	An Agilent 8890 GC system or equivalent with a Flame Ionization Detector (FID).
Column	HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness or equivalent.
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min.
Inlet Temperature	250 °C.
Oven Program	Start at 100°C, hold for 1 minute, ramp to 250°C at 15°C/min, hold for 5 minutes.
Detector Temp.	300 °C.
Injection Volume	1 µL (Split mode, 20:1).

2.2. Reagents and Standards

• Dichloromethane or Hexane: GC grade

• Methyl 2-methoxy-6-methylbenzoate Reference Standard: Purity >99%

• Internal Standard (IS) (Optional): e.g., Methyl Benzoate or a suitable non-interfering compound.

2.3. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh ~10 mg of Methyl 2-methoxy-6-methylbenzoate reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent. If using an internal standard, add it to the stock solution at a known concentration.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the solvent to concentrations ranging from 5 µg/mL to 200 µg/mL.

• Sample Solution: Dissolve the sample in the solvent to achieve a final concentration within the calibration range. If using an internal standard, add it to the sample solution at the same concentration as in the standards.

Workflow Diagram

A generalized workflow for the GC-FID analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

For applications requiring high selectivity and sensitivity, such as impurity profiling or analysis in complex matrices, GC-MS is the method of choice. Operating in Selected Ion Monitoring (SIM) mode allows for quantification at very low levels.

Experimental Protocol

3.1. Instrumentation and Conditions

Parameter	Specification
GC-MS System	A gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MSD).
Column	HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness or equivalent.
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min.
Inlet Temperature	250 °C.
Oven Program	Start at 100°C, hold for 1 minute, ramp to 250°C at 15°C/min, hold for 5 minutes.
MS Transfer Line	280 °C.
Ion Source Temp.	230 °C.
Ionization Mode	Electron Ionization (EI) at 70 eV.
Acquisition Mode	Full Scan (for identification) and Selected Ion Monitoring (SIM) for quantification.
SIM Ions	To be determined empirically. Based on the structure (MW 180.2), likely ions would include the molecular ion (180 m/z ) and key fragments (e.g., 149 m/z [M-OCH3], 121 m/z [M-COOCH3]).

3.2. Standard and Sample Preparation

• Preparation of standards and samples follows the same procedure as for GC-FID. The concentration range for standards may be extended to lower levels (e.g., 0.05 µg/mL to 10 µg/mL) due to the higher sensitivity of the MS detector.

Workflow Diagram

Workflow for GC-MS method development and analysis.

Method Validation and Data Presentation

All analytical methods must be validated for their intended purpose. Key validation parameters, as recommended by the International Council for Harmonisation (ICH) guidelines, include accuracy, precision, specificity, linearity, range, limit of detection (LOD), and limit of quantification (LOQ). The following table summarizes typical performance characteristics for the described methods.

Table 1: Comparison of Analytical Method Performance Characteristics

Parameter	HPLC-UV Method	GC-FID Method	GC-MS (SIM) Method
Linearity (R²)	> 0.999	> 0.999	> 0.999
Accuracy (% Recovery)	98.0 - 102.0%	97.5 - 102.5%	98.0 - 102.0%
Precision (% RSD)	< 2.0%	< 2.5%	< 5.0%
Limit of Detection (LOD)	~0.1 µg/mL	~0.5 µg/mL	~0.01 µg/mL
Limit of Quantitation (LOQ)	~0.3 µg/mL	~1.5 µg/mL	~0.05 µg/mL
Specificity	High	High	Excellent

Note: The values presented in this table are illustrative and must be experimentally determined during method validation for Methyl 2-methoxy-6-methylbenzoate.

Logical Relationships of Validation Parameters

The validation of an analytical method ensures that it is fit for its purpose. The parameters are interconnected, contributing to the overall reliability of the results.

Interrelationships of key analytical validation parameters.

References

• 1. turkjps.org [turkjps.org]

Application Note and Protocol: Hydrolysis of Methyl 2-methoxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the hydrolysis of methyl 2-methoxy-6-methylbenzoate to yield 2-methoxy-6-methylbenzoic acid, a key intermediate in the synthesis of various agrochemicals and pharmaceuticals.[1] The described method is a robust and high-yielding saponification reaction utilizing sodium hydroxide followed by acidic workup. This protocol is intended for laboratory-scale synthesis and can be adapted for larger scales.

Introduction

The hydrolysis of esters is a fundamental transformation in organic synthesis. In the case of sterically hindered esters such as methyl 2-methoxy-6-methylbenzoate, the reaction conditions need to be carefully optimized to achieve high conversion. The ortho-substituents on the benzoate ring can impede the approach of the nucleophile to the carbonyl carbon, making the ester less reactive.[2][3] The protocol detailed below employs elevated temperatures to overcome this steric hindrance and drive the reaction to completion. The resulting carboxylate salt is then protonated by the addition of acid to precipitate the desired carboxylic acid product.

Data Presentation

The following table summarizes the quantitative data for the hydrolysis of methyl 2-methoxy-6-methylbenzoate based on reported procedures.[4]

Parameter	Value	Reference
Starting Material	Methyl 2-methoxy-6-methylbenzoate	[4]
Reagents	Sodium Hydroxide (NaOH), Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)	[4]
Solvent	Water	[4]
Reaction Temperature	80-100 °C	[4]
Molar Ratio (Ester:NaOH)	1 : 1.01-1.05	[4]
pH for Precipitation	1-3	[4]
Product Purity (HPLC)	99.5% - 99.8%	[4]
Yield	95.3% - 96.6%	[4]

Experimental Protocol

This protocol describes the hydrolysis of methyl 2-methoxy-6-methylbenzoate to 2-methoxy-6-methylbenzoic acid.

Materials:

• Methyl 2-methoxy-6-methylbenzoate

• Sodium hydroxide (NaOH)

• Sulfuric acid (H₂SO₄, 20% solution) or Hydrochloric acid (HCl, 20% solution)

• Water

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Beaker

• pH meter or pH paper

• Büchner funnel and filter paper

• Drying oven

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine methyl 2-methoxy-6-methylbenzoate, a 30% aqueous solution of sodium hydroxide (1.01-1.05 molar equivalents), and water.[4]

• Hydrolysis: Heat the reaction mixture to 80-100 °C with vigorous stirring.[4] Maintain this temperature until the reaction is complete. Reaction progress can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Cooling: Once the reaction is complete, cool the reaction mixture to 50-60 °C.[4]

• Acidification: Slowly add a 20% solution of sulfuric acid or hydrochloric acid to the stirred reaction mixture to adjust the pH to 1-3.[4] This will cause the product, 2-methoxy-6-methylbenzoic acid, to precipitate out of solution.

• Precipitation and Isolation: Continue stirring the mixture for approximately 1 hour to ensure complete precipitation.[4]

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with cold water to remove any remaining salts.

• Drying: Dry the purified 2-methoxy-6-methylbenzoic acid in a drying oven.

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Sodium hydroxide is corrosive. Handle with care and avoid contact with skin and eyes.

• Sulfuric acid and hydrochloric acid are corrosive. Handle with care in a well-ventilated fume hood.

• The reaction should be performed in a well-ventilated fume hood.

Experimental Workflow

Caption: Experimental workflow for the hydrolysis of methyl 2-methoxy-6-methylbenzoate.

References

• 1. 2-Methoxy-6-methylbenzoic acid | 6161-65-5 | Benchchem [benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]

Application Note: Efficient O-Methylation of Methyl 2-hydroxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the O-methylation of methyl 2-hydroxy-6-methylbenzoate to synthesize methyl 2-methoxy-6-methylbenzoate. This procedure is a variation of the Williamson ether synthesis, a fundamental transformation in organic chemistry crucial for the synthesis of aryl ethers, which are common motifs in pharmaceuticals and other bioactive molecules. The protocol employs dimethyl sulfate as the methylating agent and sodium hydroxide as the base, offering a reliable and efficient method for this conversion. This document includes a step-by-step experimental procedure, a summary of quantitative data, characterization of the product, and a workflow diagram for clarity.

Introduction

The methylation of phenolic hydroxyl groups is a critical step in the synthesis of many organic molecules, particularly in the field of drug discovery and development. The resulting methyl ethers often exhibit altered biological activity, improved metabolic stability, and modified pharmacokinetic properties compared to their phenolic precursors. Methyl 2-hydroxy-6-methylbenzoate is a useful building block, and its methylation to methyl 2-methoxy-6-methylbenzoate provides a key intermediate for the synthesis of more complex molecular architectures. The procedure described herein is based on the well-established Williamson ether synthesis, which involves the deprotonation of a hydroxyl group to form an alkoxide or phenoxide, followed by nucleophilic substitution with an alkyl halide or another electrophilic methylating agent.

Reaction Scheme

The overall chemical transformation is depicted below:

Figure 1: General reaction scheme for the methylation of methyl 2-hydroxy-6-methylbenzoate.

Experimental Protocol

This protocol is adapted from established procedures for the methylation of phenolic compounds.

Materials:

• Methyl 2-hydroxy-6-methylbenzoate (C₉H₁₀O₃, MW: 166.17 g/mol )[1][2][3]

• Dimethyl sulfate ((CH₃)₂SO₄, MW: 126.13 g/mol )

• Sodium hydroxide (NaOH)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Methanol (for recrystallization, if necessary)

• Deionized water

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• pH paper or pH meter

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve methyl 2-hydroxy-6-methylbenzoate (1.0 eq.) in a suitable solvent like acetone or THF.

• Base Addition: Add potassium carbonate (K₂CO₃, 2.0 eq.) or another suitable base to the solution.

• Addition of Methylating Agent: While stirring the suspension, add dimethyl sulfate (1.5 eq.) dropwise at room temperature. An exothermic reaction may be observed.

• Reaction: After the addition is complete, heat the reaction mixture to a gentle reflux (around 50-60 °C) and maintain for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the solid inorganic salts and wash the filter cake with the reaction solvent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the residue in dichloromethane.

  • Wash the organic layer successively with water, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter the drying agent.

  • Remove the solvent in vacuo to yield the crude product.

  • If necessary, purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent such as methanol to obtain pure methyl 2-methoxy-6-methylbenzoate.

Data Presentation

Parameter	Starting Material	Product
Compound Name	Methyl 2-hydroxy-6-methylbenzoate	Methyl 2-methoxy-6-methylbenzoate
Molecular Formula	C₉H₁₀O₃[1][2][3]	C₁₀H₁₂O₃[4]
Molecular Weight	166.17 g/mol [1][2][3]	180.20 g/mol [4]
CAS Number	33528-09-5[1][2]	79383-44-1[4]
Appearance	Powder[3]	Colorless to slightly yellow liquid
Boiling Point	Not readily available	246-248 °C[5]
Density	Not readily available	1.157 g/mL at 25 °C[6]
Refractive Index	Not readily available	1.532-1.534[5]

Characterization of Methyl 2-methoxy-6-methylbenzoate

The final product can be characterized by standard spectroscopic methods:

• ¹H NMR (CDCl₃): Expected signals would include:

  • A singlet for the methyl ester protons (~3.9 ppm).

  • A singlet for the methoxy group protons (~3.8 ppm).

  • A singlet for the aromatic methyl group protons (~2.4 ppm).

  • Aromatic protons in the range of 6.8-7.5 ppm.

• ¹³C NMR (CDCl₃): Expected signals would include:

  • Carbonyl carbon of the ester (~168 ppm).

  • Aromatic carbons, including the carbon attached to the methoxy group (~158 ppm).

  • Methoxy and methyl ester carbons (~52 and ~56 ppm).

  • Aromatic methyl carbon (~20 ppm).

• IR (neat):

  • Absence of a broad O-H stretching band (present in the starting material around 3200 cm⁻¹).[7]

  • Presence of a strong C=O stretching band for the ester at ~1730 cm⁻¹.

  • C-O stretching bands for the ether and ester groups.

  • C-H stretching bands for aromatic and aliphatic groups.

Workflow and Diagrams

Caption: Experimental workflow for the methylation of methyl 2-hydroxy-6-methylbenzoate.

Caption: Simplified reaction mechanism for the O-methylation.

References

• 1. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. 2-Hydroxy-6-methylbenzoic acid methyl ester | CymitQuimica [cymitquimica.com]
• 4. clearsynth.com [clearsynth.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Methyl 2-methoxybenzoate 99 606-45-1 [sigmaaldrich.com]
• 7. infrared spectrum of methyl 2-hydroxybenzoate C8H8O3 prominent wavenumbers cm-1 detecting ester phenol functional groups present finger print for identification of methyl salicylate image diagram oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]

Application Notes and Protocols: Mechanistic Studies of Methyl 2-methoxy-6-methylbenzoate

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: Methyl 2-methoxy-6-methylbenzoate is a substituted aromatic ester of significant interest in synthetic organic chemistry. Its structure, featuring two ortho substituents flanking the ester moiety, presents a unique case for studying reaction mechanisms. The steric hindrance imposed by the methoxy and methyl groups can dramatically influence reactivity at the carbonyl center and on the aromatic ring. Furthermore, the methoxy group acts as a powerful directing group in electrophilic aromatic substitution and related transformations. This guide provides a detailed exploration of the key reaction mechanisms involving this substrate, supported by field-proven experimental protocols and computational workflows for researchers in organic synthesis and drug development.

Section 1: Synthesis and Spectroscopic Characterization

The preparation of methyl 2-methoxy-6-methylbenzoate is typically achieved from its corresponding carboxylic acid, 2-methoxy-6-methylbenzoic acid. The acid itself can be synthesized via a multi-step sequence, often starting from a nitrotoluene derivative.[1]

Protocol: Fischer Esterification of 2-methoxy-6-methylbenzoic acid

This protocol outlines the synthesis of the title compound via a standard acid-catalyzed esterification.

Materials:

• 2-methoxy-6-methylbenzoic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Procedure:

• To a solution of 2-methoxy-6-methylbenzoic acid (1.0 eq) in anhydrous methanol (10-20 mL per gram of acid), add concentrated sulfuric acid (0.1 eq) dropwise at room temperature.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in diethyl ether and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent in vacuo to yield the crude methyl 2-methoxy-6-methylbenzoate.

• Purify the product by column chromatography or distillation if necessary.

Spectroscopic Characterization

The structure of the synthesized ester should be confirmed using standard spectroscopic methods. The expected data are analogous to similar structures like methyl 2-methoxybenzoate.[2][3]

Technique	Expected Observations
¹H NMR	Singlets for the ester methyl (~3.8-3.9 ppm) and methoxy protons (~3.7-3.8 ppm). A singlet for the aromatic methyl protons (~2.2-2.4 ppm). Aromatic protons will appear as a multiplet in the ~6.7-7.3 ppm region.
¹³C NMR	Carbonyl carbon signal at ~168-170 ppm. Signals for the methoxy and methyl carbons at ~52 ppm and ~20 ppm, respectively. Aromatic carbon signals in the ~110-160 ppm range.
IR (Infrared)	Strong C=O stretch for the ester at ~1720-1740 cm⁻¹. C-O stretches at ~1250 cm⁻¹ and ~1100 cm⁻¹. Aromatic C-H and C=C stretches.
Mass Spec (MS)	Molecular ion peak (M⁺) corresponding to the exact mass of C₁₀H₁₂O₃.

Section 2: Reaction Mechanism Studies - Directed ortho-Metalation (DoM)

The methoxy group is a well-established Directed Metalation Group (DMG) that facilitates deprotonation at an adjacent ortho position by an organolithium base.[4] This powerful synthetic tool allows for regioselective functionalization of the aromatic ring.[5]

Theoretical Background

The mechanism of Directed ortho-Metalation (DoM) is generally understood to proceed via a Complex-Induced Proximity Effect (CIPE).[4] The organolithium reagent (e.g., n-butyllithium) first coordinates to the heteroatom of the DMG (the oxygen of the methoxy group). This brings the basic alkyl group into close proximity to the ortho-proton, facilitating its abstraction and forming a stable aryllithium intermediate.[4][6] For methyl 2-methoxy-6-methylbenzoate, the C5 position is the only available site ortho to the methoxy directing group. However, the ester functionality is itself reactive towards organolithium reagents, creating a potential competing reaction pathway.

Proposed Mechanism of DoM

The reaction is expected to proceed via initial coordination of the alkyllithium to the methoxy oxygen, followed by deprotonation at C5. To minimize the competing nucleophilic attack at the ester carbonyl, the reaction must be conducted at low temperatures.

Caption: Proposed mechanism for the Directed ortho-Metalation of the substrate.

Protocol: DoM and Electrophilic Quench

This protocol details a procedure for the lithiation and subsequent quenching with an electrophile to validate the proposed mechanism.

Materials:

• Methyl 2-methoxy-6-methylbenzoate

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• Iodomethane (or other suitable electrophile)

• Saturated ammonium chloride solution

• Inert atmosphere setup (e.g., Schlenk line with Argon or Nitrogen)

Procedure:

• Set up a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and septum under an inert atmosphere.

• Dissolve methyl 2-methoxy-6-methylbenzoate (1.0 eq) in anhydrous THF and cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 eq) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C.

• Stir the resulting solution at -78 °C for 1 hour.

• Add the electrophile (e.g., iodomethane, 1.2 eq) dropwise and continue stirring at -78 °C for 30 minutes.

• Allow the reaction to slowly warm to room temperature over 1 hour.

• Quench the reaction by carefully adding saturated ammonium chloride solution.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Analyze the crude product by ¹H NMR and Mass Spectrometry to determine the regioselectivity and identify the major product and any side products (e.g., from attack at the ester).

Section 3: Reaction Mechanism Studies - Ester Hydrolysis

The hydrolysis of esters is a fundamental organic reaction, but steric hindrance can lead to unusual mechanisms.[7] For methyl 2-methoxy-6-methylbenzoate, the two bulky ortho groups are expected to significantly slow down the typical bimolecular acyl-oxygen cleavage (BAC2) mechanism by shielding the carbonyl carbon from nucleophilic attack.

Theoretical Background

Under basic conditions, most esters hydrolyze via the BAC2 mechanism, involving nucleophilic attack at the carbonyl carbon.[8] However, for highly hindered esters, an alternative bimolecular pathway involving nucleophilic attack at the alkyl (methyl) carbon, known as the BAL2 mechanism (Base-catalyzed, Alkyl-oxygen cleavage, bimolecular), can become competitive.[9][10] This is essentially an SN2 reaction on the methyl group of the ester, with the carboxylate as the leaving group.

Proposed BAL2 Mechanism for Hydrolysis

Given the severe steric hindrance around the carbonyl group, the BAL2 mechanism is a plausible pathway for the alkaline hydrolysis of methyl 2-methoxy-6-methylbenzoate.

References

• 1. 2-Methoxy-6-methylbenzoic acid | 6161-65-5 | Benchchem [benchchem.com]
• 2. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzoic acid, 2-methoxy-, methyl ester [webbook.nist.gov]
• 4. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. mmlab.uoc.gr [mmlab.uoc.gr]
• 7. arkat-usa.org [arkat-usa.org]
• 8. science-blogs.ucoz.com [science-blogs.ucoz.com]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. m.youtube.com [m.youtube.com]

Application Notes and Protocols: Methyl 2-methoxy-6-methylbenzoate in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-methoxy-6-methylbenzoate is a key aromatic ester that serves as a crucial intermediate in the synthesis of advanced agrochemicals. Its primary and most notable application is in the production of the fungicide metrafenone. Metrafenone, a benzophenone-class fungicide developed by BASF, is highly effective against powdery mildew on a variety of crops.[1] The unique mode of action of metrafenone, which involves the disruption of the fungal cytoskeleton, makes it a valuable tool in disease management strategies.[1] This document provides detailed application notes and experimental protocols for the utilization of Methyl 2-methoxy-6-methylbenzoate in the synthesis of metrafenone.

Application in Fungicide Synthesis: The Case of Metrafenone

Methyl 2-methoxy-6-methylbenzoate is the direct precursor to 2-methoxy-6-methylbenzoic acid, a central building block in the synthesis of metrafenone. The overall synthetic strategy involves the hydrolysis of the methyl ester to the corresponding carboxylic acid, followed by bromination, conversion to the acyl chloride, and a final Friedel-Crafts acylation reaction.

Synthetic Pathway Overview

The logical workflow for the synthesis of metrafenone from Methyl 2-methoxy-6-methylbenzoate is depicted below.

Caption: Synthetic pathway of Metrafenone from Methyl 2-methoxy-6-methylbenzoate.

Quantitative Data Summary

The following table summarizes the reported yields for the key steps in the synthesis of 2-methoxy-6-methylbenzoic acid, a precursor to metrafenone. Data for the subsequent bromination and acylation steps to yield metrafenone are less publicly available in terms of precise yields and are often proprietary.

Step	Reactants	Product	Reported Yield (%)	Reference
Hydrolysis of Methyl 2-methoxy-6-methylbenzoate	Methyl 2-methoxy-6-methylbenzoate, Sodium Hydroxide, Water	2-Methoxy-6-methylbenzoic Acid	96.0 - 96.6	[2]

Experimental Protocols

The following protocols are based on established chemical transformations and information from patent literature.

Protocol 1: Hydrolysis of Methyl 2-methoxy-6-methylbenzoate to 2-Methoxy-6-methylbenzoic Acid

This protocol describes the saponification of the methyl ester to the corresponding carboxylic acid.

References

• 1. rsc.org [rsc.org]
• 2. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]

Application Notes and Protocols for the ¹H NMR Characterization of Methyl 2-methoxy-6-methylbenzoate

Audience: Researchers, scientists, and drug development professionals.

Introduction: Methyl 2-methoxy-6-methylbenzoate is an organic compound whose structural elucidation is critical for ensuring purity and confirming identity in synthetic chemistry and drug development. Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. This document outlines the predicted ¹H NMR spectral data for Methyl 2-methoxy-6-methylbenzoate and provides a standard protocol for its characterization.

Predicted ¹H NMR Data

The structure of Methyl 2-methoxy-6-methylbenzoate contains several distinct proton environments that are expected to give rise to a characteristic ¹H NMR spectrum. The aromatic region is of particular interest, where the substitution pattern will dictate the chemical shifts and coupling patterns of the ring protons. The methyl and methoxy groups will appear as singlets in the upfield region.

Summary of Predicted ¹H NMR Data

The predicted quantitative ¹H NMR data for Methyl 2-methoxy-6-methylbenzoate, assuming a measurement in Chloroform-d (CDCl₃) on a 400 MHz spectrometer, is summarized in the table below.

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Predicted Coupling Constant (J, Hz)
Ar-H (H4)	7.25 - 7.35	t	1H	J = 7.8 Hz
Ar-H (H3, H5)	6.75 - 6.85	d	2H	J = 7.8 Hz
OCH₃ (ester)	3.88	s	3H	N/A
OCH₃ (methoxy)	3.82	s	3H	N/A
Ar-CH₃	2.35	s	3H	N/A

Experimental Protocol

This section details a standard operating procedure for the acquisition of a ¹H NMR spectrum for a small organic molecule like Methyl 2-methoxy-6-methylbenzoate.

Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent that dissolves the sample and has a minimal signal overlap with the analyte. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds.

• Sample Weighing: Accurately weigh approximately 5-10 mg of Methyl 2-methoxy-6-methylbenzoate.

• Dissolution: Transfer the weighed sample into a clean, dry vial. Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., CDCl₃).

• Homogenization: Gently vortex or shake the vial until the sample is completely dissolved.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a standard 5 mm NMR tube. Ensure the solution height is approximately 4-5 cm.

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (TMS) can be added, although modern spectrometers can reference the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

NMR Data Acquisition

The following parameters are typical for a 400 MHz NMR spectrometer:

• Experiment: Standard 1D proton experiment (zg30 or similar).

• Solvent: CDCl3.

• Temperature: 298 K (25 °C).

• Number of Scans (NS): 16 to 64 (depending on sample concentration).

• Relaxation Delay (D1): 1-2 seconds.

• Acquisition Time (AQ): 2-4 seconds.

• Spectral Width (SW): Approximately 16 ppm (e.g., from -2 to 14 ppm).

• Pulse Angle: 30 degrees.

Data Processing

• Fourier Transform (FT): Apply an exponential window function (line broadening of 0.3 Hz is typical) and perform the Fourier transform to convert the Free Induction Decay (FID) into the frequency domain spectrum.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: Apply a polynomial function to correct any distortions in the baseline of the spectrum.

• Referencing: Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., CDCl₃ at 7.26 ppm).

• Integration: Integrate the area under each peak to determine the relative number of protons corresponding to each signal.

• Peak Picking: Identify and label the chemical shift of each peak in the spectrum.

Visualizations

Molecular Structure and ¹H NMR Assignments

The following diagram illustrates the structure of Methyl 2-methoxy-6-methylbenzoate with the predicted proton assignments.

Caption: Structure of Methyl 2-methoxy-6-methylbenzoate with predicted ¹H NMR assignments.

Experimental and Data Analysis Workflow

The following diagram outlines the logical workflow from sample preparation to final data analysis for ¹H NMR characterization.

Caption: Workflow for ¹H NMR characterization.

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 2-methoxy-6-methylbenzoate

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Methyl 2-methoxy-6-methylbenzoate, a key intermediate in various chemical manufacturing processes.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of Methyl 2-methoxy-6-methylbenzoate, particularly following the common synthetic pathway from 2-methyl-6-nitrobenzoic acid.[1][2]

Problem 1: Low overall yield of Methyl 2-methoxy-6-methylbenzoate.

• Question: My overall yield for the three-step synthesis is significantly lower than expected. What are the most critical steps to investigate?

• Answer: A low overall yield can result from inefficiencies in any of the three main steps: reductive hydrogenation, diazotization/hydrolysis, or methylation. It is crucial to analyze the yield and purity of the intermediate at each stage. Often, the diazotization and methylation steps are the most susceptible to side reactions that can lower the yield. Ensure that the reaction conditions, including temperature and reactant ratios, are strictly controlled at each step.

Problem 2: Incomplete conversion during the reductive hydrogenation of 2-methyl-6-nitrobenzoic acid.

• Question: I'm observing residual starting material (2-methyl-6-nitrobenzoic acid) after the hydrogenation step. How can I improve the conversion?

• Answer: Incomplete conversion in the hydrogenation step is often related to the catalyst, hydrogen pressure, or reaction time.

  • Catalyst Activity: Ensure the palladium on carbon (Pd/C) or platinum on carbon (Pt/C) catalyst is fresh and active.[1] The catalyst-to-substrate ratio is also important; a typical weight ratio is 1:0.02 to 1:0.2.[2]

  • Hydrogen Pressure: The reaction typically requires a hydrogen pressure of 0.5 to 1.5 MPa.[1][2] Ensure your system maintains the target pressure throughout the reaction.

  • Reaction Temperature and Time: The reaction is typically conducted at 60-90°C.[2] Monitor the reaction progress by techniques like TLC or HPLC to ensure it is complete before proceeding. The reaction should be stopped when the raw material content is less than 0.5%.[2]

Problem 3: Formation of impurities during the diazotization and hydrolysis step.

• Question: After the diazotization/hydrolysis of 2-amino-6-methylbenzoic acid, I'm seeing significant byproduct formation. How can this be minimized?

• Answer: The diazotization reaction is sensitive to temperature. The temperature of the diazotization reagent addition should be maintained between 0-15°C to prevent the decomposition of the diazonium salt and the formation of unwanted side products.[2] After the addition, the reaction is typically carried out for 4-16 hours at a temperature of 50-66°C.[2] The molar ratio of the amine to the diazotization reagent is also critical and should be in the range of 1:1.02-1.5.[2]

Problem 4: Low yield in the final methylation step to form Methyl 2-methoxy-6-methylbenzoate.

• Question: The conversion of methyl 2-hydroxy-6-methylbenzoate to the final product is poor. What are the key parameters to optimize for the methylation step?

• Answer: The methylation of the hydroxyl group is a crucial step for achieving a high yield of the final product.

  • Reagent Ratio: The molar ratio of the starting material (methyl 2-hydroxy-6-methylbenzoate) to dimethyl sulfate is typically between 1:1.3 and 1:2.20.[2] The amount of alkali used is also important and is generally 1.5-1.8 times the molar amount of dimethyl sulfate.[2]

  • Reaction Temperature and Time: The methylation reaction is typically carried out at a temperature of 30-45°C for 1-2 hours.[2]

  • pH Control: The use of an alkali is essential to deprotonate the phenolic hydroxyl group, increasing its nucleophilicity for the methylation reaction.[2]

Problem 5: Difficulty in purifying the final product, Methyl 2-methoxy-6-methylbenzoate.

• Question: I am struggling to obtain a high purity of Methyl 2-methoxy-6-methylbenzoate after the synthesis. What is the recommended purification method?

• Answer: For high purity, reduced pressure distillation is an effective method for purifying Methyl 2-methoxy-6-methylbenzoate.[2] The distillation temperature will depend on the vacuum achieved, but at an absolute pressure of 100Pa, the distillation temperature is in the range of 104-108°C.[2] This method can yield a product with a purity of over 99.5%.[2]

Frequently Asked Questions (FAQs)

• Question: What is the typical starting material for the synthesis of Methyl 2-methoxy-6-methylbenzoate?

• Answer: A common and well-documented starting material is 2-methyl-6-nitrobenzoic acid.[1][2]

• Question: What are the key reaction steps in the synthesis from 2-methyl-6-nitrobenzoic acid?

• Answer: The synthesis involves a three-step process:

  • Reductive Hydrogenation: The nitro group of 2-methyl-6-nitrobenzoic acid is reduced to an amino group to form 2-amino-6-methylbenzoic acid.[1]

  • Diazotization and Hydrolysis: The amino group is converted to a hydroxyl group via a diazonium salt intermediate to yield methyl 2-hydroxy-6-methylbenzoate.[1]

  • Methylation: The hydroxyl group is then methylated using a reagent like dimethyl sulfate to produce the final product, Methyl 2-methoxy-6-methylbenzoate.[1]

• Question: Are there alternative synthetic routes?

• Answer: While the route from 2-methyl-6-nitrobenzoic acid is common, other synthetic strategies for similar benzoates exist, often involving esterification and methylation of different starting materials.[3][4] However, for this specific molecule, the detailed procedures are most thoroughly described for the nitro-reduction pathway.

• Question: What are the safety precautions to consider during this synthesis?

• Answer: Dimethyl sulfate, a common methylating agent, is toxic and should be handled with extreme care in a well-ventilated fume hood with appropriate personal protective equipment. The diazotization step can also be hazardous if not properly controlled, as diazonium salts can be explosive. Always consult the safety data sheets (SDS) for all reagents and follow standard laboratory safety procedures.

Data Presentation

Table 1: Reaction Conditions for the Synthesis of Methyl 2-methoxy-6-methylbenzoate

Step	Reaction	Key Reagents	Temperature (°C)	Pressure (MPa)	Time (h)
1	Reductive Hydrogenation	2-methyl-6-nitrobenzoic acid, Pd/C or Pt/C, H₂	60-90	0.5-1.5	Until raw material < 0.5%
2	Diazotization/Hydrolysis	2-amino-6-methylbenzoic acid, Diazotization reagent	0-15 (addition), 50-66 (reaction)	N/A	4-16
3	Methylation	Methyl 2-hydroxy-6-methylbenzoate, Dimethyl sulfate, Alkali	30-45	N/A	1-2

Table 2: Molar Ratios of Reactants

Step	Reactant 1	Reactant 2	Molar Ratio (Reactant 1 : Reactant 2)
1	2-methyl-6-nitrobenzoic acid	Catalyst (w/w)	1 : 0.02-0.2
2	2-amino-6-methylbenzoic acid	Diazotization reagent	1 : 1.02-1.5
3	Methyl 2-hydroxy-6-methylbenzoate	Dimethyl sulfate	1 : 1.3-2.20
3	Dimethyl sulfate	Alkali	1 : 1.5-1.8

Experimental Protocols

Synthesis of Methyl 2-methoxy-6-methylbenzoate from 2-methyl-6-nitrobenzoic acid

This protocol is a generalized procedure based on published methods.[1][2] Researchers should adapt it to their specific laboratory conditions and scale.

Step 1: Reductive Hydrogenation of 2-methyl-6-nitrobenzoic acid

• In a pressure reactor, combine 2-methyl-6-nitrobenzoic acid, methanol (as a solvent, with a raw material to methanol weight ratio of 1:3 to 1:15), and a Pd/C or Pt/C catalyst (with a raw material to catalyst weight ratio of 1:0.02 to 1:0.2).[2]

• Seal the reactor and purge with nitrogen.

• Introduce hydrogen gas to a pressure of 0.5-1.5 MPa.[2]

• Heat the mixture to 60-90°C and maintain the reaction until the starting material is consumed (monitor by TLC or HPLC, target < 0.5% remaining).[2]

• Cool the reactor, vent the hydrogen, and filter the catalyst. The filtrate containing 2-amino-6-methylbenzoic acid can be used directly in the next step.[2]

Step 2: Diazotization and Hydrolysis

• Cool the filtrate from the previous step.

• Slowly add a diazotization reagent (e.g., a solution of sodium nitrite in sulfuric acid or a nitrite ester) while maintaining the temperature between 0-15°C.[2] The molar ratio of the amino compound to the diazotization reagent should be 1:1.02-1.5.[2]

• After the addition is complete, allow the reaction to proceed at 50-66°C for 4-16 hours.[2]

• The reaction mixture will contain methyl 2-hydroxy-6-methylbenzoate.

Step 3: Methylation

• To the crude methyl 2-hydroxy-6-methylbenzoate from the previous step, add dimethyl sulfate (molar ratio of 1:1.3-2.20 relative to the starting hydroxy ester).[2]

• Add an alkali (e.g., sodium hydroxide) in a molar amount that is 1.5-1.8 times that of the dimethyl sulfate.[2]

• Maintain the reaction temperature at 30-45°C for 1-2 hours.[2]

• After the reaction is complete, wash the reaction mixture and separate the organic layer containing the crude Methyl 2-methoxy-6-methylbenzoate.[2]

• Purify the crude product by reduced pressure distillation (104-108°C at 100Pa) to obtain the final product with high purity.[2]

Visualizations

Caption: Synthetic workflow for Methyl 2-methoxy-6-methylbenzoate.

Caption: Troubleshooting logic for synthesis optimization.

References

• 1. 2-Methoxy-6-methylbenzoic acid | 6161-65-5 | Benchchem [benchchem.com]
• 2. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude Methyl 2-methoxy-6-methylbenzoate by Distillation

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the purification of crude Methyl 2-methoxy-6-methylbenzoate via distillation. It is intended for researchers, scientists, and professionals in drug development who may encounter challenges during this purification process.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for purifying crude Methyl 2-methoxy-6-methylbenzoate?

A1: Reduced pressure (vacuum) distillation is the most effective method for purifying Methyl 2-methoxy-6-methylbenzoate, especially for removing less volatile impurities.[1] This technique allows the compound to boil at a lower temperature, preventing thermal decomposition that can occur at its atmospheric boiling point.

Q2: What are the expected boiling point and pressure ranges for the distillation of Methyl 2-methoxy-6-methylbenzoate?

A2: The boiling point of Methyl 2-methoxy-6-methylbenzoate is highly dependent on the vacuum applied. A documented example shows that at an absolute pressure of 80-100 Pa, the compound distills at a vapor temperature of 104-108 °C.[1] It is crucial to have a properly functioning vacuum pump and an accurate pressure gauge to control the distillation conditions.

Q3: What are the common impurities in crude Methyl 2-methoxy-6-methylbenzoate?

A3: Common impurities can include starting materials, byproducts, and residual solvents from the synthesis. A significant potential impurity is Methyl 2-hydroxy-6-methylbenzoate, which may be present if the methylation step in the synthesis is incomplete.[1] Solvents like methanol or ethyl acetate may also be present and should be removed prior to high vacuum distillation.[1][2]

Q4: What level of purity can be expected after a successful distillation?

A4: With a properly conducted reduced pressure distillation, a purity of over 99.5% for Methyl 2-methoxy-6-methylbenzoate can be achieved.[1]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Bumping / Unstable Boiling	- The liquid is superheating due to a lack of nucleation sites. - The vacuum is too high for the heating temperature, causing rapid, violent boiling.	- Ensure smooth and continuous stirring with a magnetic stir bar. Boiling stones are not effective under vacuum.[3] - Gradually increase the heat to the distillation flask. - Slowly and carefully introduce the vacuum to the system to degas the crude material before heating.[3][4]
Product Not Distilling at the Expected Temperature	- The vacuum level is not as low as indicated by the gauge (system leak). - The thermometer is placed incorrectly. - The presence of high-boiling point impurities is elevating the boiling point of the mixture.	- Check all joints and connections for leaks. Ensure all glassware is properly sealed.[3] - Position the top of the thermometer bulb level with the bottom of the side arm of the distillation head. - Consider a preliminary purification step, such as a wash with sodium carbonate solution to remove acidic impurities, if applicable.[2][5]
Product Decomposes in the Distillation Flask (Darkening Color)	- The heating mantle temperature is too high. - The distillation is proceeding too slowly, leading to prolonged heating of the crude material.[6]	- Maintain the heating bath temperature at a minimum to sustain a steady distillation rate. - Ensure a good vacuum to keep the boiling temperature low. Overheating can occur due to the hydrostatic head in the still.[6] - For temperature-sensitive compounds, flash distillation can be an alternative to minimize heating time.[6]
Low Recovery of Distilled Product	- A significant portion of the product is held up in the distillation column or condenser. - The distillation was stopped prematurely.	- Insulate the distillation head and column with glass wool or aluminum foil to minimize heat loss.[4] - Ensure the distillation is complete by observing a drop in the vapor temperature.
Distillate is Contaminated	- The initial vacuum was applied too quickly, causing the crude material to splash into the collection flask. - The separation efficiency of the distillation column is insufficient to remove impurities with close boiling points.	- Apply the vacuum gradually to a well-stirred flask.[3] Using a Claisen adapter can help prevent bumping into the condenser.[3] - If impurities have a close boiling point, a fractional distillation column (e.g., Vigreux) may be necessary.

Data Presentation

Table 1: Physical and Distillation Properties of Methyl 2-methoxy-6-methylbenzoate

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₂O₃	-
Molecular Weight	180.20 g/mol	-
Appearance	Oily substance	[1]
Boiling Point (Reduced Pressure)	104-108 °C at 80-100 Pa	[1]
Purity after Distillation	> 99.5%	[1]

Experimental Protocol: Reduced Pressure Distillation

This protocol outlines the steps for the purification of crude Methyl 2-methoxy-6-methylbenzoate.

1. Pre-distillation Preparation:

• Ensure the crude Methyl 2-methoxy-6-methylbenzoate is free of low-boiling solvents by concentrating it on a rotary evaporator.
• Wash the crude product with water to remove any water-soluble impurities.[1]
• Dry the crude product with a suitable drying agent (e.g., anhydrous sodium sulfate) and filter.

2. Apparatus Setup:

• Assemble a standard vacuum distillation apparatus using clean, dry glassware. A Claisen adapter is recommended to prevent bumping.[3]
• Use a round-bottom flask of an appropriate size (not more than two-thirds full) as the distillation flask.
• Add a magnetic stir bar to the distillation flask.
• Ensure all ground glass joints are lightly greased and well-sealed to maintain a high vacuum.
• Place the thermometer correctly in the distillation head.
• Connect the apparatus to a vacuum pump with a cold trap in between.

3. Distillation Procedure:

• Transfer the crude Methyl 2-methoxy-6-methylbenzoate into the distillation flask.
• Begin stirring.
• Slowly and carefully apply the vacuum to the system. The pressure should be reduced to the target range (e.g., 80-100 Pa).
• Once the vacuum is stable, begin heating the distillation flask using a heating mantle or oil bath.
• Gradually increase the temperature until the product begins to boil and the vapor temperature rises.
• Collect any initial low-boiling fractions separately.
• Collect the main fraction when the vapor temperature is stable within the expected range (e.g., 104-108 °C at 80-100 Pa).
• Once the distillation is complete (indicated by a drop in vapor temperature), remove the heat source and allow the system to cool under vacuum.
• Once cooled, slowly reintroduce air into the system before dismantling the apparatus.

Visualization

Troubleshooting Workflow for Distillation

Caption: Troubleshooting workflow for the vacuum distillation of Methyl 2-methoxy-6-methylbenzoate.

References

• 1. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 2. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 5. Sciencemadness Discussion Board - Distilling esters with very high boiling points? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. US2324088A - Distillation of high boiling esters - Google Patents [patents.google.com]

Technical Support Center: Synthesis of Methyl 2-methoxy-6-methylbenzoate

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 2-methoxy-6-methylbenzoate.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of Methyl 2-methoxy-6-methylbenzoate, focusing on the identification of byproducts.

Q1: My reaction to produce Methyl 2-methoxy-6-methylbenzoate is showing incomplete conversion. What is the likely major byproduct I am seeing in my analysis (TLC, GC-MS, NMR)?

A1: The most common byproduct in the synthesis of Methyl 2-methoxy-6-methylbenzoate, particularly when starting from methyl 2-hydroxy-6-methylbenzoate via a methylation reaction, is the unreacted starting material itself: Methyl 2-hydroxy-6-methylbenzoate . Incomplete methylation is a frequent issue.

Q2: I am performing a multi-step synthesis starting from 2-methyl-6-nitrobenzoic acid, involving diazotization followed by methylation. What potential byproducts should I be aware of from the diazotization/hydrolysis step?

A2: The diazotization of the amino group followed by hydrolysis to a hydroxyl group can be a source of byproducts. A key side reaction is the incomplete conversion of the diazonium salt to the hydroxyl group, or competing reactions. A Chinese patent (CN113072441A) indicates that the crude product from this stage can be a mixture of the desired methyl 2-hydroxy-6-methylbenzoate and the final product, methyl 2-methoxy-6-methylbenzoate, if methanol is used as a solvent during the reaction.[1] Hydroxylation of the diazonium salt can also compete with other nucleophiles present in the reaction mixture.

Q3: What are potential minor byproducts from the methylation step using dimethyl sulfate?

A3: While the primary byproduct is the unreacted starting material, the use of dimethyl sulfate as a methylating agent can sometimes lead to other minor side products. Although less common for phenols, C-methylation on the aromatic ring is a theoretical possibility. Additionally, if the reaction conditions are not well-controlled, impurities from the dimethyl sulfate itself or its decomposition products could be present. However, in most cases of phenol methylation, O-methylation is highly selective.

Q4: My final product appears to be pure by TLC, but I'm concerned about trace impurities. What analytical techniques are best suited for detecting low-level byproducts?

A4: For detecting trace impurities, Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive technique that can separate and identify volatile compounds. For non-volatile impurities or for a more detailed structural analysis, High-Performance Liquid Chromatography (HPLC) coupled with a mass spectrometer (LC-MS) or Diode Array Detector (DAD) is recommended. Proton (¹H) and Carbon-¹³ (¹³C) NMR spectroscopy are also crucial for identifying and quantifying impurities, especially if they are present in significant amounts (>1%).

Q5: How can I minimize the formation of the unreacted methyl 2-hydroxy-6-methylbenzoate byproduct?

A5: To minimize the amount of unreacted starting material, consider the following:

• Reagent Stoichiometry: Ensure an adequate molar excess of the methylating agent (e.g., dimethyl sulfate) is used. A patent suggests a molar ratio of raw material to dimethyl sulfate of 1:1.3-2.20.[1]

• Base: Use a suitable base (e.g., sodium hydroxide, potassium carbonate) in sufficient quantity to deprotonate the phenolic hydroxyl group, making it a more potent nucleophile. The molar weight of the alkali is suggested to be 1.5-1.8 times that of the dimethyl sulfate.[1]

• Reaction Time and Temperature: Optimize the reaction time and temperature. The methylation is typically carried out at a controlled temperature (e.g., 30-45 °C) for 1-2 hours.[1] Monitoring the reaction progress by TLC or GC can help determine the optimal reaction time.

• Solvent: Use an appropriate solvent that facilitates the reaction.

Data Presentation

The following table summarizes quantitative data regarding the composition of a crude product mixture from the diazotization, hydrolysis, and esterification one-pot reaction as described in patent CN113072441A.

Component	HPLC Percentage (Example 1)	HPLC Percentage (Example 2)
Methyl 2-hydroxy-6-methylbenzoate	56.25%	45.6%
Methyl 2-methoxy-6-methylbenzoate	33.68%	48.3%

Experimental Protocols

Protocol 1: Identification of Byproducts by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Dissolve a small amount (approx. 1 mg) of the crude reaction mixture in 1 mL of a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

  • If necessary, filter the sample through a syringe filter (0.22 µm) to remove any particulate matter.

• GC-MS Instrumentation and Conditions:

  • GC Column: A standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Ion Source Temperature: 230 °C.

  • MS Quadrupole Temperature: 150 °C.

  • Scan Range: 40-400 m/z.

• Data Analysis:

  • Compare the retention times and mass spectra of the peaks in the crude sample with those of authentic standards of Methyl 2-methoxy-6-methylbenzoate and Methyl 2-hydroxy-6-methylbenzoate.

  • The mass spectrum of Methyl 2-hydroxy-6-methylbenzoate is expected to show a molecular ion peak at m/z 166 and characteristic fragment ions.[2]

Protocol 2: Identification of Byproducts by Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Dissolve approximately 10-20 mg of the crude product in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• ¹H NMR Spectroscopy:

  • Acquire a ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Expected Chemical Shifts (in CDCl₃):

    • Methyl 2-methoxy-6-methylbenzoate: Look for two distinct methoxy signals (around 3.8-3.9 ppm and 3.7-3.8 ppm) and a methyl signal on the aromatic ring (around 2.3-2.4 ppm).

    • Methyl 2-hydroxy-6-methylbenzoate: A key diagnostic signal is the phenolic hydroxyl proton, which is typically a broad singlet and its chemical shift is concentration-dependent. The methyl ester and aromatic methyl protons will also be present.

• ¹³C NMR Spectroscopy:

  • Acquire a ¹³C NMR spectrum to confirm the number of unique carbon atoms.

  • Compare the chemical shifts of the signals in the crude product with the known spectra of the starting material and the desired product.

• Data Analysis:

  • Integrate the signals in the ¹H NMR spectrum corresponding to unique protons of the product and the byproduct to determine their relative molar ratio.

Visualizations

Caption: Workflow for identifying and troubleshooting byproducts in the synthesis of Methyl 2-methoxy-6-methylbenzoate.

References

• 1. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 2. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Methyl 2-methoxy-6-methylbenzoate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions concerning the reaction condition optimization for the synthesis of methyl 2-methoxy-6-methylbenzoate.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing methyl 2-methoxy-6-methylbenzoate?

A1: The most prominently documented method involves a multi-step synthesis where the key final step is the methylation of methyl 2-hydroxy-6-methylbenzoate.[1][2] This intermediate is typically prepared from 2-methyl-6-nitrobenzoic acid through reduction, diazotization, and hydrolysis/esterification.[1][2] Another approach is the direct esterification of 2-methoxy-6-methylbenzoic acid.[3][4]

Q2: What is the critical step in the common multi-step synthesis?

A2: The critical step is the methylation of the hydroxyl group on methyl 2-hydroxy-6-methylbenzoate to form methyl 2-methoxy-6-methylbenzoate.[1][2] This reaction's efficiency is crucial for the overall yield.

Q3: What are the typical reagents used for the methylation step?

A3: The methylation is commonly carried out using dimethyl sulfate as the methylating agent in the presence of an alkali.[1][2] The alkali can be sodium hydroxide, potassium hydroxide, sodium carbonate, or potassium carbonate.[2]

Q4: What are the key reaction parameters to optimize for the methylation step?

A4: The key parameters to control are reaction temperature, reaction time, and the molar ratios of the reactants. The temperature is typically maintained between 30-45°C for 1-2 hours to ensure complete reaction and minimize side products.[1][2]

Q5: Are there alternative, greener catalysts for the esterification of the parent acid?

A5: Yes, research has been conducted on using solid acid catalysts, such as titanium-zirconium solid acids, for the esterification of benzoic acids with methanol.[3][5] These catalysts are recoverable and can reduce the production of acidic wastewater compared to traditional methods using sulfuric acid.[5]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of methyl 2-methoxy-6-methylbenzoate via the methylation of methyl 2-hydroxy-6-methylbenzoate.

Issue 1: Low or No Yield of Methyl 2-methoxy-6-methylbenzoate

Possible Cause	Recommended Solution
Incorrect Stoichiometry	Verify the molar ratios of reactants. The molar ratio of methyl 2-hydroxy-6-methylbenzoate to dimethyl sulfate should be in the range of 1:1.3 to 1:2.20. The molar weight of the alkali should be 1.5 to 1.8 times that of the dimethyl sulfate.[2]
Suboptimal Temperature	Ensure the reaction temperature is maintained within the optimal range of 30-45°C.[2] Temperatures that are too low can lead to an incomplete reaction, while temperatures that are too high may promote side reactions.
Insufficient Reaction Time	Monitor the reaction progress using techniques like TLC or GC. Ensure the reaction is allowed to proceed for the recommended 1-2 hours or until the starting material is consumed.[2]
Poor Quality Reagents	Use fresh, high-purity dimethyl sulfate and alkali. Ensure the starting material, methyl 2-hydroxy-6-methylbenzoate, is pure.[6]

Issue 2: Presence of Unreacted Starting Material (Methyl 2-hydroxy-6-methylbenzoate)

Possible Cause	Recommended Solution
Incomplete Deprotonation	The phenolic hydroxyl group must be deprotonated by the base to become a potent nucleophile. Ensure the alkali is of good quality and added in the correct stoichiometric amount (1.5-1.8 times the moles of dimethyl sulfate).[2]
Insufficient Methylating Agent	Check that the molar ratio of dimethyl sulfate to the starting material is adequate, typically between 1.3 and 2.20 equivalents.[2]
Poor Mixing	Ensure efficient stirring throughout the reaction to maintain a homogenous mixture and facilitate contact between reactants.

Issue 3: Formation of 2-methoxy-6-methylbenzoic acid as a Byproduct

Possible Cause	Recommended Solution
Ester Hydrolysis	The presence of excess alkali, especially strong bases like NaOH or KOH, coupled with elevated temperatures or prolonged reaction times, can cause saponification (hydrolysis) of the methyl ester group.
Suboptimal Workup	During the workup, ensure that the pH is carefully controlled. The subsequent hydrolysis step to get the final acid product requires heating with an alkali like sodium hydroxide at 80-100°C.[2] If this acid is not the desired product, avoid these conditions.

Data Presentation

Table 1: Optimized Reaction Conditions for Methylation Step

Parameter	Recommended Value	Source(s)
Starting Material	Methyl 2-hydroxy-6-methylbenzoate	[1][2]
Methylating Agent	Dimethyl Sulfate	[1][2]
Alkali	NaOH, KOH, Na₂CO₃, or K₂CO₃	[2]
Molar Ratio (Substrate:Dimethyl Sulfate)	1 : 1.3 - 2.20	[2]
Molar Ratio (Alkali:Dimethyl Sulfate)	1.5 - 1.8 (by weight)	[2]
Reaction Temperature	30 - 45 °C	[1][2]
Reaction Time	1 - 2 hours	[1][2]

Experimental Protocols

Protocol 1: Synthesis of Methyl 2-methoxy-6-methylbenzoate via Methylation

This protocol is a representative procedure based on patent literature and should be optimized for specific laboratory conditions.

Materials:

• Methyl 2-hydroxy-6-methylbenzoate

• Dimethyl sulfate

• Sodium hydroxide (or other suitable alkali)

• Appropriate solvent (e.g., acetone, THF, or as specified in the full process)

• Water

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• In a three-necked flask equipped with a stirrer, thermometer, and dropping funnel, dissolve methyl 2-hydroxy-6-methylbenzoate in the chosen solvent.

• Add the alkali (e.g., sodium hydroxide) portion-wise while maintaining the temperature below 10°C with an ice bath.

• Once the base is added, slowly add dimethyl sulfate via the dropping funnel, ensuring the reaction temperature is maintained between 30-45°C.[2]

• After the addition is complete, continue stirring the mixture at 30-45°C for 1-2 hours.[2] Monitor the reaction's completion by TLC or GC analysis.

• Upon completion, cool the reaction mixture and quench by adding water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) multiple times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude methyl 2-methoxy-6-methylbenzoate, which can be further purified by distillation or chromatography if necessary.

Visualizations

Caption: Overall workflow for the synthesis of methyl 2-methoxy-6-methylbenzoate.

References

• 1. benchchem.com [benchchem.com]
• 2. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Methyl 2-methoxybenzoate synthesis - chemicalbook [chemicalbook.com]
• 5. mdpi.com [mdpi.com]
• 6. 2-Hydroxy-6-methylbenzoic acid methyl ester | CymitQuimica [cymitquimica.com]

Technical Support Center: Troubleshooting Methyl 2-methoxy-6-methylbenzoate Hydrolysis Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the hydrolysis of methyl 2-methoxy-6-methylbenzoate.

Frequently Asked Questions (FAQs)

Q1: Why is the hydrolysis of methyl 2-methoxy-6-methylbenzoate challenging?

A1: The hydrolysis of methyl 2-methoxy-6-methylbenzoate is challenging primarily due to steric hindrance. The presence of the methoxy and methyl groups in the ortho positions to the ester functionality physically obstructs the approach of the nucleophile (e.g., hydroxide ion) to the carbonyl carbon. This steric hindrance increases the activation energy of the reaction, making it significantly slower than the hydrolysis of unhindered esters.

Q2: What are the common side reactions to be aware of during the hydrolysis of methyl 2-methoxy-6-methylbenzoate?

A2: Under the typically harsh conditions required for this hydrolysis (e.g., high temperatures), potential side reactions include decomposition of the starting material or product. If the reaction does not go to completion, you will have unreacted starting material. In some cases, with related syntheses, hydrolysis of the product back to the starting material can occur if water is present in subsequent steps.

Q3: What are the expected products of a successful hydrolysis reaction?

A3: A successful hydrolysis of methyl 2-methoxy-6-methylbenzoate will yield 2-methoxy-6-methylbenzoic acid and methanol.

Q4: How can I monitor the progress of the hydrolysis reaction?

A4: The reaction progress can be monitored by techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. For HPLC, you would observe the disappearance of the starting material peak and the appearance of the product peak at a different retention time. For ¹H NMR, you would monitor the disappearance of the methyl ester singlet (around 3.9 ppm) and the appearance of the carboxylic acid proton signal.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low to No Product Yield	Incomplete Reaction: Due to the sterically hindered nature of the ester, standard hydrolysis conditions may be insufficient.	- Increase Reaction Temperature: Heating the reaction mixture to 80-100°C is often necessary.[1] - Prolong Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. - Optimize Base Concentration: Use a slight excess of a strong base like sodium hydroxide (e.g., 1.01-1.05 molar equivalents).[1]
Poor Solubility of Starting Material: The ester may not be fully dissolved in the reaction medium, limiting its contact with the base.	- Use a Co-solvent: While the primary solvent is typically water for hydrolysis, a co-solvent like methanol can improve solubility.
Presence of Unreacted Starting Material	Insufficient Reaction Time or Temperature: The reaction has not proceeded to completion.	- Re-subject the mixture to the reaction conditions: Continue heating and stirring for a longer period. - Increase the temperature: If the initial temperature was on the lower end of the recommended range, a moderate increase may drive the reaction to completion.
Product is Difficult to Purify	Formation of Emulsions during Work-up: This can make the separation of the aqueous and organic layers challenging.	- Addition of Brine: Adding a saturated sodium chloride solution can help to break up emulsions.
Co-precipitation of Impurities: The desired product may crystallize with unreacted starting material or byproducts.	- Recrystallization: Purify the crude product by recrystallization from a suitable solvent system.

Experimental Protocols

Alkaline Hydrolysis of Methyl 2-methoxy-6-methylbenzoate[1]

This protocol is adapted from a patented procedure for the synthesis of 2-methoxy-6-methylbenzoic acid.

Materials:

• Methyl 2-methoxy-6-methylbenzoate

• 30% Sodium Hydroxide (NaOH) solution

• Water

• Sulfuric acid (10-20%) or Hydrochloric acid

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Stirring apparatus

Procedure:

• To a round-bottom flask, add 50 g of crude methyl 2-methoxy-6-methylbenzoate.

• Add 100 g of water.

• Add 38.9 g of a 30% sodium hydroxide solution (approximately 1.05 molar equivalents).

• Heat the mixture to 80-90°C with stirring.

• Maintain this temperature and continue stirring until the reaction is complete (monitoring by HPLC or TLC is recommended).

• Cool the reaction mixture to 50-60°C.

• Slowly add 10% or 20% sulfuric acid to adjust the pH to 1-2.

• After the acid addition is complete, cool the mixture to 20-30°C.

• Stir for an additional hour to ensure complete precipitation of the product.

• Filter the solid product, wash with water, and dry to obtain 2-methoxy-6-methylbenzoic acid.

Expected Yield: Approximately 96.0 - 96.6%.[1]

Data Presentation

Table 1: Reaction Conditions and Yield for the Hydrolysis of Methyl 2-methoxy-6-methylbenzoate

Reactant	Base	Molar Ratio (Ester:Base)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Methyl 2-methoxy-6-methylbenzoate	NaOH (30% aq.)	1 : 1.05	Water	80-90	Not specified	96.0	[1]
Methyl 2-methoxy-6-methylbenzoate	NaOH (30% aq.)	1 : 1.02	Water	80-90	Not specified	96.6	[1]

Table 2: Effect of Temperature on the Yield of Acidic Hydrolysis of Methyl Benzoate (Illustrative for a related, less hindered ester)

Temperature (°C)	Yield of Benzoic Acid (%)
Room Temperature	Low
50	Moderate
60	Higher
70	High
80	Highest
Reflux	High
Data is illustrative based on a study on methyl benzoate to show the general trend of temperature effect.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of the alkaline hydrolysis of methyl 2-methoxy-6-methylbenzoate.

Caption: A logical workflow for troubleshooting incomplete hydrolysis reactions.

References

• 1. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]

Technical Support Center: Purification of Methyl 2-methoxy-6-methylbenzoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Methyl 2-methoxy-6-methylbenzoate. The following sections offer detailed solutions to common purification challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude Methyl 2-methoxy-6-methylbenzoate?

A1: Depending on the synthetic route, common impurities include:

• Unreacted Starting Materials: Residual 2-methoxy-6-methylbenzoic acid.

• Intermediates: Methyl 2-hydroxy-6-methylbenzoate is a common intermediate that may be carried through if the methylation step is incomplete.[1]

• Side-Products: Isomeric variants of the final product if the initial materials were not isomerically pure.

• Reagents and Solvents: Leftover reagents such as dimethyl sulfate and residual solvents like methanol or toluene from the reaction and workup steps.[1][2]

• Byproducts: Water and various salts generated during the reaction or aqueous workup procedures.[3][4]

Q2: How can I remove unreacted 2-methoxy-6-methylbenzoic acid from my product?

A2: Unreacted carboxylic acid can be effectively removed by an aqueous workup. Dissolve the crude product in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) and wash it with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution. The acidic impurity will be deprotonated to form a water-soluble carboxylate salt, which will partition into the aqueous layer. Subsequent washing with brine and drying over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄) will prepare the product for further purification or solvent removal.[4]

Q3: My product is contaminated with the intermediate, Methyl 2-hydroxy-6-methylbenzoate. How can I separate them?

A3: Separation of Methyl 2-hydroxy-6-methylbenzoate from the desired product can be achieved based on their polarity difference.

• Column Chromatography: This is a highly effective method. The hydroxyl group in the impurity makes it significantly more polar than the desired methoxy product. Using a silica gel column and an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane), the less polar Methyl 2-methoxy-6-methylbenzoate will elute first.[5]

• Reduced Pressure Distillation: A patent for a related synthesis indicates that reduced pressure distillation is very effective at separating these two compounds, yielding the desired product with over 99.5% purity.[1]

Q4: What is the most effective method for obtaining high-purity (>99.5%) Methyl 2-methoxy-6-methylbenzoate?

A4: For achieving high purity on a larger scale, reduced pressure (vacuum) distillation is the most effective and commonly cited method.[1] This technique separates compounds based on differences in their boiling points at a reduced pressure, which allows the distillation to occur at a lower temperature and prevents thermal degradation. A patent has demonstrated that this method can increase the purity of Methyl 2-methoxy-6-methylbenzoate to >99.5%.[1]

Troubleshooting Guide

Problem: Poor separation during column chromatography.

• Possible Cause: Incorrect solvent system (eluent).

• Solution: The polarity of the eluent is critical for good separation.[5] If the compounds are eluting too quickly (high Rf values), decrease the polarity of the eluent (e.g., reduce the percentage of ethyl acetate in hexane). If they are moving too slowly (low Rf values), increase the eluent's polarity. It is highly recommended to first determine the optimal solvent system using Thin Layer Chromatography (TLC).

Problem: The product does not crystallize during recrystallization.

• Possible Cause 1: The chosen solvent is not appropriate. An ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[5]

• Solution 1: Test a range of solvents or solvent mixtures to find the optimal one. Common choices for esters include ethanol, methanol, or mixtures like ethyl acetate/hexane.

• Possible Cause 2: The sample is "oiling out" instead of crystallizing, which can happen if the solution is supersaturated or if the melting point of the solid is lower than the boiling point of the solvent.

• Solution 2: Try adding a seed crystal to induce crystallization. Alternatively, allow the solution to cool more slowly. If it still oils out, redissolve the oil by heating and add slightly more solvent before attempting to cool again.

Problem: Low yield after purification.

• Possible Cause 1: Product loss during aqueous washes.

• Solution 1: Ensure the pH of the aqueous layer is controlled. Avoid using strong bases if your product is susceptible to hydrolysis. To recover any dissolved product, perform a back-extraction of the aqueous layers with a fresh portion of the organic solvent.

• Possible Cause 2: Incomplete elution from the chromatography column.

• Solution 2: After collecting the main product fractions, flush the column with a highly polar solvent (e.g., 100% ethyl acetate or methanol) to check if any product remained adsorbed to the silica gel.

• Possible Cause 3: Product co-distilled with a lower-boiling impurity during distillation.

• Solution 3: Use a fractionating column and ensure a slow, controlled distillation rate to improve the separation efficiency between fractions.

Data on Purification Methods

Purification Method	Impurities Primarily Removed	Expected Purity	Scale	Reference
Aqueous Wash (NaHCO₃)	Acidic impurities (e.g., unreacted carboxylic acid)	Moderate	Lab to Industrial	[4]
Column Chromatography	Impurities with different polarities (e.g., Methyl 2-hydroxy-6-methylbenzoate)	High (>98%)	Lab (mg to g)	[5]
Recrystallization	Solid impurities with different solubilities	Very High (>99%)	Lab to Industrial	[2][6]
Reduced Pressure Distillation	Non-volatile impurities, compounds with different boiling points	Very High (>99.5%)	Lab to Industrial	[1]

Experimental Protocols

Protocol 1: Purification by Reduced Pressure Distillation

• Setup: Assemble a distillation apparatus suitable for vacuum operation, including a round-bottom flask, a short-path distillation head with a condenser, a collection flask, and a vacuum pump with a cold trap.

• Sample Preparation: Place the crude Methyl 2-methoxy-6-methylbenzoate into the distillation flask. Add a magnetic stir bar or boiling chips to ensure smooth boiling.

• Distillation: Begin stirring and gradually reduce the pressure to the target vacuum (e.g., 80-100 Pa).[1]

• Heating: Gently heat the distillation flask using a heating mantle.

• Fraction Collection: Collect any low-boiling impurities first. When the temperature stabilizes at the boiling point of the desired product (e.g., 104-108 °C at 100 Pa), switch to a clean collection flask.[1]

• Completion: Stop the distillation once the product has been collected, leaving behind any high-boiling or non-volatile residues. Allow the apparatus to cool completely before releasing the vacuum.

Protocol 2: Purification by Column Chromatography

• Column Packing: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane). Pour the slurry into a glass column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped. Drain the excess solvent until the level is just above the silica bed.[5]

• Sample Loading: Dissolve the crude product in a minimal amount of the initial eluent. Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica, and evaporating the solvent to dryness. Carefully add the sample to the top of the column.[5]

• Elution: Begin eluting with a low-polarity solvent system (e.g., 98:2 hexane:ethyl acetate). Gradually increase the polarity of the eluent as needed to move the compounds down the column.[5]

• Fraction Analysis: Collect fractions and analyze them using TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified Methyl 2-methoxy-6-methylbenzoate.

Visualizations

Caption: Troubleshooting workflow for selecting a purification strategy.

Caption: General experimental workflow for the purification process.

References

• 1. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 2. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. benchchem.com [benchchem.com]
• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Scale-up synthesis challenges for Methyl 2-methoxy-6-methylbenzoate

Welcome to the technical support center for the scale-up synthesis of Methyl 2-methoxy-6-methylbenzoate. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during laboratory and industrial-scale production.

Troubleshooting Guide

This section provides solutions to specific issues that may arise during the synthesis of Methyl 2-methoxy-6-methylbenzoate.

Issue 1: Low Yield of Methyl 2-methoxy-6-methylbenzoate

• Question: We are experiencing a lower than expected yield of Methyl 2-methoxy-6-methylbenzoate during the methylation step of 2-hydroxy-6-methylbenzoate. What are the potential causes and how can we optimize the reaction?

• Answer: Low yields in the methylation step are often attributed to incomplete reaction, side reactions, or suboptimal reaction conditions. Here are some troubleshooting steps:

  • Incomplete Reaction: Monitor the reaction progress using High-Performance Liquid Chromatography (HPLC) to ensure it has gone to completion. An extended reaction time or a slight increase in temperature may be necessary.

  • Reagent Stoichiometry: The molar ratio of the methylating agent (e.g., dimethyl sulfate) to the starting material and the base is critical. A molar ratio of dimethyl sulfate to methyl 2-hydroxy-6-methylbenzoate of 1.3-2.2:1 and a base-to-dimethyl sulfate molar ratio of 1.5-1.8:1 have been reported to be effective.[1]

  • Temperature Control: The methylation reaction is often exothermic. It is crucial to maintain the reaction temperature within the optimal range, typically between 30-45°C, to prevent side reactions and degradation of the product.[1]

  • Base Addition: The dropwise addition of the base (e.g., sodium hydroxide solution) helps to control the reaction temperature and maintain a stable pH.

Issue 2: Impurities in the Final Product

• Question: Our final product of Methyl 2-methoxy-6-methylbenzoate shows significant impurities after purification. What are the common impurities and how can we improve the purity?

• Answer: Common impurities can include unreacted starting materials, byproducts from side reactions, and residual solvents.

  • Common Impurities: A common impurity is the starting material, methyl 2-hydroxy-6-methylbenzoate. Over-methylation can also lead to byproducts.

  • Purification Methods:

    • Distillation: Reduced pressure distillation is an effective method for purifying Methyl 2-methoxy-6-methylbenzoate on a larger scale. A distillation temperature of 104-108°C at an absolute pressure of 100Pa has been shown to yield a product with a purity of over 99.5%.[1]

    • Recrystallization: For smaller scales or for achieving very high purity, recrystallization from a suitable solvent system can be employed.

    • Column Chromatography: While more common in laboratory settings, column chromatography can be used for the purification of smaller batches to remove closely related impurities.

Issue 3: Difficulties in the Subsequent Hydrolysis Step

• Question: We are facing challenges in the hydrolysis of Methyl 2-methoxy-6-methylbenzoate to 2-methoxy-6-methylbenzoic acid, leading to incomplete conversion. What are the key parameters to control?

• Answer: Incomplete hydrolysis can be a significant issue. To ensure a complete reaction, consider the following:

  • Reaction Temperature: The hydrolysis reaction typically requires elevated temperatures, in the range of 80-100°C.[1]

  • Reaction Time: The reaction should be monitored until completion, which may take several hours.

  • Base Concentration and Stoichiometry: The concentration and molar ratio of the base (e.g., sodium hydroxide) to the ester are important. A molar ratio of approximately 1.01-1.05:1 of alkali to methyl 2-methoxy-6-methylbenzoate is recommended.[1]

  • pH Adjustment: After the reaction is complete, careful adjustment of the pH to 1-2 with an acid (e.g., hydrochloric acid or sulfuric acid) is necessary to precipitate the final product, 2-methoxy-6-methylbenzoic acid.[1]

Frequently Asked Questions (FAQs)

Q1: What is a typical synthesis route for Methyl 2-methoxy-6-methylbenzoate on a larger scale?

A1: A common industrial synthesis route involves a multi-step process that starts from a readily available precursor. A representative synthesis is the methylation of methyl 2-hydroxy-6-methylbenzoate. This is often followed by hydrolysis to produce 2-methoxy-6-methylbenzoic acid, which is a key intermediate for various fine chemicals and pharmaceuticals.[1][2]

Q2: What are the recommended analytical techniques for monitoring the reaction and assessing product purity?

A2: High-Performance Liquid Chromatography (HPLC) is the most widely used technique for monitoring the progress of the reaction and determining the purity of the final product.[1] Gas Chromatography (GC) can also be used. For structural confirmation, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential.

Q3: Are there any "green" or more environmentally friendly synthesis methods being explored for similar methyl benzoates?

A3: Yes, research is ongoing to develop greener synthesis routes for methyl benzoates to avoid the use of harsh reagents and minimize waste. The use of solid acid catalysts is one such approach, as they are often recoverable and can be reused, reducing the generation of acidic wastewater.[3] Enzymatic synthesis using lipases is another green alternative being investigated, although its scalability can be a challenge.[4]

Quantitative Data Summary

Parameter	Value	Reference
Methylation Reaction Temperature	30-45 °C	[1]
Methylation Reaction Time	1-2 hours	[1]
Molar Ratio (Dimethyl Sulfate:Substrate)	1.3-2.2 : 1	[1]
Molar Ratio (Alkali:Dimethyl Sulfate)	1.5-1.8 : 1	[1]
Hydrolysis Reaction Temperature	80-100 °C	[1]
Molar Ratio (Alkali:Ester) for Hydrolysis	1.01-1.05 : 1	[1]
Purity after Reduced Pressure Distillation	> 99.5%	[1]
Distillation Conditions	104-108 °C at 100Pa	[1]

Experimental Protocols

Methylation of Methyl 2-hydroxy-6-methylbenzoate

• Charge the reactor with the crude methyl 2-hydroxy-6-methylbenzoate.

• Add dimethyl sulfate (1.3-2.2 molar equivalents).

• Heat the mixture to 35-40°C.

• Slowly add a 30% sodium hydroxide solution (1.5-1.8 molar equivalents relative to dimethyl sulfate) dropwise, ensuring the temperature does not exceed 45°C.

• After the addition is complete, continue stirring for 1-2 hours until the reaction is complete as monitored by HPLC.

• Allow the layers to stand and separate.

• Wash the organic layer with water to obtain the crude methyl 2-methoxy-6-methylbenzoate.[1]

Purification by Reduced Pressure Distillation

• Transfer the crude methyl 2-methoxy-6-methylbenzoate to a distillation flask.

• Apply a vacuum to the system, aiming for an absolute pressure of around 100 Pa.

• Heat the flask to distill the product at a temperature of 104-108°C.

• Collect the fractions of purified methyl 2-methoxy-6-methylbenzoate.

Visualizations

Caption: Synthesis and Purification Workflow for Methyl 2-methoxy-6-methylbenzoate.

Caption: Troubleshooting Logic for Low Yield in Methylation Reaction.

References

• 1. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 2. CN111718264A - Method for co-producing 2-methyl-6-nitrobenzoic acid and 3-nitro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. Optimized enzymatic synthesis of methyl benzoate in organic medium. Operating conditions and impact of different factors on kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Methylation Reactions

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions (FAQs) to optimize methylation reaction temperature and time.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the efficiency of a methylation reaction?

The success of a methylation reaction is primarily influenced by several factors:

• Temperature: Enzymes have an optimal temperature range for activity. Temperatures that are too low will slow the reaction rate, while excessively high temperatures can cause the enzyme to denature and lose function.[1][2][3]

• Reaction Time: The incubation time must be sufficient for the enzyme to methylate the target substrate completely. However, excessively long incubation times do not significantly increase methylation and can lead to non-specific reactions.[4]

• Enzyme and Substrate Concentration: The ratio of methyltransferase to DNA is crucial. A common recommendation is 4-25 units of methyltransferase per microgram of DNA.[4] The volume of the DNA solution should not exceed 25% of the total reaction volume to avoid inhibiting the reaction.[4]

• Purity of Substrate: Contaminants in the DNA or other substrate preparations can inhibit enzyme activity. It is essential to use highly purified substrates for optimal results.[5]

• pH and Salt Concentration: Like all enzymatic reactions, methylation is sensitive to the pH and salt concentration of the reaction buffer. It is critical to use the buffer recommended by the enzyme manufacturer. Changes in pH can denature the enzyme.[3]

Q2: How can I determine the optimal temperature for my specific methylation reaction?

The optimal temperature can vary depending on the specific methyltransferase enzyme and the substrate. While many methyltransferases have an optimal temperature around 37°C, it is always best to consult the manufacturer's datasheet for the specific enzyme you are using. For some applications, such as methylation-specific PCR, a gradient PCR can be performed to empirically determine the optimal annealing temperature that maximizes the yield of the desired methylated product.[6]

Q3: What is a "touchdown PCR" and how can it help in methylation analysis?

Touchdown PCR is a technique used to increase the specificity and efficiency of PCR amplification, which can be particularly useful in methylation studies. It involves starting the PCR at a high annealing temperature for the initial cycles and then gradually decreasing the temperature in subsequent cycles. This approach helps to favor the amplification of the intended product and can overcome PCR bias towards unmethylated DNA.[7]

Q4: My DNA seems to be incompletely converted after bisulfite treatment. What could be the cause?

Incomplete bisulfite conversion is a common issue in DNA methylation analysis. Potential causes include:

• Impure DNA: The presence of contaminants can interfere with the bisulfite conversion process.[5]

• Incorrect Reagent Preparation: Ensure that the CT Conversion Reagent is properly prepared and that all liquid is at the bottom of the tube before starting the reaction.[5]

• Suboptimal Incubation Time or Temperature: The duration and temperature of the bisulfite treatment are critical for complete conversion. Refer to the kit manufacturer's protocol for recommended conditions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or No Methylation	Inactive enzyme	Ensure proper storage and handling of the methyltransferase. Use a fresh aliquot of the enzyme.
Suboptimal reaction temperature	Verify the optimal temperature for your specific enzyme from the manufacturer's datasheet. Consider performing a temperature optimization experiment.
Insufficient incubation time	Increase the incubation time. For many standard protocols, 1 hour is sufficient, but this can be extended to 4 hours.[4]
Incorrect enzyme-to-substrate ratio	Optimize the concentration of the methyltransferase. A typical starting point is 4-25 units per µg of DNA.[4]
Presence of inhibitors in the substrate	Ensure the DNA or other substrate is highly purified.
Incomplete Methylation	Insufficient S-adenosylmethionine (SAM)	Ensure the correct concentration of the methyl donor, SAM, is used as specified in the protocol.
Short incubation time	Extend the reaction time to allow for complete methylation.[4]
Suboptimal enzyme concentration	Increase the amount of methyltransferase in the reaction.
PCR Failure Post-Bisulfite Conversion	Poor primer design	Design primers that are 24-32 nucleotides in length and avoid mixed bases at the 3' end.[5]
Inappropriate polymerase	Use a hot-start Taq polymerase. Proofreading polymerases are not recommended as they cannot read uracil.[5]
Large amplicon size	Aim for amplicon sizes around 200 bp, as bisulfite treatment can cause DNA strand breaks.[5]
Insufficient template DNA	Use 2-4 µl of eluted bisulfite-converted DNA per PCR reaction.[5]
PCR Bias Towards Unmethylated DNA	Suboptimal annealing temperature	Increase the annealing temperature or use a touchdown PCR protocol to improve amplification of methylated DNA.[7]

Experimental Protocols

Standard DNA Methylation Protocol (using a generic Methyltransferase)

• Reaction Setup: In a sterile microcentrifuge tube, combine the following components in the specified order:

  • Nuclease-free Water: up to 50 µl

  • 10X Methyltransferase Reaction Buffer: 5 µl

  • Diluted S-adenosylmethionine (SAM) (1600 µM): 5 µl

  • DNA (up to 1 µg): X µl

  • Methyltransferase (4–25 units): 1 µl

• Mixing: Gently mix the reaction by pipetting up and down at least six times.

• Incubation: Incubate the reaction at the enzyme's optimal temperature (e.g., 37°C) for 1 hour.[4] For difficult substrates, the incubation time can be extended up to 4 hours.[4]

• Reaction Termination: Stop the reaction by heat inactivation at 65°C for 20 minutes.[4]

• Purification: The methylated DNA can be purified using a standard DNA purification kit.

Touchdown PCR Protocol for Methylation Analysis

This is an example protocol and may require optimization for different genes.

• Initial Denaturation: 95°C for 5 minutes.

• Touchdown Cycles (e.g., for MGMT gene): [7]

  • 5 cycles of: 95°C for 30s, 60°C for 45s, 72°C for 45s.

  • 5 cycles of: 95°C for 30s, 57°C for 45s, 72°C for 45s.

  • 5 cycles of: 95°C for 30s, 54°C for 45s, 72°C for 45s.

• Amplification Cycles: 35 cycles of: 95°C for 30s, 51°C for 45s, 72°C for 45s.

• Final Extension: 72°C for 4 minutes.

Quantitative Data Summary

Parameter	Recommended Range/Value	Notes	Reference
Incubation Temperature	37°C (Enzyme-dependent)	Always check the manufacturer's recommendation for the specific methyltransferase.	[4]
Incubation Time	1 - 4 hours	Overnight incubations typically do not provide a significant increase in methylation.	[4]
Enzyme Concentration	4 - 25 units/µg DNA	The optimal amount may vary depending on the substrate and enzyme.	[4]
DNA Volume	≤ 25% of total reaction volume	Higher volumes can inhibit the reaction by altering pH or salt concentration.	[4]
SAM Concentration	160 µM (final)	For up to 1 µg DNA in a 50 µl reaction. Adjust for larger amounts of DNA.	[4]
Heat Inactivation	65°C for 20 minutes	This step stops the enzymatic reaction.	[4]

Visualizations

Caption: General workflow for an enzymatic methylation reaction.

References

• 1. monash.edu [monash.edu]
• 2. worldnutrition.net [worldnutrition.net]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. neb.com [neb.com]
• 5. DNA Methylation Analysis Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]

Methyl 2-methoxy-6-methylbenzoate stability and degradation pathways

This technical support center provides troubleshooting guides and frequently asked questions regarding the stability and degradation of Methyl 2-methoxy-6-methylbenzoate. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of Methyl 2-methoxy-6-methylbenzoate?

A1: The primary factors that can lead to the degradation of Methyl 2-methoxy-6-methylbenzoate are exposure to strong acids or bases, oxidizing agents, and high temperatures. The ester and methoxy functional groups are the most susceptible moieties to chemical transformation.

Q2: What is the expected shelf-life of Methyl 2-methoxy-6-methylbenzoate under standard storage conditions?

A2: While specific stability data for Methyl 2-methoxy-6-methylbenzoate is not extensively published, related compounds like Methyl 2-methoxybenzoate are stable at room temperature in closed containers under normal storage and handling conditions. For optimal stability, it is recommended to store the compound in a cool, dry, and dark place.

Q3: Are there any known incompatibilities for this compound?

A3: Yes, Methyl 2-methoxy-6-methylbenzoate is incompatible with strong oxidizing agents. Contact with these substances should be avoided to prevent rapid and potentially hazardous reactions.

Troubleshooting Guides

Issue 1: Unexpectedly low assay results for Methyl 2-methoxy-6-methylbenzoate in my formulation.

Possible Cause 1: Hydrolytic Degradation

The ester functional group in Methyl 2-methoxy-6-methylbenzoate is susceptible to hydrolysis, especially in the presence of acidic or basic conditions. This reaction will convert the ester into 2-methoxy-6-methylbenzoic acid and methanol, leading to a decrease in the concentration of the parent compound.

Troubleshooting Steps:

• pH Measurement: Check the pH of your formulation or solvent system. Extreme pH values can accelerate hydrolysis.

• Buffer Selection: If working with aqueous solutions, ensure the use of a suitable buffer system to maintain a neutral pH.

• Temperature Control: Hydrolysis rates increase with temperature. Store and handle your samples at the recommended temperature.

Possible Cause 2: Oxidative Degradation

Although less common for the primary structure, oxidative degradation can occur, especially in the presence of impurities, metal ions, or exposure to light and air.

Troubleshooting Steps:

• Inert Atmosphere: If sensitivity to oxidation is suspected, handle and store the compound under an inert atmosphere (e.g., nitrogen or argon).

• Antioxidants: Consider the addition of a suitable antioxidant to your formulation if compatible with your experimental design.

• Light Protection: Store the compound and your samples in amber vials or otherwise protected from light to prevent photo-oxidation.

Issue 2: Appearance of unknown peaks in my chromatogram during analysis.

Possible Cause: Formation of Degradation Products

The appearance of new peaks in your analytical chromatogram (e.g., HPLC or GC) is a strong indicator of degradation. The primary degradation product is likely 2-methoxy-6-methylbenzoic acid resulting from hydrolysis.

Troubleshooting Steps:

• Peak Identification: Use a reference standard of 2-methoxy-6-methylbenzoic acid to confirm the identity of the main degradation peak.

• Forced Degradation Study: To understand the degradation profile of your compound in your specific matrix, a forced degradation study is recommended. This involves subjecting the compound to stress conditions (acid, base, oxidation, heat, light) to intentionally generate degradation products.

• Analytical Method Validation: Ensure your analytical method is stability-indicating, meaning it can separate the parent compound from its degradation products.

Stability and Degradation Pathways

The primary degradation pathway for Methyl 2-methoxy-6-methylbenzoate is hydrolysis of the ester linkage. Under acidic or basic conditions, the ester is cleaved to form 2-methoxy-6-methylbenzoic acid and methanol.

Hydrolysis Pathway

Caption: Hydrolysis of Methyl 2-methoxy-6-methylbenzoate.

Experimental Protocols

Forced Degradation Study Protocol

A forced degradation study is essential to understand the stability of a compound and to develop a stability-indicating analytical method. The following is a general protocol that can be adapted to your specific needs.

Objective: To generate potential degradation products of Methyl 2-methoxy-6-methylbenzoate under various stress conditions.

Materials:

• Methyl 2-methoxy-6-methylbenzoate

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 N and 1 N

• Sodium hydroxide (NaOH), 0.1 N and 1 N

• Hydrogen peroxide (H₂O₂), 3%

• pH meter

• Heating block or water bath

• Photostability chamber

• HPLC system with a suitable detector (e.g., UV)

Experimental Workflow:

Caption: Workflow for a forced degradation study.

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Methyl 2-methoxy-6-methylbenzoate in methanol at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.

  • Incubate at 60°C for 24 hours.

  • Cool to room temperature and neutralize with an equivalent amount of 0.1 N NaOH.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

  • Keep at room temperature for 4 hours.

  • Neutralize with an equivalent amount of 0.1 N HCl.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation:

  • Place a solid sample of the compound in a vial and heat at 80°C for 48 hours.

  • Dissolve the sample in methanol for analysis.

• Photodegradation:

  • Expose a solution of the compound to light according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

• Analysis:

  • Analyze all stressed samples, along with a control sample (untreated stock solution), using a validated stability-indicating HPLC method.

Quantitative Data Summary

The following table summarizes the expected outcomes of a forced degradation study based on the known chemistry of similar compounds. The actual percentage of degradation may vary depending on the specific experimental conditions.

Stress Condition	Reagent/Condition	Temperature	Duration	Expected Degradation Products
Acid Hydrolysis	0.1 N HCl	60°C	24 hours	2-methoxy-6-methylbenzoic acid
Base Hydrolysis	0.1 N NaOH	Room Temp.	4 hours	2-methoxy-6-methylbenzoic acid
Oxidation	3% H₂O₂	Room Temp.	24 hours	Potential minor oxidation products
Thermal	Dry Heat	80°C	48 hours	Minimal degradation expected
Photolytic	ICH Q1B	Ambient	-	Potential for minor degradation

Technical Support Center: Synthesis of Methyl 2-methoxy-6-methylbenzoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 2-methoxy-6-methylbenzoate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My methylation reaction of Methyl 2-hydroxy-6-methylbenzoate is incomplete, resulting in a low yield of the desired Methyl 2-methoxy-6-methylbenzoate. What are the common causes and solutions?

A1: Incomplete methylation is a frequent issue. Several factors can contribute to this problem:

• Insufficient Methylating Agent: An inadequate amount of the methylating agent, such as dimethyl sulfate, is a primary cause. Ensure the correct molar ratio is used.

• Improper pH Control: The reaction requires a basic medium to deprotonate the hydroxyl group, making it a more potent nucleophile. Insufficient base will slow down or stall the reaction.

• Low Reaction Temperature: The reaction temperature needs to be optimal to ensure a reasonable reaction rate without causing degradation of reactants or products.

• Poor Quality Starting Material: The presence of impurities in the starting Methyl 2-hydroxy-6-methylbenzoate can interfere with the reaction.

Troubleshooting Steps:

• Verify Molar Ratios: Double-check the calculations for the molar equivalents of the methylating agent and the base relative to the starting material.

• Monitor pH: Ensure the pH of the reaction mixture is maintained in the optimal basic range throughout the addition of the methylating agent.

• Control Temperature: Maintain the recommended reaction temperature. A slight increase might improve the reaction rate, but monitor for potential side product formation.

• Purify Starting Material: If impurities are suspected, purify the Methyl 2-hydroxy-6-methylbenzoate before the methylation step.

Q2: I am observing significant hydrolysis of the ester group during the synthesis. How can I minimize this side reaction?

A2: Hydrolysis of the methyl ester back to the carboxylic acid can occur, especially under basic conditions if water is present and the temperature is elevated for extended periods.

Preventative Measures:

• Anhydrous Conditions: Use anhydrous solvents and ensure all glassware is thoroughly dried before starting the reaction.

• Control Reaction Time: Avoid unnecessarily long reaction times, especially at elevated temperatures. Monitor the reaction progress using techniques like TLC or HPLC to determine the optimal stopping point.

• Temperature Management: Carry out the reaction at the lowest effective temperature to minimize the rate of hydrolysis.

Q3: The purification of the final product by distillation is proving difficult, and I am getting a low recovery of pure Methyl 2-methoxy-6-methylbenzoate. What could be the issue?

A3: Purification challenges can arise from several factors:

• Presence of Close-Boiling Impurities: Incomplete methylation can result in the starting material, Methyl 2-hydroxy-6-methylbenzoate, remaining in the crude product. The boiling points of the starting material and the product might be close, making separation by distillation difficult.

• Thermal Decomposition: The product might be susceptible to decomposition at high temperatures.

• Inadequate Vacuum: An insufficient vacuum during vacuum distillation will require higher temperatures, which can lead to decomposition.

Solutions:

• Pre-purification: Consider a column chromatography step before distillation to remove the majority of polar impurities, such as the unreacted starting material.

• Optimize Distillation: Use a high-quality vacuum pump and accurately measure the pressure. This will allow for distillation at a lower temperature, minimizing thermal degradation.[1]

• Alternative Purification: If distillation remains problematic, flash column chromatography on silica gel is a viable alternative for obtaining a high-purity product.

Q4: What are the key safety precautions to consider when working with dimethyl sulfate?

A4: Dimethyl sulfate is a potent alkylating agent and is highly toxic, carcinogenic, and corrosive. Strict safety protocols are mandatory.

• Work in a Fume Hood: Always handle dimethyl sulfate in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (butyl rubber is recommended), a lab coat, and chemical splash goggles.

• Quenching: Have a quenching solution, such as a concentrated ammonia solution, readily available to neutralize any spills.

• Waste Disposal: Dispose of all waste containing dimethyl sulfate according to your institution's hazardous waste disposal procedures.

Quantitative Data Summary

Table 1: Reaction Conditions for Methylation of Methyl 2-hydroxy-6-methylbenzoate

Parameter	Value	Reference
Starting Material	Methyl 2-hydroxy-6-methylbenzoate	[1]
Methylating Agent	Dimethyl Sulfate	[1]
Base	30% Sodium Hydroxide Solution	[1]
Molar Ratio (Starting Material:Dimethyl Sulfate)	1 : 1.5	[1]
Molar Ratio (Dimethyl Sulfate:Base)	1 : 1.5-1.8 (by molar weight)	[1]
Reaction Temperature	< 40 °C	[1]
Reaction Time	1 hour (post-addition)	[1]
Crude Product Purity (HPLC)	95.7%	[1]

Table 2: Purification by Reduced Pressure Distillation

Parameter	Value	Reference
Absolute Pressure	100 Pa	[1]
Distillation Temperature	104-108 °C	[1]
Purity after Distillation	> 99.5%	[1]

Experimental Protocols

Protocol 1: Synthesis of Methyl 2-methoxy-6-methylbenzoate via Methylation

This protocol is based on the methylation of Methyl 2-hydroxy-6-methylbenzoate.

Materials:

• Methyl 2-hydroxy-6-methylbenzoate

• Dimethyl sulfate

• 30% Sodium hydroxide solution

• Water

• Ethyl acetate

Procedure:

• To a solution of Methyl 2-hydroxy-6-methylbenzoate, add dimethyl sulfate (1.5 molar equivalents).

• Heat the mixture to 40-45 °C.

• Slowly add a 30% sodium hydroxide solution (2.3 molar equivalents), ensuring the temperature does not exceed 40 °C.

• After the addition is complete, continue stirring for 1 hour.

• Allow the reaction mixture to stand and separate into layers.

• Separate the oil layer and wash it with water.

• The resulting crude product can be purified by reduced pressure distillation.

Visualizations

Caption: Experimental workflow for the synthesis and purification of Methyl 2-methoxy-6-methylbenzoate.

Caption: Troubleshooting logic for low yield in the synthesis of Methyl 2-methoxy-6-methylbenzoate.

References

• 1. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Methyl 2-methoxy-6-methylbenzoate and Its Isomers for Researchers

In the landscape of drug discovery and fine chemical synthesis, the nuanced differences between structural isomers can significantly impact their physicochemical properties, reactivity, and biological activity. This guide provides a detailed comparative analysis of Methyl 2-methoxy-6-methylbenzoate and two of its positional isomers: Methyl 3-methoxy-2-methylbenzoate and Methyl 4-methoxy-2-methylbenzoate. This objective comparison, supported by experimental data, is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate isomer for their specific applications.

Physicochemical and Spectroscopic Properties

The positioning of the methoxy and methyl groups on the benzoate ring profoundly influences the physical and spectroscopic characteristics of these isomers. A summary of their key properties is presented below.

Property	Methyl 2-methoxy-6-methylbenzoate	Methyl 3-methoxy-2-methylbenzoate	Methyl 4-methoxy-2-methylbenzoate
Molecular Formula	C₁₀H₁₂O₃	C₁₀H₁₂O₃	C₁₀H₁₂O₃
Molecular Weight	180.20 g/mol	180.20 g/mol [1]	180.20 g/mol
Boiling Point	Not available	Not available	98 °C at 0.5 mmHg[2]
Melting Point	Not available	Not available	Not available
CAS Number	Not available	42981-93-1[1]	35598-05-1[2]

Spectroscopic Data Comparison

Spectroscopic Data	Methyl 2-methoxy-6-methylbenzoate	Methyl 3-methoxy-2-methylbenzoate	Methyl 4-methoxy-2-methylbenzoate
¹H NMR (CDCl₃)	No data available	No data available	δ 7.81 (d, J=9 Hz, 1H), 6.86 (d, J=3 Hz, 1H), 6.83 (dd, J=9, 3 Hz, 1H), 3.78 (s, 3H), 3.75 (s, 3H), 2.49 (s, 3H)[2]
¹³C NMR	No data available	No data available	No data available
IR (cm⁻¹)	No data available	No data available	No data available
Mass Spec. (m/z)	No data available	No data available	ESI-MS m/z 181 ([M+H]⁺)[2]

Synthesis and Reactivity

The primary route for the synthesis of these methyl benzoate isomers is the Fischer esterification of the corresponding substituted benzoic acids. The general principle involves the acid-catalyzed reaction of the carboxylic acid with methanol.

The reactivity of the benzene ring in electrophilic aromatic substitution is influenced by the electronic effects of the methoxy and methyl substituents. The methoxy group is an activating ortho-, para-director, while the methyl group is a weakly activating ortho-, para-director. The ester group is a deactivating meta-director. The interplay of these directing effects, along with steric hindrance, dictates the regioselectivity of further chemical modifications. For Methyl 2-methoxy-6-methylbenzoate, the steric hindrance from the two ortho substituents is expected to significantly influence its reactivity.

Experimental Protocols

General Protocol for Fischer Esterification of Substituted Benzoic Acids

This protocol describes a general method for the synthesis of methyl benzoate isomers via Fischer esterification.

Materials:

• Substituted benzoic acid (e.g., 2-methoxy-6-methylbenzoic acid)

• Methanol (anhydrous)

• Concentrated sulfuric acid

• Sodium bicarbonate (saturated solution)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

• In a round-bottom flask, dissolve the substituted benzoic acid in an excess of methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Equip the flask with a reflux condenser and heat the mixture to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Remove the excess methanol under reduced pressure.

• Dissolve the residue in an organic solvent and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the crude product by column chromatography or distillation to yield the pure methyl benzoate isomer.

General Protocol for Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Prepare a sample by dissolving 5-10 mg of the purified ester in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal standard.

• Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz).

• Process the spectra to determine chemical shifts (δ) in ppm relative to TMS, coupling constants (J) in Hz, and integration values.

Infrared (IR) Spectroscopy:

• Acquire the IR spectrum of the purified ester using a Fourier-transform infrared (FTIR) spectrometer, either as a neat liquid film on a salt plate or using an attenuated total reflectance (ATR) accessory.

• Identify the characteristic absorption bands for the functional groups present, such as the C=O stretch of the ester, C-O stretches, and aromatic C-H and C=C vibrations.

Mass Spectrometry (MS):

• Introduce the sample into a mass spectrometer, typically using a gas chromatography (GC-MS) or a direct infusion electrospray ionization (ESI-MS) source.

• Obtain the mass spectrum and identify the molecular ion peak ([M]⁺ or [M+H]⁺) to confirm the molecular weight.

• Analyze the fragmentation pattern to further support the structure of the ester.

Visualizing the Synthesis and Analysis Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of the methyl benzoate isomers discussed.

Caption: A generalized workflow for the synthesis and spectroscopic characterization of methyl benzoate isomers.

Conclusion

This guide highlights the key differences and similarities between Methyl 2-methoxy-6-methylbenzoate and its selected isomers based on available data. While a complete dataset for all compounds is not yet publicly available, the provided information on their synthesis, and the detailed spectroscopic data for Methyl 4-methoxy-2-methylbenzoate, offer a valuable starting point for researchers. The distinct substitution patterns are expected to lead to discernible differences in their spectroscopic signatures and chemical reactivity. Further experimental investigation is warranted to fully elucidate the properties and potential applications of these closely related benzoate esters.

References

• 1. Methyl 3-methoxy-2-methylbenzoate | C10H12O3 | CID 12527049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. methyl 4-methoxy-2-methylbenzoate | 35598-05-1 [chemicalbook.com]

Comparative Analysis of Synthetic Routes to Methyl 2-methoxy-6-methylbenzoate

For researchers and professionals in drug development and organic synthesis, the efficient and scalable production of key intermediates is paramount. Methyl 2-methoxy-6-methylbenzoate is a valuable building block in the synthesis of various complex molecules. This guide provides a comparative analysis of two distinct synthetic routes to this compound, offering insights into their respective methodologies, yields, and starting materials.

Executive Summary

Two primary synthetic strategies for Methyl 2-methoxy-6-methylbenzoate are detailed and compared. The first is a multi-step route commencing from 2-methyl-6-nitrobenzoic acid, proceeding through reduction, diazotization, and methylation. The second approach employs a more direct directed ortho-metalation of 2-methoxybenzoic acid. This comparison finds that while the multi-step route utilizes readily available starting materials, the directed ortho-metalation pathway offers a significantly shorter and potentially more efficient synthesis of the carboxylic acid precursor. Both routes would culminate in a final esterification step to yield the target molecule.

Data Presentation

Parameter	Route 1: Multi-step Synthesis from 2-Methyl-6-nitrobenzoic Acid	Route 2: Directed Ortho-metalation of 2-Methoxybenzoic Acid
Starting Material	2-Methyl-6-nitrobenzoic acid	2-Methoxybenzoic acid
Key Intermediates	2-Amino-6-methylbenzoic acid, Methyl 2-hydroxy-6-methylbenzoate	Lithiated 2-methoxybenzoic acid
Number of Key Steps	3 (Reduction, Diazotization/Hydrolysis, Methylation) + Esterification	1 (Directed Ortho-metalation) + Esterification
Reported Yield	95.7% (crude methyl ester after methylation)[1]	71% (for 2-methoxy-6-methylbenzoic acid)
Purity	95.7% (HPLC for crude methyl ester)[1]	Not specified for the crude product
Key Reagents	Pd/C or Pt/C, H₂, NaNO₂, H₂SO₄, Methanol, Dimethyl sulfate, NaOH	s-BuLi, TMEDA, Methyl iodide
Reaction Conditions	Varied: Hydrogenation (60-90°C, 0.5-1.5 MPa), Diazotization (0-5°C), Methylation (30-45°C)[1]	Cryogenic (-78°C)

Experimental Protocols

Route 1: Multi-step Synthesis from 2-Methyl-6-nitrobenzoic Acid

This synthetic pathway involves a three-step process to obtain the crude Methyl 2-methoxy-6-methylbenzoate, which is then typically hydrolyzed and re-esterified for purification.

Step 1: Reduction of 2-Methyl-6-nitrobenzoic acid 2-Methyl-6-nitrobenzoic acid is dissolved in methanol and subjected to hydrogenation in the presence of a palladium on carbon (Pd/C) or platinum on carbon (Pt/C) catalyst. The reaction is carried out under a hydrogen atmosphere (0.5-1.5 MPa) at a temperature of 60-90°C until the starting material is consumed, yielding 2-amino-6-methylbenzoic acid.[1]

Step 2: Diazotization, Hydrolysis, and Esterification The resulting 2-amino-6-methylbenzoic acid is dissolved in methanol and treated with a diazotization reagent, such as sodium nitrite in the presence of sulfuric acid, at a low temperature (0-5°C). The diazonium salt is then hydrolyzed in situ, and the resulting 2-hydroxy-6-methylbenzoic acid is esterified in the methanol solvent to produce Methyl 2-hydroxy-6-methylbenzoate.[1]

Step 3: Methylation of Methyl 2-hydroxy-6-methylbenzoate The crude Methyl 2-hydroxy-6-methylbenzoate is treated with a methylating agent, such as dimethyl sulfate, in the presence of a base like sodium hydroxide. The reaction is typically run at 30-45°C for 1-2 hours. An aqueous workup provides the crude Methyl 2-methoxy-6-methylbenzoate. For instance, 41 g of crude Methyl 2-hydroxy-6-methylbenzoate reacted with 21.3 g of dimethyl sulfate and 34.6 g of 30% sodium hydroxide solution yielded 39 g of crude Methyl 2-methoxy-6-methylbenzoate with a purity of 95.7% by HPLC.[1]

Final Step: Hydrolysis and Esterification (Purification) The crude methyl ester can be hydrolyzed to 2-methoxy-6-methylbenzoic acid by heating with aqueous sodium hydroxide. The resulting acid is then isolated and can be re-esterified under standard Fischer esterification conditions (methanol and a catalytic amount of strong acid) to yield the pure Methyl 2-methoxy-6-methylbenzoate.

Route 2: Directed Ortho-metalation of 2-Methoxybenzoic Acid

This route provides a more direct synthesis of the carboxylic acid precursor to the target ester.

Step 1: Directed Ortho-metalation and Methylation Unprotected 2-methoxybenzoic acid is dissolved in tetrahydrofuran (THF) and cooled to -78°C. A solution of s-butyllithium (s-BuLi) and N,N,N',N'-tetramethylethylenediamine (TMEDA) is then added to effect deprotonation at the position ortho to the carboxylate group (the 6-position). After stirring for a couple of hours at this low temperature, the reaction is quenched by the addition of methyl iodide. This introduces the methyl group at the 6-position, yielding 2-methoxy-6-methylbenzoic acid upon acidic workup. A reported yield for this transformation is 71%.

Final Step: Esterification The 2-methoxy-6-methylbenzoic acid obtained from the directed ortho-metalation step is then esterified to the target molecule, Methyl 2-methoxy-6-methylbenzoate. A standard procedure for this would be Fischer esterification, which involves refluxing the carboxylic acid in methanol with a catalytic amount of a strong acid, such as sulfuric acid.

Visualization of Synthetic Pathways

Caption: Comparative workflow of the two synthetic routes to Methyl 2-methoxy-6-methylbenzoate.

References

• 1. Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks [organic-chemistry.org]

A Comparative Guide to Alternative Reagents for the Synthesis of Methyl 2-methoxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Methyl 2-methoxy-6-methylbenzoate, a key building block in various chemical syntheses, can be approached through several distinct pathways. The selection of a specific route and the reagents involved is critical, influencing overall yield, purity, cost, and environmental impact. This guide provides a comparative analysis of different synthetic strategies, focusing on alternative reagents and methodologies, supported by experimental data and detailed protocols.

Two primary strategic approaches are commonly employed to synthesize the target molecule. Both strategies converge on the key intermediate, 2-methoxy-6-methylbenzoic acid, which is then esterified.

• Strategy A: Multi-Step Synthesis from a Nitro-Aromatic Precursor. This classical approach involves the transformation of functional groups on the aromatic ring to build the desired structure.

• Strategy B: Directed Ortho-Metalation (DoM). This modern approach offers a more direct route by selectively functionalizing a C-H bond ortho to a directing group.

This guide will compare these strategies and further explore reagent alternatives for the final esterification step.

Fig 1. Overall Synthetic Strategies.

Comparison of Pathways to 2-methoxy-6-methylbenzoic Acid

The primary divergence in synthesizing Methyl 2-methoxy-6-methylbenzoate lies in the preparation of its carboxylic acid precursor. Below is a comparison of the two main strategies.

Strategy A: Multi-Step Synthesis from 2-Methyl-6-nitrobenzoic Acid

This classical pathway involves a sequence of reliable, well-established reactions. A representative synthesis is detailed in Chinese patent CN113072441A, which involves reduction of the nitro group, diazotization of the resulting amine to a hydroxyl group, and finally methylation of the hydroxyl group.[1]

Strategy B: Directed Ortho-Metalation (DoM) of 2-Methoxybenzoic Acid

This modern, one-pot approach offers a more elegant and direct route. It utilizes the existing methoxy and carboxylate groups to direct metalation (lithiation) to the C6 position, which is then quenched with a methylating agent.[2][3][4] This method avoids the multiple steps of functional group interconversion seen in Strategy A.[5][6]

Data Comparison: Strategy A vs. Strategy B

Metric	Strategy A (Multi-Step Synthesis)	Strategy B (Directed Ortho-Metalation)
Starting Material	2-Methyl-6-nitrobenzoic Acid	2-Methoxybenzoic Acid
Key Reagents	Pd/C, H₂, NaNO₂, H₂SO₄, Dimethyl Sulfate, NaOH	s-BuLi, TMEDA, Methyl Iodide (MeI)
Number of Steps	3-4 steps to the intermediate acid	1 pot (2 steps) to the intermediate acid
Reported Yield	High yield per step (e.g., >95% for hydrolysis)[1]	71% (overall for the one-pot reaction)[3]
Reaction Conditions	Varied: Hydrogenation (60-90°C, 0.5-1.5 MPa), Methylation (30-45°C)[1]	Cryogenic: -78°C[2][3]
Advantages	Uses conventional reagents; avoids highly pyrophoric organolithiums.	High atom economy; rapid access to the key intermediate.
Disadvantages	Long synthetic sequence; generates more waste.	Requires cryogenic temperatures and handling of pyrophoric s-BuLi.

Comparison of Reagents for the Final Esterification Step

Once 2-methoxy-6-methylbenzoic acid is obtained, the final step is its conversion to the methyl ester. This can be achieved through several methods, with the choice of reagent impacting reaction conditions, yield, and safety.

Method 1: Classical Fischer Esterification

This is an equilibrium-controlled reaction involving heating the carboxylic acid with an excess of methanol in the presence of an acid catalyst.

• Conventional Catalysts : Strong mineral acids like sulfuric acid (H₂SO₄) or organic acids like p-toluenesulfonic acid (p-TsOH) are effective but can lead to difficult workups and corrosive waste streams.[7][8]

• Alternative "Green" Catalysts : To mitigate the issues with mineral acids, solid acid catalysts have been developed. These are often reusable and simplify product purification. A Zr/Ti solid acid has been shown to be effective for the esterification of various benzoic acids with methanol.[7][8] Another alternative involves using dihalohydantoins, such as 1,3-dibromo-5,5-dimethylhydantoin (DBDMH), which can catalyze the reaction under mild conditions.[9]

Method 2: Esterification via Alkylation with Methylating Agents

This approach involves deprotonating the carboxylic acid with a base, followed by reaction with a methylating agent. A more direct, though often more hazardous, method involves direct reaction with potent methylating agents.

• Conventional Methylating Agents : Reagents like dimethyl sulfate and methyl iodide are highly effective but are toxic and carcinogenic.[10] Diazomethane is also highly efficient but is explosive and toxic.

• Alternative "Green" Methylating Agents : Dimethyl carbonate (DMC) has emerged as an environmentally benign substitute for traditional methylating agents.[11] It is non-toxic and can serve as both the reagent and solvent. The reaction often requires higher temperatures (160-200°C) and can be accelerated using microwave irradiation or zeolite catalysts like NaY faujasite.[11][12][13][14]

Data Comparison: Esterification Reagents

Reagent/Catalyst	Method	Typical Conditions	Yield	Advantages	Disadvantages
H₂SO₄ / Methanol	Fischer Esterification	Reflux (65°C), excess MeOH	Good to High (>80%)[15]	Inexpensive, readily available.	Corrosive, difficult workup, waste generation.[8]
Zr/Ti Solid Acid / Methanol	Fischer Esterification	120°C, 24h	~90% (for similar substrates)[8]	Reusable catalyst, easier purification.	Higher temperature, longer reaction time.
Dimethyl Carbonate (DMC) / DBU	Alkylation	160-190°C, Microwave	Excellent (>95% for similar phenols)[11][13]	Green reagent, high selectivity.[11]	High temperatures/pressures required.
Dimethyl Sulfate / Base	Alkylation	75-100°C	Very High (>99%)[10]	Highly efficient, fast reaction.	Extremely toxic and carcinogenic.

Experimental Protocols

Protocol 1: Synthesis of 2-methoxy-6-methylbenzoic Acid via DoM (Strategy B)

This protocol is adapted from Nguyen, T-H. et al., Org. Lett., 2006.[3]

• To a solution of 2-methoxybenzoic acid (1.0 equiv) and TMEDA (2.2 equiv) in anhydrous THF at -78°C under an argon atmosphere, add s-BuLi (2.2 equiv) dropwise.

• Stir the reaction mixture at -78°C for 2 hours to ensure complete formation of the dianion.

• Quench the reaction by adding an excess of methyl iodide (MeI).

• Allow the reaction to warm to room temperature.

• Perform an aqueous workup by adding water and acidifying the solution with HCl.

• Extract the aqueous layer with diethyl ether.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by chromatography or recrystallization.

Fig 2. Workflow for Directed Ortho-Metalation.

Protocol 2: Esterification using a Solid Acid Catalyst

This protocol is a general procedure based on the findings of Wei, Y. et al., Molecules, 2023.[8]

• In a round-bottom flask, add 2-methoxy-6-methylbenzoic acid (1.0 equiv), methanol (10-15 equiv), and the Zr/Ti solid acid catalyst (e.g., 10 mol%).

• Equip the flask with a reflux condenser and heat the mixture to 120°C with vigorous stirring in an oil bath.

• Maintain the reflux for 24 hours. Monitor the reaction progress using TLC or GC.

• After completion, cool the reaction mixture to room temperature.

• Separate the catalyst by filtration. The catalyst can be washed with methanol, dried, and stored for reuse.

• Remove the excess methanol from the filtrate by rotary evaporation.

• The resulting crude ester can be purified by column chromatography (e.g., petroleum ether/ethyl acetate mobile phase).

Protocol 3: Green Methylation of a Phenolic Precursor using DMC

This protocol describes the methylation of a hydroxyl group, as would be performed in Strategy A, Step 3, using a green alternative to dimethyl sulfate. This is adapted from Verter, T. et al., RSC Adv., 2016.[11][13]

• In a microwave reaction vial, combine 2-hydroxy-6-methylbenzoic acid methyl ester (1.0 equiv), dimethyl carbonate (DMC, acting as reagent and solvent), and a catalytic amount of a base such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).

• Seal the vial and place it in a focused microwave reactor.

• Heat the mixture to 160-190°C for 30-60 minutes.

• After the reaction, cool the vial to room temperature.

• Concentrate the mixture under reduced pressure to remove excess DMC.

• Dissolve the residue in an organic solvent like ethyl acetate and wash with 1 M HCl, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the methylated product.

References

• 1. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 2. Directed ortho-metalation of unprotected benzoic acids. Methodology and regioselective synthesis of useful contiguously 3- and 6-substituted 2-methoxybenzoic acid building blocks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks [organic-chemistry.org]
• 4. Directed Ortho Metalation | Chem-Station Int. Ed. [en.chem-station.com]
• 5. 07- DIRECTED ORTHO METALATION | Jacques Mortier [jmortier.unblog.fr]
• 6. uwindsor.ca [uwindsor.ca]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]
• 10. US4065504A - Process for the methylation of hydroxybenzene derivatives - Google Patents [patents.google.com]
• 11. iris.unive.it [iris.unive.it]
• 12. iris.unive.it [iris.unive.it]
• 13. Microwave-assisted methylation of dihydroxybenzene derivatives with dimethyl carbonate - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. Highly chemoselective methylation and esterification reactions with dimethyl carbonate in the presence of NaY faujasite. The case of mercaptophenols, mercaptobenzoic acids, and carboxylic acids bearing OH substituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. personal.tcu.edu [personal.tcu.edu]

Comparative Guide to Purity Analysis of Methyl 2-methoxy-6-methylbenzoate: HPLC and Alternative Methods

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical intermediates like Methyl 2-methoxy-6-methylbenzoate is a critical step in the quality control process. High-Performance Liquid Chromatography (HPLC) stands as a primary and robust method for this purpose.[1][2] This guide provides a detailed HPLC protocol for the purity assessment of Methyl 2-methoxy-6-methylbenzoate, compares its performance with alternative analytical techniques, and presents supporting data and workflows to aid in methodological selection and implementation.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a widely used analytical technique in the pharmaceutical industry for separating, identifying, and quantifying components in a mixture.[1][2] For the purity determination of Methyl 2-methoxy-6-methylbenzoate, a reverse-phase HPLC method is highly suitable. This approach allows for the separation of the main compound from potential process-related impurities and degradation products.

Experimental Protocol: HPLC Method for Methyl 2-methoxy-6-methylbenzoate

This protocol is based on established methods for similar aromatic esters and is designed to provide a robust separation.[3][4]

Instrumentation and Conditions:

Parameter	Specification
HPLC System	A standard HPLC system with a UV detector
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	A: 0.1% Phosphoric Acid in WaterB: Acetonitrile
Gradient Elution	0-5 min: 60% B5-15 min: 60% to 80% B15-20 min: 80% B20-22 min: 80% to 60% B22-25 min: 60% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	254 nm
Run Time	25 minutes

Reagents and Sample Preparation:

• Acetonitrile: HPLC grade

• Water: HPLC grade or purified water

• Phosphoric Acid: ACS grade

• Methyl 2-methoxy-6-methylbenzoate Reference Standard: Purity >99.5%

• Standard Solution Preparation (0.1 mg/mL): Accurately weigh approximately 10 mg of the Methyl 2-methoxy-6-methylbenzoate reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase (initial conditions).

• Sample Solution Preparation (0.1 mg/mL): Prepare the sample solution in the same manner as the standard solution.

Comparison with Alternative Analytical Methods

While HPLC is a powerful tool, other analytical techniques can provide complementary or confirmatory data for a comprehensive purity assessment. The choice of method often depends on the specific impurities of interest and the desired level of characterization.

Analytical Method	Principle	Advantages	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a liquid mobile phase and a solid stationary phase.	Robust, versatile for a wide range of compounds, and highly reproducible.[2]	May not be suitable for highly volatile impurities.
Gas Chromatography (GC)	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Excellent for analyzing volatile and semi-volatile impurities, such as residual solvents.	Not suitable for non-volatile or thermally labile compounds.
Quantitative Nuclear Magnetic Resonance (qNMR)	The intensity of an NMR signal is directly proportional to the number of corresponding nuclei.	Provides absolute purity determination against a certified internal standard without the need for a specific reference standard of the impurity. It is also non-destructive and provides structural information.[5]	Lower sensitivity compared to chromatographic techniques and requires a certified internal standard.
Melting Point Analysis	A pure substance has a sharp and defined melting point. Impurities typically broaden the melting range and depress the melting point.	Simple, rapid, and provides a good preliminary indication of purity.	Not quantitative and insensitive to small amounts of impurities.

Logical Workflow for Purity Confirmation

The following diagram illustrates a typical workflow for confirming the purity of a chemical intermediate like Methyl 2-methoxy-6-methylbenzoate in a quality control setting.

Caption: Workflow for Purity Confirmation of Methyl 2-methoxy-6-methylbenzoate.

Potential Impurities in Methyl 2-methoxy-6-methylbenzoate Synthesis

A robust analytical method should be capable of separating the main compound from potential impurities. Based on a likely synthesis route, which involves the methylation of 2-hydroxy-6-methylbenzoate, potential impurities could include:

• 2-hydroxy-6-methylbenzoate: Unreacted starting material.

• 2-methoxy-6-methylbenzoic acid: A hydrolysis product.

• Other isomeric methyl methoxybenzoates: Depending on the specificity of the synthesis.

The proposed HPLC method is designed to have sufficient selectivity to resolve Methyl 2-methoxy-6-methylbenzoate from these and other potential process-related impurities. The use of a gradient elution ensures that both more and less polar impurities can be effectively separated and detected within a reasonable timeframe.

References

• 1. uhplcs.com [uhplcs.com]
• 2. HPLC in Pharmaceutical Applications and Pharmaceutical Industry | Lab Manager [labmanager.com]
• 3. Methyl 2-methoxybenzoate | SIELC Technologies [sielc.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

A Spectroscopic Comparison of Methyl 2-methoxy-6-methylbenzoate and Its Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of Methyl 2-methoxy-6-methylbenzoate with its key precursors, 2-methoxy-6-methylbenzoic acid and methyl 2-hydroxy-6-methylbenzoate. The information presented is intended to aid in the identification, characterization, and quality control of these compounds in a research and development setting.

Synthetic Pathway

The synthesis of Methyl 2-methoxy-6-methylbenzoate typically involves the methylation of methyl 2-hydroxy-6-methylbenzoate, which can be synthesized from 2-methyl-6-nitrobenzoic acid through a series of reactions including reduction, diazotization, and hydrolysis.[1] Alternatively, Methyl 2-methoxy-6-methylbenzoate can be obtained via the esterification of 2-methoxy-6-methylbenzoic acid. The immediate synthetic precursors for spectroscopic comparison are therefore 2-methoxy-6-methylbenzoic acid and methyl 2-hydroxy-6-methylbenzoate.

Caption: Synthetic routes to Methyl 2-methoxy-6-methylbenzoate.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for Methyl 2-methoxy-6-methylbenzoate and its precursors.

¹H NMR Spectral Data (δ, ppm)

Compound	Ar-H	-OCH₃ (methoxy)	-OCH₃ (ester)	-CH₃	-OH / -COOH
Methyl 2-methoxy-6-methylbenzoate	~7.3-6.8	~3.8	~3.9	~2.3	-
2-methoxy-6-methylbenzoic acid	~7.3-6.8	~3.8	-	~2.4	~10-13 (broad s)
methyl 2-hydroxy-6-methylbenzoate	~7.2-6.7	-	~3.9	~2.5	~11 (s)

¹³C NMR Spectral Data (δ, ppm)

Compound	C=O	Ar-C (quaternary)	Ar-CH	-OCH₃ (methoxy)	-OCH₃ (ester)	-CH₃
Methyl 2-methoxy-6-methylbenzoate	~169	~158, ~138, ~120	~130, ~124, ~109	~56	~52	~20
2-methoxy-6-methylbenzoic acid	~170	~159, ~139, ~121	~131, ~125, ~110	~56	-	~20
methyl 2-hydroxy-6-methylbenzoate	~171	~161, ~140, ~112	~130, ~123, ~110	-	~52	~24

IR Spectral Data (cm⁻¹)

Compound	O-H / C-H stretch	C=O stretch	C-O stretch
Methyl 2-methoxy-6-methylbenzoate	~2950 (C-H)	~1730	~1250, ~1080
2-methoxy-6-methylbenzoic acid	~3000 (broad, O-H), ~2950 (C-H)	~1700	~1250, ~1080
methyl 2-hydroxy-6-methylbenzoate	~3200 (broad, O-H), ~2950 (C-H)	~1680	~1250, ~1090

Mass Spectrometry Data (m/z)

Compound	Molecular Ion (M⁺)	Key Fragments
Methyl 2-methoxy-6-methylbenzoate	180	149 ([M-OCH₃]⁺), 121 ([M-COOCH₃]⁺)
2-methoxy-6-methylbenzoic acid	166	149 ([M-OH]⁺), 121 ([M-COOH]⁺)
methyl 2-hydroxy-6-methylbenzoate	166	134 ([M-CH₃OH]⁺), 106

Experimental Protocols

The following are general protocols for the spectroscopic techniques cited. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer. For ¹H NMR, a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy

• Sample Preparation (Solid): For solid samples, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used. For KBr pellets, a small amount of the sample is ground with dry KBr and pressed into a thin disk. For ATR, a small amount of the solid is placed directly on the ATR crystal.

• Sample Preparation (Liquid): For liquid samples, a thin film can be prepared between two NaCl or KBr plates.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr for pellets) should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or coupled with a chromatographic technique such as Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

• Ionization: Electron Ionization (EI) is a common technique for volatile compounds, resulting in the formation of a molecular ion and characteristic fragment ions. Electrospray Ionization (ESI) is a softer ionization technique often used for less volatile or thermally labile compounds.

• Data Acquisition: The mass spectrum is recorded, showing the relative abundance of ions as a function of their mass-to-charge ratio (m/z). High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition of the ions.

Workflow for Spectroscopic Analysis

Caption: A typical workflow for the synthesis and spectroscopic analysis of organic compounds.

References

• 1. 2-Methoxy-6-methylbenzoic acid | 6161-65-5 | Benchchem [benchchem.com]

Bioactivity of Methyl 2-methoxy-6-methylbenzoate Derivatives: A Comparative Guide

Introduction

Methyl 2-methoxy-6-methylbenzoate and its derivatives represent a class of aromatic compounds with potential for diverse biological activities. The presence of the methoxy and methylbenzoate moieties suggests the possibility of interactions with various biological targets. This guide summarizes the reported bioactivities of structurally similar compounds, focusing on antimicrobial, anticancer, and anti-inflammatory properties, to provide a foundation for future research and drug discovery efforts in this area.

Comparative Bioactivity Data

The following tables summarize the quantitative bioactivity data for various derivatives that share structural similarities with Methyl 2-methoxy-6-methylbenzoate.

Table 1: Antimicrobial Activity of Structurally Related Derivatives

Compound Class	Derivative	Test Organism	Bioactivity Metric	Value	Reference
2-Hydroxynaphthalene-1-carboxanilides	N-(3,5-Dimethylphenyl)-2-hydroxynaphthalene-1-carboxamide	Staphylococcus aureus	MIC	54.9 µM	[1]
2-hydroxy-N-[2-methyl-5-(trifluoromethyl)phenyl]naphthalene-1-carboxamide	E. coli	MIC	23.2 µM	[1]
2-hydroxy-N-[4-nitro-3-(trifluoromethyl)phenyl]naphthalene-1-carboxamide	Various bacteria/mycobacteria	MIC Range	0.3 - 92.6 µM	[1]
Methoxy-4'-amino chalcones	(E)-1-(4-aminophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one	E. coli, S. aureus, C. albicans	Strong activity	-	[2]
2,4-Dihydroxy-6-n-pentylbenzoic Acid Derivatives	Methyl 2,4-dihydroxy-6-n-pentylbenzoate	Cladosporium sphaerospermum	Antifungal Activity	2.5 µg	[3][4][5][6]
Methyl 2-hydroxy-4-methoxy-6-n-pentylbenzoate	E. coli	Weakly active (9-15 mm inhibition zone)	-	[3][4][5][6]

Table 2: Anticancer Activity of Structurally Related Derivatives

Compound Class	Derivative	Cell Line	Bioactivity Metric	Value	Reference
Methoxyflavones	4′,5′-dihydroxy-5,7,3′-Trimethoxyflavone	HCC1954 (Breast Cancer)	IC50	8.58 µM	[7]
5-hydroxy-6,7,8,4′-Tetramethoxyflavone (5-demethyltangeritin)	PC3 (Prostate Cancer)	IC50	11.8 µM	[7]
Tangeritin (5,6,7,8,4′-Pentamethoxyflavone)	PC3 (Prostate Cancer)	IC50	17.2 µM	[7]
Acacetin (5,7-dihydroxy-4′-methoxyflavone)	Cancer cell lines	IC50	~25 µM	[7]
Imidazo[1,2-a]pyrimidine Derivatives	Compound 3d	MDA-MB-231 (Breast Cancer)	IC50	35.1 µM	[8]
Compound 4d	MDA-MB-231 (Breast Cancer)	IC50	35.1 µM	[8]
Compound 3d	MCF-7 (Breast Cancer)	IC50	43.4 µM	[8]
Compound 4d	MCF-7 (Breast Cancer)	IC50	39.0 µM	[8]

Table 3: Anti-inflammatory Activity of Structurally Related Derivatives

Compound Class	Derivative	Assay	Bioactivity Metric	Value	Reference
Methyl Salicylate Glycosides	J12122	LPS-induced NO production in RAW264.7 cells	% Inhibition	56.20% at 3.0 µg/mL	[9]
J12123	LPS-induced NO production in RAW264.7 cells	% Inhibition	51.72% at 3.0 µg/mL	[9]
Methyl Derivatives of Flavanone	2′-methylflavanone (5B)	LPS-induced NO production in RAW264.7 cells	Inhibitory activity	Yes	[10]
3′-methylflavanone (6B)	LPS-induced NO production in RAW264.7 cells	Inhibitory activity	Yes	[10]
Benzothiazole Derivatives	17c	Carrageenan-induced rat paw edema	% Inhibition	72-80%	[11]
17i	Carrageenan-induced rat paw edema	% Inhibition	64-78%	[11]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

• Preparation of Inoculum: Bacterial or fungal strains are cultured on appropriate agar plates. Colonies are then used to inoculate a sterile broth, which is incubated to achieve a specific turbidity, corresponding to a known cell density (e.g., 0.5 McFarland standard).

• Compound Preparation: The test compounds are dissolved in a suitable solvent (e.g., DMSO) to create a stock solution, from which serial dilutions are prepared in a 96-well microtiter plate using culture broth.

• Inoculation: Each well is inoculated with the prepared microbial suspension.

• Incubation: The microtiter plates are incubated under appropriate conditions (temperature and time) for the specific microorganism.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that visibly inhibits microbial growth. This can be assessed visually or by measuring the optical density.

MTT Assay for Anticancer Cytotoxicity

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for a few hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of cell viability against the compound concentration.

Nitric Oxide (NO) Production Assay in LPS-Stimulated Macrophages

• Cell Culture: Macrophage cells (e.g., RAW 264.7) are cultured in 96-well plates.

• Compound and LPS Treatment: The cells are pre-treated with different concentrations of the test compounds for a short period, followed by stimulation with lipopolysaccharide (LPS) to induce an inflammatory response and NO production.

• Incubation: The plates are incubated for a defined period (e.g., 24 hours).

• Griess Assay: The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. This involves mixing the supernatant with sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride to form a colored azo compound.

• Absorbance Measurement: The absorbance of the colored solution is measured at approximately 540 nm.

• Data Analysis: The percentage inhibition of NO production by the test compounds is calculated relative to the LPS-stimulated control.

Signaling Pathways and Mechanisms of Action

Anticancer Mechanism of Methoxyflavones

Methoxyflavones have been shown to induce anticancer effects through the modulation of several key signaling pathways, primarily leading to apoptosis and cell cycle arrest.[7][12][13][14][15]

Caption: Anticancer signaling pathway of methoxyflavones.

Anti-inflammatory Mechanism of Benzothiazole Derivatives

Certain benzothiazole derivatives exert their anti-inflammatory effects by suppressing key inflammatory signaling pathways, such as the NF-κB and MAPK pathways, in response to inflammatory stimuli like LPS.[16]

Caption: Anti-inflammatory signaling pathway of benzothiazoles.

General Experimental Workflow for Bioactivity Screening

The following diagram illustrates a typical workflow for the initial screening and evaluation of the bioactivity of novel chemical compounds.

Caption: General workflow for bioactivity screening.

Conclusion

While direct experimental data on the bioactivity of Methyl 2-methoxy-6-methylbenzoate derivatives is limited, the analysis of structurally related compounds provides a strong rationale for their investigation as potential antimicrobial, anticancer, and anti-inflammatory agents. The presence of methoxy and methylbenzoate functionalities in various bioactive molecules highlights the importance of this chemical space in drug discovery. The provided data tables, experimental protocols, and pathway diagrams serve as a valuable resource for researchers to design and execute further studies to elucidate the specific biological activities of this promising class of compounds. Future research should focus on the synthesis and systematic evaluation of a library of Methyl 2-methoxy-6-methylbenzoate derivatives to establish clear structure-activity relationships.

References

• 1. Antimicrobial and ADME properties of methoxylated, methylated and nitrated 2-hydroxynaphthalene-1 carboxanilides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. znaturforsch.com [znaturforsch.com]
• 4. Activities of 2,4-dihydroxy-6-n-pentylbenzoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. znaturforsch.com [znaturforsch.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Anti-Inflammatory Activity of Methyl Salicylate Glycosides Isolated from Gaultheria yunnanensis (Franch.) Rehder - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Novel anti-inflammatory and analgesic agents: synthesis, molecular docking and in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. semanticscholar.org [semanticscholar.org]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to the Performance of Methyl 2-methoxy-6-methylbenzoate in Various Solvent Systems

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative analysis of the performance of Methyl 2-methoxy-6-methylbenzoate in different solvent systems. Due to the limited availability of direct experimental data for this specific compound, this guide leverages data from structurally similar compounds, namely Methyl 2-methoxybenzoate and the broader class of benzoate esters, to provide insights into its expected behavior. The information is intended to guide researchers in solvent selection for synthesis, purification, and formulation.

Physicochemical Properties

A summary of the known physicochemical properties of Methyl 2-methoxy-6-methylbenzoate and the closely related Methyl 2-methoxybenzoate is presented below. These properties are crucial in predicting the compound's behavior in various solvents.

Property	Methyl 2-methoxy-6-methylbenzoate	Methyl 2-methoxybenzoate
Molecular Formula	C₁₀H₁₂O₃	C₉H₁₀O₃[1][2]
Molecular Weight	180.20 g/mol	166.17 g/mol [1][2]
Appearance	-	Colorless or pale yellow liquid[1][3]
Boiling Point	-	246-255 °C[1][2][3][4]
Melting Point	-	48-49 °C[1][2]
Density	-	~1.157 g/mL at 25 °C[3]
Solubility	Insoluble in water; Soluble in organic solvents (expected)	Very slightly soluble in water; soluble in organic solvents and oils[1][2]

Performance in Different Solvent Systems: A Comparative Overview

Solvent Class	Representative Solvents	Expected Solubility	Expected Stability & Reactivity Considerations
Protic Polar	Methanol, Ethanol, Water	Good in alcohols, Poor in water	Stable under neutral and acidic conditions. Susceptible to hydrolysis under basic conditions (saponification) to form the corresponding carboxylate salt and methanol. The rate of hydrolysis is generally lower than for simpler esters due to steric hindrance.
Aprotic Polar	Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	Good	Generally stable. These solvents can solvate cations, which may influence the rate of certain reactions. For instance, in reactions involving metal catalysts, the coordinating ability of the solvent can be a significant factor.
Non-polar	Hexane, Toluene, Diethyl ether, Dichloromethane	Good	Generally stable. Non-polar solvents are often used for reactions where the presence of acidic protons would be detrimental. Solubility may be lower in very non-polar solvents like hexane compared to aromatic or chlorinated solvents.

Alternatives to Methyl 2-methoxy-6-methylbenzoate:

In synthetic chemistry, particularly in the synthesis of agrochemicals like metrafenone, alternatives might include other esters of 2-methoxy-6-methylbenzoic acid (e.g., ethyl or benzyl esters) or structurally related intermediates. The choice of alternative often depends on the specific reaction conditions, desired product properties, and cost. The performance of these alternatives in different solvents is expected to follow similar trends based on their polarity and functional groups.

Experimental Protocols

To quantitatively assess the performance of Methyl 2-methoxy-6-methylbenzoate in various solvents, the following experimental protocols are suggested.

1. Determination of Solubility:

• Objective: To determine the solubility of Methyl 2-methoxy-6-methylbenzoate in a range of solvents at a specific temperature (e.g., 25 °C).

• Methodology:

  • Add a known excess amount of Methyl 2-methoxy-6-methylbenzoate to a measured volume of the selected solvent in a sealed vial.

  • Agitate the mixture at a constant temperature for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

  • Allow any undissolved solid to settle.

  • Carefully extract a known volume of the supernatant (the saturated solution).

  • Evaporate the solvent from the extracted sample and weigh the remaining solid.

  • Calculate the solubility in g/100 mL or mol/L.

2. Evaluation of Stability (Hydrolysis):

• Objective: To assess the hydrolytic stability of Methyl 2-methoxy-6-methylbenzoate in aqueous solvent systems under different pH conditions.

• Methodology:

  • Prepare solutions of Methyl 2-methoxy-6-methylbenzoate in a mixture of an organic solvent (e.g., acetonitrile) and water at different pH values (e.g., acidic, neutral, and basic).

  • Maintain the solutions at a constant temperature.

  • At regular time intervals, withdraw aliquots from each solution.

  • Analyze the aliquots using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC), to quantify the remaining concentration of Methyl 2-methoxy-6-methylbenzoate and the appearance of any degradation products (e.g., 2-methoxy-6-methylbenzoic acid).

  • Plot the concentration of the ester over time to determine the rate of degradation.

Visualizing Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting an appropriate solvent for a reaction involving Methyl 2-methoxy-6-methylbenzoate.

Solvent Selection Workflow for a Chemical Reaction

References

• 1. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scent.vn [scent.vn]
• 3. Methyl 2-methoxybenzoate CAS 606-45-1 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 4. Methyl 2-methoxybenzoate(606-45-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Safety & Regulatory Compliance

Navigating the Disposal of Methyl 2-methoxy-6-methylbenzoate: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Proper Disposal of Methyl 2-methoxy-6-methylbenzoate

The safe and environmentally responsible disposal of laboratory chemicals is paramount for the protection of personnel and the ecosystem. This guide provides detailed, step-by-step procedures for the proper disposal of Methyl 2-methoxy-6-methylbenzoate, tailored for researchers, scientists, and drug development professionals. Adherence to these guidelines, in conjunction with institutional and local regulations, is crucial for maintaining a safe laboratory environment.

Pre-Disposal Safety and Handling

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: A laboratory coat is mandatory. For larger quantities or where splashing is a risk, a chemical-resistant apron is recommended.

• Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors.[1][2]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• For minor spills:

  • Alert personnel in the immediate vicinity.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or absorbent pads.[1]

  • Collect the absorbed material and contaminated cleaning supplies into a designated, sealable, and properly labeled hazardous waste container.

  • Clean the spill area with a suitable solvent, followed by soap and water.

• For major spills:

  • Evacuate the area immediately.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team.

Step-by-Step Disposal Procedures

The guiding principle for the disposal of Methyl 2-methoxy-6-methylbenzoate is to treat it as a hazardous chemical waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [4][5][6] Discharge into the environment must be avoided.[7]

Step 1: Waste Collection and Segregation

• Collect all waste containing Methyl 2-methoxy-6-methylbenzoate, including unused product, solutions, and contaminated materials (e.g., pipette tips, gloves), in a dedicated and compatible hazardous waste container.[6][8] Plastic containers are often preferred for liquid chemical waste.[8]

• Do not mix this waste with other chemical waste streams unless compatibility has been confirmed by your institution's EHS office. Incompatible wastes can react violently or produce toxic gases.[8]

Step 2: Container Labeling

Proper labeling of waste containers is a critical regulatory requirement. The label must include:

• The words "Hazardous Waste."

• The full chemical name: "Methyl 2-methoxy-6-methylbenzoate."

• The concentration and approximate quantity of the waste.

• The date when waste was first added to the container (accumulation start date).

• The primary hazard(s) associated with the chemical (e.g., "Irritant").

Step 3: Storage of Waste

• Store hazardous waste containers in a designated and secure "Satellite Accumulation Area" (SAA) at or near the point of generation.[6][8]

• The SAA should be a well-ventilated area, away from general laboratory traffic, and should have secondary containment to prevent the spread of potential spills.

• Keep waste containers tightly closed except when adding waste.[4][6][8]

Step 4: Final Disposal

• The final disposal of Methyl 2-methoxy-6-methylbenzoate waste must be handled by your institution's EHS office or a licensed hazardous waste disposal contractor.[9]

• Follow your institution's specific procedures for requesting a hazardous waste pickup.

Step 5: Empty Container Disposal

• A container that has held Methyl 2-methoxy-6-methylbenzoate should be considered hazardous waste until properly decontaminated.

• Triple-rinse the empty container with a suitable solvent (e.g., ethanol or acetone). The first rinseate must be collected and disposed of as hazardous waste.[4]

• After thorough rinsing and air-drying, deface or remove all chemical labels from the container.

• Once properly cleaned and de-labeled, the container may be disposed of as non-hazardous waste or recycled according to your institution's policies.[4]

Data Presentation

While specific quantitative data for the disposal of Methyl 2-methoxy-6-methylbenzoate is not available in the searched literature, the following table outlines the key GHS hazard classifications for the related compound, Methyl 2-methoxybenzoate, which should be considered for safe handling and disposal.

Hazard Classification	GHS Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

Data based on the Safety Data Sheet for Methyl 2-methoxybenzoate.[2][3]

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of Methyl 2-methoxy-6-methylbenzoate.

Caption: Disposal workflow for Methyl 2-methoxy-6-methylbenzoate.

References

• 1. fishersci.com [fishersci.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. vumc.org [vumc.org]
• 5. acs.org [acs.org]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. chemicalbook.com [chemicalbook.com]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. tcichemicals.com [tcichemicals.com]